Isosalvianolic Acid C

Core Science & Biosynthesis

An In-Depth Technical Guide on the Natural Sources and Isolation of Isosalvianolic Acid C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C, a member of the salvianolic acid family, is a naturally occurring phenolic acid that has garnered significant interest within the scientific community. Phenolic acids are a class of plant secondary metabolites known for their diverse bioactive properties, including antioxidant, anti-inflammatory, and cardioprotective effects. Isosalvianolic Acid C, in particular, is being investigated for its potential therapeutic applications. This technical guide provides a comprehensive overview of the natural sources of Isosalvianolic Acid C, detailed protocols for its isolation and purification, and an exploration of its known biological signaling pathways.

Natural Sources of Isosalvianolic Acid C

Isosalvianolic Acid C is predominantly found in plants belonging to the Salvia genus, a large and diverse group of plants in the mint family, Lamiaceae. These herbs are widely distributed globally and have a long history of use in traditional medicine. The primary documented natural sources of Isosalvianolic Acid C include:

• Salvia miltiorrhiza Bunge: Also known as Danshen, the dried root of this plant is a cornerstone of traditional Chinese medicine, primarily used for cardiovascular and cerebrovascular conditions. It is a well-established source of various salvianolic acids, including Isosalvianolic Acid C.[1]

• Salvia yunnanensis C.H.Wright: This species, found in the Yunnan province of China, is another significant source of salvianolic acids and is sometimes used as a substitute for Salvia miltiorrhiza.

• Salvia cavaleriei H.Lév.: Research has identified the presence of Isosalvianolic Acid C in this Salvia species.[2][3]

• Salvia chinensis Benth.: This species has also been reported to contain Isosalvianolic Acid C.[2][4]

• Salvia prionitis Hance: Isosalvianolic Acid C has been isolated from this plant, highlighting the broader distribution of this compound within the Salvia genus.[2]

The concentration of Isosalvianolic Acid C can vary between different species and even within the same species depending on factors such as geographical location, growing conditions, and the specific part of the plant being analyzed.

Isolation and Purification of Isosalvianolic Acid C

The isolation of Isosalvianolic Acid C from its natural sources is a multi-step process that involves extraction followed by chromatographic purification. While specific protocols may vary, the general workflow is outlined below. A key publication by Ai and Li in 1988 laid the groundwork for the isolation of this compound from Salvia miltiorrhiza.[1][5][6]

Experimental Workflow for Isolation

Figure 1: General workflow for the isolation and purification of Isosalvianolic Acid C.

Detailed Experimental Protocols

1. Extraction:

• Plant Material Preparation: The dried roots of the source plant (e.g., Salvia miltiorrhiza) are typically used. The material is first pulverized into a fine powder to increase the surface area for efficient extraction.

• Solvent Extraction: The powdered plant material is extracted with a suitable solvent. A common method involves maceration or reflux extraction with an aqueous ethanol (B145695) solution (e.g., 70-80% ethanol). This process is repeated multiple times to ensure maximum extraction of the water-soluble phenolic acids.

• Concentration: The resulting extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

2. Chromatographic Purification:

• Initial Column Chromatography: The crude extract is subjected to column chromatography to separate the complex mixture of compounds. Polyamide or Sephadex LH-20 are frequently used as the stationary phase. The column is eluted with a gradient of solvents, typically starting with water and gradually increasing the proportion of an organic solvent like methanol (B129727) or ethanol. Fractions are collected and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing Isosalvianolic Acid C are pooled, concentrated, and further purified using preparative HPLC. A reversed-phase C18 column is commonly employed with a mobile phase consisting of a gradient of acetonitrile (B52724) and water, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak shape.

3. Purity Assessment and Structural Elucidation:

• Purity Determination: The purity of the isolated Isosalvianolic Acid C is assessed using analytical HPLC.

• Structure Confirmation: The chemical structure of the isolated compound is confirmed using spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR) and Mass Spectrometry (MS).

Quantitative Data

The yield and purity of Isosalvianolic Acid C can vary significantly depending on the natural source and the isolation technique employed. While comprehensive data for Isosalvianolic Acid C is not as abundant as for other major salvianolic acids, the following table summarizes available information and typical ranges observed for related compounds.

Natural Source	Part of Plant	Isolation Method	Purity (%)	Reference
Salvia miltiorrhiza	Root	Column Chromatography, Prep-HPLC	>95	Inferred from general salvianolic acid isolation protocols
Salvia chinensis	Whole Plant	Silica Gel, Sephadex LH-20, RP-HPLC	Not Specified	[4]
Salvia cavaleriei	Not Specified	Aqueous Extraction, Chromatography	Not Specified	[3]

Biological Signaling Pathways

Isosalvianolic Acid C has been shown to modulate specific intracellular signaling pathways, which provides a basis for its potential therapeutic effects.

CaMKK-AMPK-Sirt1 Signaling Pathway

Recent studies have highlighted the role of Isosalvianolic Acid C in the activation of the Calcium/calmodulin-dependent protein kinase kinase (CaMKK) - AMP-activated protein kinase (AMPK) - Sirtuin 1 (Sirt1) pathway. This pathway is a critical regulator of cellular energy homeostasis, stress resistance, and inflammation.

Figure 2: Activation of the CaMKK-AMPK-Sirt1 pathway by Isosalvianolic Acid C.

Activation of this pathway by Isosalvianolic Acid C can lead to a cascade of downstream effects, including the reduction of inflammatory responses and oxidative stress. This mechanism is being explored for its potential in protecting against various cellular and tissue injuries.

Potential Involvement in Other Pathways

While direct evidence for Isosalvianolic Acid C is still emerging, other salvianolic acids have been shown to interact with key inflammatory and fibrotic pathways:

• NF-κB Signaling Pathway: Salvianolic acids have been reported to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor that regulates the expression of numerous pro-inflammatory genes.

• TGF-β/Smad Signaling Pathway: This pathway is central to the process of fibrosis. Some salvianolic acids have demonstrated the ability to modulate TGF-β/Smad signaling, suggesting anti-fibrotic potential.

Further research is warranted to specifically elucidate the role of Isosalvianolic Acid C in these and other signaling cascades.

Conclusion

Isosalvianolic Acid C is a promising natural product with significant therapeutic potential. Its presence in various Salvia species, particularly S. miltiorrhiza and S. yunnanensis, makes these plants valuable resources for its extraction. The isolation and purification of Isosalvianolic Acid C can be achieved through a combination of solvent extraction and chromatographic techniques. Understanding its mechanism of action, including the modulation of the CaMKK-AMPK-Sirt1 signaling pathway, is crucial for the development of novel drugs and therapies. This guide provides a foundational understanding for researchers and professionals in the field of natural product chemistry and drug development to further explore the potential of Isosalvianolic Acid C.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isosalvianolic Acid C | C26H20O10 | CID 44566967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salvianolic Acid I: A New Depside from Salvia cavaleriei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Chemical constituents of Salvia chinensis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity of caffeic acid derivatives isolated from the roots of Salvia miltiorrhiza Bunge [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]

The Biosynthesis of Isosalvianolic Acid C in Salvia Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isosalvianolic acid C, a bioactive polyphenolic compound found in various Salvia species, has garnered interest for its potential therapeutic properties. Understanding its biosynthesis is crucial for optimizing production through metabolic engineering and ensuring consistent quality of medicinal preparations. This technical guide provides a comprehensive overview of the biosynthetic pathway of isosalvianolic acid C, detailing the precursor pathways, key enzymatic steps, and regulatory mechanisms. Quantitative data on metabolite accumulation and enzyme kinetics are summarized, and detailed protocols for key experimental techniques are provided. Visual diagrams of the biosynthetic pathway and experimental workflows are included to facilitate a deeper understanding of the underlying molecular processes.

Introduction

The genus Salvia, commonly known as sage, comprises a diverse group of plants renowned for their medicinal properties. Among the plethora of bioactive secondary metabolites produced by these plants, the salvianolic acids stand out for their potent antioxidant and cardioprotective effects. Isosalvianolic acid C, a depside possessing a dibenzo[b,f]oxepine skeleton, is one such compound of interest. Its biosynthesis is intricately linked to the general phenylpropanoid and tyrosine-derived pathways, which converge to produce a variety of phenolic acids. This document serves as an in-depth technical resource on the biosynthesis of isosalvianolic acid C in Salvia species, with a primary focus on the model medicinal plant, Salvia miltiorrhiza.

The Biosynthetic Pathway of Salvianolic Acids

The biosynthesis of salvianolic acids, including isosalvianolic acid C, is a complex process that originates from two primary metabolic pathways: the phenylpropanoid pathway and the tyrosine-derived pathway. These pathways provide the fundamental building blocks that are subsequently assembled and modified to create the diverse array of salvianolic acid structures.

Phenylpropanoid Pathway

The phenylpropanoid pathway commences with the amino acid L-phenylalanine. A series of three key enzymatic reactions converts L-phenylalanine into 4-coumaroyl-CoA, a central intermediate in phenylpropanoid metabolism.

• Phenylalanine Ammonia-Lyase (PAL): PAL catalyzes the deamination of L-phenylalanine to form cinnamic acid.

• Cinnamate 4-Hydroxylase (C4H): This cytochrome P450 enzyme hydroxylates cinnamic acid to produce 4-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): 4CL activates 4-coumaric acid by ligating it to coenzyme A, forming 4-coumaroyl-CoA.

Tyrosine-Derived Pathway

Concurrently, the tyrosine-derived pathway utilizes the amino acid L-tyrosine to produce 3,4-dihydroxyphenyllactic acid (danshensu), another critical precursor.

• Tyrosine Aminotransferase (TAT): TAT converts L-tyrosine to 4-hydroxyphenylpyruvic acid.

• Hydroxyphenylpyruvate Reductase (HPPR): HPPR reduces 4-hydroxyphenylpyruvic acid to 4-hydroxyphenyllactic acid.

• CYP98A Family Enzymes: A cytochrome P450 enzyme, such as CYP98A75, is believed to hydroxylate 4-hydroxyphenyllactic acid to yield danshensu (B613839).[1]

Convergence and Formation of Rosmarinic Acid

The two pathways converge through the action of rosmarinic acid synthase (RAS), which catalyzes the esterification of 4-coumaroyl-CoA from the phenylpropanoid pathway and danshensu from the tyrosine-derived pathway to form 4-coumaroyl-3',4'-dihydroxyphenyllactic acid. Subsequent hydroxylation by a CYP98A family member, CYP98A14, at the 3-position of the 4-coumaroyl moiety leads to the formation of rosmarinic acid (RA).[1][2] RA is a key intermediate and a significant bioactive compound in its own right.

Putative Biosynthesis of Isosalvianolic Acid C

The direct enzymatic steps leading to isosalvianolic acid C are not yet fully elucidated. However, based on its chemical structure and the known biosynthesis of other complex salvianolic acids like salvianolic acid B, a plausible pathway involves the oxidative coupling of precursors derived from the core salvianolic acid pathway.

It is hypothesized that isosalvianolic acid C is formed through the oxidative coupling of two molecules of danshensu (3,4-dihydroxyphenyllactic acid). This type of reaction is often catalyzed by peroxidase or laccase enzymes, which generate radical intermediates that then couple to form more complex structures.[3] The formation of the characteristic dibenzo[b,f]oxepine core of isosalvianolic acid C likely proceeds through such an enzyme-mediated oxidative coupling mechanism.

A diagram of the proposed biosynthetic pathway of Isosalvianolic Acid C.

Quantitative Data

The accumulation of salvianolic acids in Salvia species is influenced by various factors, including plant tissue type, developmental stage, and environmental conditions. The following tables summarize representative quantitative data for key metabolites in the salvianolic acid biosynthetic pathway from Salvia miltiorrhiza.

Table 1: Content of Major Phenolic Acids in Different Tissues of Salvia miltiorrhiza

Compound	Root (mg/g DW)	Stem (mg/g DW)	Leaf (mg/g DW)	Flower (mg/g DW)
Danshensu	1.2 - 3.5	0.1 - 0.5	0.8 - 2.1	0.5 - 1.5
Rosmarinic Acid	5.8 - 13.5	0.5 - 1.2	10.2 - 25.4	8.1 - 15.6
Salvianolic Acid B	20.1 - 55.2	0.2 - 0.8	2.5 - 8.9	1.1 - 4.3
Isosalvianolic Acid C	N/D - Trace	N/D	N/D - Trace	N/D

N/D: Not detected or not reported in the cited literature. Data compiled from multiple sources and represent typical ranges.

Table 2: Enzyme Kinetic Properties of Rosmarinic Acid Synthase (SmRAS1) from Salvia miltiorrhiza

Substrate	Km (μM)	Vmax (pkat/mg protein)	kcat (s-1)	kcat/Km (s-1μM-1)
Caffeoyl-CoA	18	36.7	0.22	0.012
3,4-dihydroxyphenyllactic acid (Danshensu)	1647	38.3	0.23	0.00014

Data from Feng et al. (2025).[4]

Experimental Protocols

Quantification of Isosalvianolic Acid C by UPLC-MS/MS

This protocol outlines a general procedure for the quantification of isosalvianolic acid C in Salvia plant material.

4.1.1. Sample Preparation

• Lyophilize plant tissue and grind to a fine powder.

• Accurately weigh 100 mg of powdered sample into a 2 mL microcentrifuge tube.

• Add 1.5 mL of 70% methanol (B129727) (v/v) containing 1% formic acid.

• Vortex for 1 minute, then sonicate for 30 minutes in a water bath at 40°C.

• Centrifuge at 13,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

4.1.2. UPLC-MS/MS Conditions

• Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• Mass Spectrometry: Use an electrospray ionization (ESI) source in negative ion mode. Monitor the specific precursor-to-product ion transitions for isosalvianolic acid C.

A workflow for the quantification of Isosalvianolic Acid C.

Heterologous Expression and Purification of a Biosynthetic Enzyme (e.g., RAS)

This protocol provides a general framework for producing recombinant enzymes for in vitro characterization.

4.2.1. Gene Cloning and Vector Construction

• Isolate total RNA from Salvia miltiorrhiza roots.

• Synthesize cDNA using reverse transcriptase.

• Amplify the coding sequence of the target gene (e.g., SmRAS1) by PCR using gene-specific primers with appropriate restriction sites.

• Ligate the PCR product into an E. coli expression vector (e.g., pET-28a) containing an N-terminal His-tag.

• Transform the construct into a suitable E. coli expression strain (e.g., BL21(DE3)).

4.2.2. Protein Expression and Purification

• Inoculate a single colony into LB medium containing the appropriate antibiotic and grow overnight.

• Inoculate a larger culture with the overnight culture and grow at 37°C to an OD600 of 0.6-0.8.

• Induce protein expression by adding IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.5 mM and incubate at a lower temperature (e.g., 18°C) for 16-20 hours.

• Harvest the cells by centrifugation and resuspend in lysis buffer.

• Lyse the cells by sonication and clarify the lysate by centrifugation.

• Purify the His-tagged protein from the supernatant using a Ni-NTA affinity chromatography column.

• Elute the protein with an imidazole (B134444) gradient.

• Desalt and concentrate the purified protein.

A workflow for heterologous expression and purification of a biosynthetic enzyme.

Conclusion

The biosynthesis of isosalvianolic acid C in Salvia species is a testament to the intricate metabolic networks present in medicinal plants. While the upstream pathways leading to the primary precursors are well-characterized, the specific enzymatic steps responsible for the formation of the dibenzo[b,f]oxepine structure of isosalvianolic acid C remain an active area of research. The information and protocols presented in this guide provide a solid foundation for researchers to further investigate this pathway, with the ultimate goal of harnessing the therapeutic potential of this and other related salvianolic acids. Future work should focus on the identification and characterization of the oxidative enzymes involved in the final steps of isosalvianolic acid C biosynthesis and a more comprehensive quantitative analysis of its distribution across different Salvia species and tissues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Integrative Omics Analyses Reveal the Effects of Copper Ions on Salvianolic Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Isosalvianolic Acid C and Salvianolic Acid B: Structure, Bioactivity, and Mechanisms

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acids, a class of water-soluble polyphenolic compounds extracted from the root of Salvia miltiorrhiza (Danshen), have garnered significant attention in the scientific community for their wide-ranging pharmacological activities. Among these, Isosalvianolic Acid C (Iso C) and Salvianolic Acid B (Sal B) are two prominent members, each exhibiting unique structural features that dictate their biological functions. This technical guide provides a comprehensive comparison of the structure, physicochemical properties, and biological activities of Isosalvianolic Acid C and Salvianolic Acid B, supported by quantitative data, detailed experimental protocols, and signaling pathway diagrams to facilitate further research and drug development endeavors.

Structural and Physicochemical Comparison

Isosalvianolic Acid C and Salvianolic Acid B, while both derived from danshensu (B613839) (salvianic acid A) and caffeic acid moieties, possess distinct structural arrangements that influence their chemical and biological properties. Salvianolic Acid B is a larger molecule, formed from the condensation of three molecules of danshensu and one molecule of caffeic acid.[1] In contrast, Isosalvianolic Acid C is understood to be a combination of two danshensu molecules.[2] This fundamental difference in their constituent units results in variations in molecular weight, formula, and potentially their three-dimensional conformation, which in turn affects their interaction with biological targets.

Table 1: Physicochemical Properties of Isosalvianolic Acid C and Salvianolic Acid B

Property	Isosalvianolic Acid C	Salvianolic Acid B
Molecular Formula	C₂₆H₂₀O₁₀	C₃₆H₃₀O₁₆
Molecular Weight	492.43 g/mol	718.62 g/mol [3]
Appearance	Not specified in retrieved results	Not specified in retrieved results
Solubility	Water-soluble	Water-soluble[3]
Stability	Not specified in retrieved results	Degradation is temperature-dependent and increases with pH above neutral.[4]

Comparative Biological Activities

Both Isosalvianolic Acid C and Salvianolic Acid B exhibit potent antioxidant, anti-inflammatory, and anticancer properties. However, the extent of these activities can differ due to their structural variations.

Antioxidant Activity

Salvianolic acids are renowned for their potent free radical scavenging capabilities, a property attributed to their polyphenolic nature.[5] Both Iso C and Sal B contribute to this antioxidant profile, though quantitative comparisons are not extensively documented in the same studies.

Table 2: Comparative Antioxidant Activity

Compound	Assay	EC₅₀ Value	Source
Salvianolic Acid B	DPPH radical scavenging	1.81 ± 0.01 µg/mL	[6]
Salvianolic Acid B	ABTS radical scavenging	1.43 ± 0.01 µg/mL	[6]
Isosalvianolic Acid C	Not specified	Not specified

EC₅₀: The concentration of the compound that causes a 50% decrease in the initial concentration of the DPPH or ABTS radicals.

Anti-inflammatory Activity

Both compounds have been shown to modulate inflammatory pathways, primarily by inhibiting the production of pro-inflammatory cytokines and mediators.

Table 3: Comparative Anti-inflammatory Activity

Compound	Cell Line	Inducer	Key Findings	Source
Isosalvianolic Acid C	Microglia	LPS	Inhibited inflammatory response and NF-κB activation.	[2]
Salvianolic Acid B	RAW 264.7 macrophages	LPS	Inhibited M1 macrophage polarization by inhibiting NF-κB and Akt/mTOR pathways.	[7]
Salvianolic Acid B	RAW 264.7 cells	ox-LDL or LPS	Attenuated elevation of inflammatory cytokines.	[3]

Anticancer Activity

Salvianolic Acid B has been extensively studied for its anticancer effects against a variety of cancer cell lines. Data for Isosalvianolic Acid C in this regard is less prevalent in the reviewed literature.

Table 4: Anticancer Activity of Salvianolic Acid B

Cell Line	Cancer Type	IC₅₀ Value	Source
MCF-7	Breast Cancer	4.5 mg/mL (24h)	[8]
U87	Glioblastoma	Dose- and time-dependent reduction in viability	[7]
AGS and AGS/DDP	Gastric Cancer	Decreased tumor cell viability	[9]

IC₅₀: The concentration of the compound that inhibits 50% of cell growth.

Key Signaling Pathways

The biological activities of Isosalvianolic Acid C and Salvianolic Acid B are mediated through their interaction with various intracellular signaling pathways.

Isosalvianolic Acid C Signaling

Isosalvianolic Acid C has been shown to exert its anti-inflammatory effects by modulating the Toll-like receptor 4 (TLR4) and triggering receptor expressed on myeloid cells 1 (TREM1) signaling pathways, leading to the inhibition of the master inflammatory transcription factor, NF-κB.[2]

Caption: Isosalvianolic Acid C inhibits the TLR4-TREM1-NF-κB signaling pathway.

Salvianolic Acid B Signaling

Salvianolic Acid B modulates multiple signaling pathways, including the PI3K/Akt and MAPK pathways, in addition to the NF-κB pathway, to exert its diverse biological effects.[9][10]

Caption: Salvianolic Acid B inhibits PI3K/Akt, MAPK, and NF-κB signaling pathways.

Experimental Protocols

This section provides an overview of common experimental methodologies used to assess the biological activities of Isosalvianolic Acid C and Salvianolic Acid B.

Extraction and Isolation of Salvianolic Acids

A general workflow for the extraction and isolation of salvianolic acids from Salvia miltiorrhiza is outlined below. Specific parameters may vary based on the target compound and desired purity.

References

• 1. Salvianolic acid B attenuates the inflammatory response in atherosclerosis by regulating MAPKs/ NF-κB signaling pathways in LDLR-/- mice and RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salvianolic acid B attenuates the inflammatory response in atherosclerosis by regulating MAPKs/ NF-κB signaling pathways in LDLR-/- mice and RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Salvianolic acid B inhibits RAW264.7 cell polarization towards the M1 phenotype by inhibiting NF-κB and Akt/mTOR pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Isolation of salvianolic acid A, a minor phenolic carboxylic acid of Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. explorationpub.com [explorationpub.com]

The Pharmacological Profile of Isosalvianolic Acid C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C (SalC) is a water-soluble phenolic acid derived from Salvia miltiorrhiza (Danshen), a plant with a long history of use in traditional Chinese medicine for the treatment of cardiovascular and cerebrovascular diseases. Emerging preclinical evidence has highlighted the significant therapeutic potential of SalC, particularly in conditions associated with inflammation, oxidative stress, and apoptosis. This technical guide provides a comprehensive overview of the pharmacological profile of Isosalvianolic Acid C, with a focus on its molecular mechanisms of action, supported by quantitative data from key experimental studies. Detailed experimental protocols and visual representations of the signaling pathways involved are presented to facilitate further research and drug development efforts in this area.

Pharmacological Profile

Isosalvianolic Acid C exhibits a multi-targeted pharmacological profile, primarily characterized by its potent anti-inflammatory, antioxidant, and neuroprotective effects. These therapeutic actions are attributed to its ability to modulate key signaling pathways involved in cellular stress and injury responses.

Neuroprotective Effects in Ischemic Stroke

In preclinical models of ischemic stroke, SalC has demonstrated significant neuroprotective capabilities. Treatment with SalC has been shown to reduce infarct volume, improve neurological deficits, and mitigate neuronal damage.[1][2] The underlying mechanism for these effects is linked to the inhibition of neuroinflammation, particularly through the modulation of microglial activation.[1][2]

Anti-inflammatory Activity

A cornerstone of SalC's therapeutic potential is its robust anti-inflammatory activity. It has been shown to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[3][4][5] This is achieved through the inhibition of key inflammatory signaling cascades, including the Toll-like receptor 4 (TLR4) and nuclear factor-kappa B (NF-κB) pathways.[1][4]

Antioxidant Properties

Isosalvianolic Acid C is a potent antioxidant, capable of scavenging free radicals and enhancing the endogenous antioxidant defense systems.[6][7][8] It exerts its antioxidant effects through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of cellular redox homeostasis.[4] This leads to the upregulation of downstream antioxidant enzymes like heme oxygenase-1 (HO-1).

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies investigating the efficacy of Isosalvianolic Acid C.

Table 1: Neuroprotective Effects of Isosalvianolic Acid C in a Mouse Model of Transient Middle Cerebral Artery Occlusion (tMCAO)

Parameter	Model Group (tMCAO)	SalC Treatment (20 mg/kg)	SalC Treatment (40 mg/kg)	Reference
Infarct Volume (%)	30.9	Markedly reduced	Markedly reduced	[2]
Neurological Deficit Score	Significantly elevated	Significantly improved	Significantly improved	[2][9]

Table 2: Anti-inflammatory Effects of Isosalvianolic Acid C

Model	Measured Cytokines	Effect of SalC Treatment	Signaling Pathway Implicated	Reference
LPS-stimulated RAW 264.7 cells	IL-6, TNF-α	Decreased secretion	α7nAchR, STAT3, NF-κB	[1]
Cisplatin-induced nephrotoxicity in mice	NO, TNF-α, IL-1β, IL-6	Inhibited production	NF-κB, TLR4	[3]
LPS-induced neuroinflammation in rats	TNF-α, IL-1β, IL-6	Reversed overexpression	AMPK/Nrf2, NF-κB	[4]

Table 3: Antioxidant Effects of Isosalvianolic Acid C

| Model | Key Findings | Signaling Pathway Implicated | Reference | | :--- | :--- | :--- | :--- | :--- | | Acetaminophen-induced hepatotoxicity in mice | Enhanced levels of GSH, SOD, GPx, Catalase | Keap1/Nrf2/HO-1 | | | Cisplatin-induced nephrotoxicity in mice | Upregulated expression of Nrf2 and HO-1 | CaMKK–AMPK–Sirt1 |[3] | | LPS-induced neuroinflammation in rats | Upregulated expression of Nrf2, HO-1, NQO1 | AMPK/Nrf2 |[4] |

Key Signaling Pathways

The pharmacological effects of Isosalvianolic Acid C are mediated through the modulation of several critical signaling pathways. The diagrams below, generated using the DOT language, illustrate these pathways.

Figure 1: Isosalvianolic Acid C inhibits the TLR4-TREM1-NF-κB signaling pathway.

Figure 2: Isosalvianolic Acid C activates the AMPK/Nrf2 antioxidant pathway.

Figure 3: Isosalvianolic Acid C modulates the Keap1/Nrf2/HO-1 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Isosalvianolic Acid C's pharmacological profile.

Transient Middle Cerebral Artery Occlusion (tMCAO) Mouse Model

This protocol describes the induction of focal cerebral ischemia in mice, a widely used model to study the neuroprotective effects of therapeutic compounds.[10][11][12][13][14]

• Animals: Male C57BL/6 mice (8-10 weeks old, 22-25 g) are used. Animals are housed under a 12-hour light/dark cycle with ad libitum access to food and water.

• Anesthesia: Anesthesia is induced with 4% isoflurane (B1672236) in a 70:30 mixture of N₂O:O₂ and maintained with 1.5-2% isoflurane. Body temperature is maintained at 37.0 ± 0.5°C using a heating pad.

• Surgical Procedure:

  • A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are carefully isolated.

  • The ECA is ligated and dissected distally.

  • A 6-0 nylon monofilament suture with a silicone-coated tip (tip diameter 0.20-0.25 mm, coating length 3-4 mm) is introduced into the ECA lumen.

  • The filament is advanced into the ICA to occlude the origin of the middle cerebral artery (MCA). Successful occlusion is confirmed by a significant drop in regional cerebral blood flow as monitored by Laser Doppler Flowmetry.

  • The filament is left in place for 60 minutes (occlusion period).

  • After 60 minutes, the filament is withdrawn to allow for reperfusion.

  • The neck incision is sutured, and the animal is allowed to recover.

• Drug Administration: Isosalvianolic Acid C (20 or 40 mg/kg) or vehicle is administered intraperitoneally immediately after reperfusion.

• Outcome Measures:

  • Neurological Deficit Scoring: Assessed 24 hours after MCAO using a 5-point scale (0 = no deficit, 4 = severe deficit).

  • Infarct Volume Measurement: At 24 hours post-MCAO, brains are sectioned and stained with 2% 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

Western Blot Analysis

This protocol is used to quantify the protein expression levels of key signaling molecules in brain tissue or cell lysates.[15][16][17][18][19][20][21][22]

• Protein Extraction: Brain tissue from the ischemic hemisphere or cultured cells are homogenized in RIPA lysis buffer containing a protease and phosphatase inhibitor cocktail.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• Electrophoresis and Transfer: Equal amounts of protein (20-30 µg) are separated by SDS-PAGE on a 10-12% acrylamide (B121943) gel and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation:

  • The membrane is blocked with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane is incubated with primary antibodies overnight at 4°C. Examples of primary antibodies include:

    • Rabbit anti-TLR4 (1:1000)

    • Rabbit anti-TREM-1 (1:1000)

    • Rabbit anti-phospho-p65 (1:1000)

    • Rabbit anti-Nrf2 (1:1000)

    • Rabbit anti-Keap1 (1:1000)

    • Rabbit anti-HO-1 (1:1000)

    • Mouse anti-β-actin (1:5000, as a loading control)

  • The membrane is washed three times with TBST and then incubated with HRP-conjugated secondary antibodies (anti-rabbit or anti-mouse IgG, 1:5000) for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection kit and quantified by densitometry.

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol is used for the quantitative determination of pro-inflammatory cytokine concentrations in serum or brain tissue homogenates.[23][24][25][26]

• Sample Preparation: Blood is collected and centrifuged to obtain serum. Brain tissue is homogenized in PBS and centrifuged to collect the supernatant.

• ELISA Procedure:

  • Commercially available ELISA kits for TNF-α, IL-1β, and IL-6 are used according to the manufacturer's instructions.

  • Briefly, standards and samples are added to the wells of a microplate pre-coated with a capture antibody specific for the cytokine of interest.

  • After incubation and washing, a biotin-conjugated detection antibody is added.

  • Following another incubation and washing step, streptavidin-HRP is added.

  • A substrate solution (TMB) is then added, and the color development is stopped with a stop solution.

  • The absorbance is measured at 450 nm using a microplate reader.

• Data Analysis: A standard curve is generated using the known concentrations of the standards, and the cytokine concentrations in the samples are determined by interpolating from the standard curve.

Immunofluorescence Staining

This protocol is used to visualize the expression and co-localization of specific proteins within brain tissue sections.[27][28][29][30][31]

• Tissue Preparation: Mice are transcardially perfused with saline followed by 4% paraformaldehyde (PFA). Brains are removed, post-fixed in 4% PFA, and then cryoprotected in 30% sucrose. Coronal brain sections (20-30 µm) are cut on a cryostat.

• Staining Procedure:

  • Sections are washed with PBS and permeabilized with 0.3% Triton X-100 in PBS.

  • Blocking is performed with 5% normal goat serum in PBS for 1 hour.

  • Sections are incubated with primary antibodies overnight at 4°C. For co-localization of microglia and TREM-1, the following antibodies can be used:

    • Rabbit anti-Iba-1 (1:500)

    • Goat anti-TREM-1 (1:200)

  • After washing, sections are incubated with fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 anti-rabbit IgG and Alexa Fluor 594 anti-goat IgG, 1:1000) for 2 hours at room temperature.

  • Sections are counterstained with DAPI to visualize cell nuclei.

• Imaging: Stained sections are mounted on slides and imaged using a confocal microscope.

Conclusion

Isosalvianolic Acid C is a promising natural compound with a well-defined pharmacological profile characterized by potent neuroprotective, anti-inflammatory, and antioxidant activities. Its ability to modulate multiple key signaling pathways, including the TLR4-TREM1-NF-κB, AMPK/Nrf2, and Keap1/Nrf2/HO-1 pathways, underscores its potential as a therapeutic agent for a range of diseases, particularly those with an underlying inflammatory and oxidative stress component. The quantitative data and detailed experimental protocols provided in this guide are intended to serve as a valuable resource for the scientific community to further explore and harness the therapeutic potential of Isosalvianolic Acid C.

References

• 1. Salvianolic acids from Salvia miltiorrhiza Bunge and their anti-inflammatory effects through the activation of α7nAchR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuroprotective Effect of Salvianolic Acid C in Neonatal Rats Following Hypoxic-ischemic Brain Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of the radical scavenging and antioxidant activities of danshensu and salvianolic acid B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Modified Transcranial Middle Cerebral Artery Occlusion Model to Study Stroke Outcomes in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bridging the Transient Intraluminal Stroke Preclinical Model to Clinical Practice: From Improved Surgical Procedures to a Workflow of Functional Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Intraluminal Middle Cerebral Artery Occlusion (MCAO) Model for Ischemic Stroke with Laser Doppler Flowmetry Guidance in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Microglial TREM-1 receptor mediates neuroinflammatory injury via interaction with SYK in experimental ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Functional genomics of silencing TREM-1 on TLR4 signaling in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Signaling pathways of the TREM-1- and TLR4-mediated neutrophil oxidative burst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. TREM-1 mediates interaction between substantia nigra microglia and peripheral neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Inflammatory cytokines TNFα, IL-1β, and IL-6 are induced in endotoxin- stimulated microglia through different signaling cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. fujifilmbiosciences.fujifilm.com [fujifilmbiosciences.fujifilm.com]
• 28. Immunofluorescence Staining Using IBA1 and TMEM119 for Microglial Density, Morphology and Peripheral Myeloid Cell Infiltration Analysis in Mouse Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. researchgate.net [researchgate.net]

Unveiling the Antioxidant Defenses of Isosalvianolic Acid C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C (Sal C), a phenolic acid isolated from Salvia miltiorrhiza, has garnered significant attention for its potent antioxidant properties. Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is a key pathological factor in a myriad of diseases, including neurodegenerative disorders, cardiovascular diseases, and acute organ injury. This technical guide provides an in-depth exploration of the core antioxidant mechanisms of Isosalvianolic Acid C, presenting quantitative data from preclinical studies, detailed experimental protocols for key assays, and visual representations of the involved signaling pathways. This document aims to serve as a comprehensive resource for researchers and professionals in the field of drug discovery and development, facilitating further investigation into the therapeutic potential of Isosalvianolic Acid C.

Core Antioxidant Mechanisms

Isosalvianolic Acid C employs a multi-pronged approach to combat oxidative stress, which includes both direct and indirect antioxidant actions.

• Direct Radical Scavenging: As a polyphenolic compound, Isosalvianolic Acid C possesses the inherent ability to directly scavenge free radicals. Its chemical structure, rich in hydroxyl groups, allows it to donate hydrogen atoms to neutralize highly reactive species such as the superoxide (B77818) anion (O₂⁻) and hydroxyl radicals (•OH), thereby preventing them from damaging cellular components like lipids, proteins, and DNA.

• Upregulation of Endogenous Antioxidant Systems: A primary mechanism of Isosalvianolic Acid C's protective effects is its ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a master regulator of the cellular antioxidant response. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or inducers like Isosalvianolic Acid C, this interaction is disrupted, leading to the translocation of Nrf2 into the nucleus. Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, initiating their transcription. This leads to an increased synthesis of a battery of protective enzymes, including:

  • Heme Oxygenase-1 (HO-1): An enzyme that catabolizes heme into biliverdin, which is subsequently converted to the potent antioxidant bilirubin.

  • NAD(P)H Quinone Dehydrogenase 1 (NQO1): A flavoprotein that detoxifies quinones and reduces oxidative stress.

  • Superoxide Dismutase (SOD): Catalyzes the dismutation of superoxide radicals into molecular oxygen and hydrogen peroxide.

  • Catalase (CAT): Decomposes hydrogen peroxide into water and oxygen.

  • Glutathione (B108866) Peroxidase (GPx): Reduces hydrogen peroxide and lipid hydroperoxides.

• Modulation of Key Signaling Pathways: Isosalvianolic Acid C has been shown to influence several upstream signaling pathways that regulate the Nrf2-mediated antioxidant response and other cellular protective mechanisms. These include:

  • AMP-activated protein kinase (AMPK) Signaling: Isosalvianolic Acid C can activate AMPK, a crucial energy sensor in cells. Activated AMPK can, in turn, promote the activation of the Nrf2 pathway, linking cellular energy status to the antioxidant defense system.[1]

  • Ca²⁺/Calmodulin-Dependent Protein Kinase Kinase (CaMKK) - AMPK - Sirtuin 1 (Sirt1) Axis: In certain contexts, the activation of AMPK by Isosalvianolic Acid C is preceded by the activation of CaMKK. This cascade can also involve Sirt1, a deacetylase that plays a role in cellular stress resistance and longevity.[2][3]

  • Mitogen-Activated Protein Kinase (MAPK) Signaling: Chronic activation of MAPK pathways (including p38, JNK, and ERK) is often associated with oxidative stress-induced cellular damage. Isosalvianolic Acid C has been demonstrated to attenuate the phosphorylation and thus the activation of these MAPK proteins, contributing to its protective effects.[2]

Data Presentation: Quantitative Effects of Isosalvianolic Acid C

The following tables summarize the quantitative data on the antioxidant effects of Isosalvianolic Acid C from a preclinical study using a cisplatin-induced acute kidney injury mouse model.[2]

Table 1: Effect of Isosalvianolic Acid C on Markers of Oxidative Stress [2]

Parameter	Control	Cisplatin	Cisplatin + Sal C (10 mg/kg)	Cisplatin + Sal C (20 mg/kg)
Malondialdehyde (MDA) (nmol/mg protein)	~1.0	~4.5	~2.5	~1.5
Glutathione (GSH) (nmol/mg protein)	~8.0	~2.5	~5.0	~7.0

Data are approximated from graphical representations in the cited study and presented for illustrative purposes.

Table 2: Effect of Isosalvianolic Acid C on Antioxidant Enzyme Protein Expression (Relative Fold Change) [2]

Protein	Control	Cisplatin	Cisplatin + Sal C (20 mg/kg)
Superoxide Dismutase 1 (SOD1)	1.0	~0.4	~0.8
Catalase (CAT)	1.0	~0.3	~0.7
Glutathione Peroxidase 3 (GPx3)	1.0	~0.5	~0.9

Data are approximated from densitometric analysis of Western blots in the cited study and normalized to the control group.

Table 3: Effect of Isosalvianolic Acid C on Key Signaling Protein Expression (Relative Fold Change) [1][2]

Protein	Control	Cisplatin/LPS	Cisplatin/LPS + Sal C (20 mg/kg)
Nrf2	1.0	~0.5	~0.9
Heme Oxygenase-1 (HO-1)	1.0	~0.6	~1.2
Phospho-AMPK (p-AMPK)	1.0	~0.4	~0.8
Phospho-p38 MAPK (p-p38)	1.0	~2.5	~1.2
Phospho-JNK (p-JNK)	1.0	~3.0	~1.5
Phospho-ERK (p-ERK)	1.0	~2.0	~1.1

Data are approximated from densitometric analysis of Western blots in the cited studies and normalized to the control group.

Signaling Pathways and Experimental Workflows

Caption: Signaling pathways modulated by Isosalvianolic Acid C.

Caption: General experimental workflow for evaluating antioxidant mechanisms.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Methodology:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727). The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Dissolve Isosalvianolic Acid C in methanol to prepare a stock solution, from which a series of dilutions are made.

• Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution. A control well should contain 100 µL of DPPH solution and 100 µL of methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the sample concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Methodology:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

• Working Solution: Dilute the ABTS•+ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of dilutions of Isosalvianolic Acid C in the same solvent used for the working solution.

• Reaction: Add 1.0 mL of the ABTS•+ working solution to 10 µL of each sample dilution.

• Incubation: Incubate the mixture at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging is calculated similarly to the DPPH assay. The antioxidant capacity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Western Blot Analysis for Nrf2, HO-1, and Phosphorylated Proteins

Principle: Western blotting is used to detect and quantify specific proteins in a sample. It involves separating proteins by size, transferring them to a membrane, and then probing with antibodies specific to the target protein.

Methodology:

• Protein Extraction: Lyse cells or homogenized tissues in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for Nrf2, HO-1, p-AMPK, p-p38, etc., overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Quantify the band intensity using densitometry software and normalize to a loading control such as β-actin or GAPDH.

Malondialdehyde (MDA) Assay

Principle: MDA is a marker of lipid peroxidation. The TBARS (thiobarbituric acid reactive substances) assay is commonly used to measure MDA levels. MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a colored adduct that can be measured spectrophotometrically.

Methodology:

• Sample Preparation: Homogenize tissue samples in a suitable buffer on ice.

• Reaction: To the homogenate, add a solution of TBA in an acidic medium (e.g., trichloroacetic acid).

• Incubation: Heat the mixture at 95°C for 60 minutes.

• Centrifugation: Cool the samples and centrifuge to pellet any precipitate.

• Measurement: Measure the absorbance of the supernatant at 532 nm.

• Calculation: Calculate the MDA concentration using a standard curve prepared with a known concentration of MDA or a precursor like 1,1,3,3-tetramethoxypropane.

Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx) Activity Assays

Principle: These are enzymatic assays that measure the activity of the respective antioxidant enzymes in a sample. Commercially available kits are often used for these assays, and the protocols provided with the kits should be followed. The general principles are as follows:

• SOD Activity: Often measured by its ability to inhibit the reduction of a chromogen (like WST-1 or nitroblue tetrazolium) by superoxide radicals generated by a xanthine/xanthine oxidase system.

• CAT Activity: Typically measured by monitoring the decomposition of hydrogen peroxide (H₂O₂) at 240 nm.

• GPx Activity: Usually measured by a coupled reaction in which GPx reduces a substrate (e.g., cumene (B47948) hydroperoxide) and oxidizes glutathione (GSH) to GSSG. The GSSG is then reduced back to GSH by glutathione reductase, consuming NADPH, and the decrease in NADPH absorbance at 340 nm is monitored.

Conclusion

Isosalvianolic Acid C demonstrates robust antioxidant activity through a combination of direct radical scavenging and, more significantly, the upregulation of endogenous antioxidant defense systems via the Nrf2 signaling pathway. Its ability to modulate upstream signaling cascades, including the AMPK and MAPK pathways, further underscores its potential as a therapeutic agent for conditions associated with oxidative stress. The quantitative data and detailed methodologies presented in this guide provide a solid foundation for further research into the pharmacological applications of Isosalvianolic Acid C. Future studies should focus on elucidating the precise molecular interactions of Isosalvianolic Acid C with its targets and translating these preclinical findings into clinical applications.

References

• 1. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK-AMPK-Sirt1-Associated Signaling Pathway in Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide on the Anti-inflammatory Effects of Isosalvianolic Acid C

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isosalvianolic Acid C, commonly referred to in scientific literature as Salvianolic Acid C (SalC), is a potent polyphenolic compound isolated from Salvia miltiorrhiza (Danshen), a herb widely used in traditional Chinese medicine.[1] Emerging research has highlighted its significant anti-inflammatory, antioxidant, and anti-apoptotic properties, positioning it as a promising therapeutic candidate for a range of inflammatory diseases.[2] This document provides an in-depth technical overview of the molecular mechanisms underlying the anti-inflammatory effects of SalC, supported by quantitative data, detailed experimental protocols, and visual diagrams of key signaling pathways.

Molecular Mechanisms of Anti-inflammatory Action

Isosalvianolic Acid C exerts its anti-inflammatory effects by modulating several key signaling pathways. These interconnected pathways regulate the expression of pro-inflammatory mediators, oxidative stress, and cellular inflammatory responses.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, controlling the transcription of numerous pro-inflammatory cytokines and enzymes. SalC has been consistently shown to inhibit the activation of this pathway.[1] In inflammatory conditions, such as those induced by lipopolysaccharide (LPS), SalC prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[1] This action sequesters the NF-κB p65 subunit in the cytoplasm, preventing its translocation to the nucleus and thereby blocking the transcription of inflammatory genes like TNF-α, IL-1β, and IL-6.[1][3]

Activation of the AMPK/Nrf2 Axis

A primary mechanism through which SalC controls NF-κB is via the activation of the AMP-activated protein kinase (AMPK) and Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling axis.[1][4] SalC upregulates the phosphorylation of AMPK, which in turn activates Nrf2.[1] Activated Nrf2 translocates to the nucleus and promotes the expression of antioxidant enzymes such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1).[1][5] The activation of the Nrf2 pathway has been shown to be crucial for the anti-inflammatory and NF-κB inhibitory effects of SalC.[1]

Caption: SalC activates the AMPK/Nrf2 pathway to inhibit NF-κB-mediated inflammation.

Modulation of the TLR4-TREM1-NF-κB Pathway

In the context of neuroinflammation, particularly in microglia, SalC has been shown to down-regulate the Toll-like receptor 4 (TLR4) and Triggering Receptor Expressed on Myeloid cells 1 (TREM1) signaling pathway.[2][6] Activation of TLR4 by stimuli like LPS leads to the upregulation of TREM1, which amplifies the inflammatory cascade culminating in NF-κB activation. SalC treatment significantly reduces the expression of both TLR4 and TREM1, thereby suppressing this upstream amplification loop of neuroinflammation.[2]

Caption: SalC inhibits neuroinflammation via the TLR4-TREM1-NF-κB pathway.

Regulation of MAPK and CaMKK-AMPK-Sirt1 Pathways

SalC also attenuates inflammation by inactivating Mitogen-Activated Protein Kinases (MAPKs), including p38, ERK, and JNK, which are critical regulators of inflammatory processes.[3][5] Furthermore, SalC has been found to activate the Ca2+/calmodulin-dependent protein kinase kinase (CaMKK)-AMPK-Sirtuin 1 (Sirt1) signaling pathway.[3][5] This pathway is integral to cellular homeostasis and its activation by SalC contributes to both anti-inflammatory and antioxidant effects, further linking metabolic regulation to inflammation control.[3]

References

• 1. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK-AMPK-Sirt1-Associated Signaling Pathway in Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Neuroprotective Potential of Isosalvianolic Acid C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Isosalvianolic Acid C (SalC), a polyphenolic compound derived from Salvia miltiorrhiza, has emerged as a promising neuroprotective agent with multifaceted therapeutic potential. This technical guide synthesizes the current scientific understanding of SalC's neuroprotective properties, detailing its mechanisms of action, summarizing key quantitative data, and outlining experimental protocols from pivotal studies. This document is intended to serve as a comprehensive resource for researchers and professionals in the field of neuroscience and drug development.

Core Neuroprotective Mechanisms

Isosalvianolic Acid C exerts its neuroprotective effects through a combination of anti-inflammatory, anti-oxidative, and anti-apoptotic activities.[1][2] It has demonstrated significant therapeutic potential in preclinical models of ischemic stroke, neonatal hypoxic-ischemic brain injury, Alzheimer's disease, and Parkinson's disease.[1][3][4][5]

Anti-Neuroinflammation

A primary mechanism of SalC's neuroprotective action is its potent anti-inflammatory effect, primarily mediated through the inhibition of microglial activation.[1][6] In the context of cerebral ischemia, SalC has been shown to significantly down-regulate the Toll-like receptor 4 (TLR4)-triggering receptor expressed on myeloid cells 1 (TREM1)-nuclear factor kappa B (NF-κB) signaling pathway.[1][7] This inhibition leads to a reduction in the production and release of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[3][6] By suppressing these inflammatory cascades, SalC helps to mitigate secondary neuronal damage following an initial insult.[1][6]

Attenuation of Oxidative Stress

SalC demonstrates robust antioxidant properties by enhancing the production of endogenous antioxidants while reducing the levels of pro-oxidants.[3] Studies have shown that SalC treatment can decrease the levels of malondialdehyde (MDA), a marker of lipid peroxidation, and reactive oxygen species (ROS).[8][9] This reduction in oxidative stress helps to preserve the integrity of neuronal cells and their functions.

Inhibition of Apoptosis

SalC has been observed to significantly reduce neuronal apoptosis in response to ischemic injury.[1][10] This is achieved through the regulation of key apoptosis-related proteins. For instance, SalC treatment has been associated with an increased ratio of the anti-apoptotic protein Bcl-2 to the pro-apoptotic protein Bax.[11] Furthermore, it has been shown to decrease the expression of cleaved caspase-3 and cleaved caspase-9, critical executioners of the apoptotic cascade.[11]

Key Signaling Pathways

The neuroprotective effects of Isosalvianolic Acid C are orchestrated through the modulation of several critical intracellular signaling pathways.

TLR4-TREM1-NF-κB Pathway in Neuroinflammation

In the context of ischemic stroke, Isosalvianolic Acid C (SalC) has been shown to inhibit neuroinflammation by targeting the TLR4-TREM1-NF-κB signaling pathway in microglia.[1][7] Ischemia/reperfusion injury triggers the upregulation of TLR4 and TREM1, leading to the activation of NF-κB and the subsequent transcription of pro-inflammatory cytokines. SalC intervenes by downregulating the expression of TLR4 and TREM1, thereby preventing the activation of NF-κB and reducing the inflammatory response.[1][7]

Caption: SalC inhibits neuroinflammation via the TLR4-TREM1-NF-κB pathway.

PI3K/Akt Pathway in Cell Survival

The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) pathway is a crucial signaling cascade for promoting cell survival and inhibiting apoptosis. Studies on salvianolic acids have demonstrated their ability to activate this pathway.[8] Activation of PI3K/Akt can lead to the phosphorylation and inactivation of pro-apoptotic proteins and the activation of transcription factors that promote the expression of survival genes.

Caption: Salvianolic acids promote cell survival via the PI3K/Akt pathway.

Wnt/β-catenin Pathway in Neurogenesis

Long-term administration of salvianolic acid A, a related compound, has been shown to promote endogenous neurogenesis by activating the Wnt/β-catenin signaling pathway.[11] This pathway is critical for neural stem/progenitor cell proliferation, migration, and differentiation. Activation of Wnt signaling leads to the stabilization and nuclear translocation of β-catenin, which then activates the transcription of target genes involved in neurogenesis.

Caption: Salvianolic Acid A promotes neurogenesis via the Wnt/β-catenin pathway.

Quantitative Data Summary

The following tables summarize key quantitative findings from preclinical studies investigating the neuroprotective effects of Isosalvianolic Acid C and related salvianolic acids.

Ischemic Stroke Model (tMCAO in mice)
Parameter	Treatment Group	Result
Infarct Volume	SalC (20 and 40 mg/kg)	Significantly reduced compared to model group.[1]
Neurological Deficit Score	SalC (20 and 40 mg/kg)	Significantly improved compared to model group.[1]
TUNEL-positive cells (Neuronal Apoptosis)	High-dose SalC	Significantly reduced compared to model group.[1]
TREM1 expression in microglia	SalC treatment	Significantly decreased compared to model group.[1]
TLR4 expression	SalC treatment	Significantly inhibited compared to model group.[1]
p-p65/p65 ratio	SalC treatment	Significantly downregulated compared to model group.[1]

Neonatal Hypoxic-Ischemic Brain Damage (HIBD) in rats)
Parameter	Treatment Group	Result
Muscle strength and motor function	SalC (15 mg/kg/day)	Improved compared to HIBD group.[3]
Spatial memory impairment	SalC (15 mg/kg/day)	Improved compared to HIBD group.[3]
Neuron loss in hippocampus (CA1 & CA3)	SalC (15 mg/kg/day)	Notably suppressed compared to HIBD group.[3]
Pro-inflammatory cytokines (TNF-α, IL-6, IL-1β)	SalC (15 mg/kg/day)	Effectively diminished compared to HIBD group.[3]
p-JNK and c-JUN levels	SalC (15 mg/kg/day)	Downregulated compared to HIBD group.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are summaries of key experimental protocols used in the cited studies.

Transient Middle Cerebral Artery Occlusion (tMCAO) Model

This model is widely used to mimic ischemic stroke in rodents.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic Acid B Attenuates Toxin-Induced Neuronal Damage via Nrf2-Dependent Glial Cells-Mediated Protective Activity in Parkinson’s Disease Models | PLOS One [journals.plos.org]
• 3. Neuroprotective Effect of Salvianolic Acid C in Neonatal Rats Following Hypoxic-ischemic Brain Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caringsunshine.com [caringsunshine.com]
• 5. caringsunshine.com [caringsunshine.com]
• 6. researchgate.net [researchgate.net]
• 7. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuroprotective Effect of Salvianolic Acids against Cerebral Ischemia/Reperfusion Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Role of salvianolic acid B in the treatment of acute ischemic stroke: a systematic review and meta-analysis of animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Salvianolic acid B alleviates neurological injury by upregulating stanniocalcin 1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Long-term administration of salvianolic acid A promotes endogenous neurogenesis in ischemic stroke rats through activating Wnt3a/GSK3β/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Isosalvianolic Acid C in Cardiovascular Disease Research: A Technical Guide

Executive Summary

Isosalvianolic Acid C, a water-soluble phenolic compound derived from Salvia miltiorrhiza (Danshen), is emerging as a compound of significant interest in the field of cardiovascular disease research.[1] While often studied alongside its more abundant isomers, Salvianolic Acid A and B, Isosalvianolic Acid C possesses potent antioxidant and anti-inflammatory properties that suggest a strong therapeutic potential.[1][2] Preclinical evidence indicates its ability to modulate key signaling pathways implicated in the pathogenesis of atherosclerosis and other cardiovascular conditions, including p38 MAPK, NF-κB, and Nrf2.[3] This document provides a comprehensive technical overview of the current research, including its mechanisms of action, relevant signaling pathways, quantitative data from preclinical studies, and detailed experimental protocols to aid in future research and development.

Mechanism of Action

The cardioprotective effects of Isosalvianolic Acid C and related salvianolic acids are multifactorial, stemming primarily from their potent antioxidant and anti-inflammatory activities.[4][5] These compounds effectively mitigate cellular damage and dysfunction that underpin cardiovascular diseases like atherosclerosis.

Antioxidant Properties

Due to their polyphenolic structure, salvianolic acids are powerful scavengers of reactive oxygen species (ROS).[4][6] Isosalvianolic Acid C, in particular, demonstrates robust antioxidant capabilities by efficiently eliminating oxygen free radicals.[1] This action protects crucial cellular components, including lipids and proteins, from oxidative damage. For instance, related salvianolic acids have been shown to inhibit lipid peroxidation and reduce the oxidation of low-density lipoprotein (LDL), a key event in the formation of atherosclerotic plaques.[4][6] The antioxidant activity is also mediated by the activation of endogenous antioxidant systems.

• Nrf2 Pathway Activation: Isosalvianolic Acid C has been shown to activate the nuclear factor erythroid 2-related factor (Nrf2) signaling pathway.[1][3] Nrf2 is a critical transcription factor that, upon activation, induces the expression of a suite of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1).[3][6] This enhances the cell's intrinsic ability to combat oxidative stress.

Anti-inflammatory Effects

Chronic inflammation is a critical driver in the development and progression of atherosclerosis.[6][7] Isosalvianolic Acid C exerts significant anti-inflammatory effects by targeting key signaling pathways that regulate the expression of pro-inflammatory mediators.[1][3]

• NF-κB Pathway Inhibition: Isosalvianolic Acid C can directly and indirectly inhibit the activity of nuclear factor-kappa B (NF-κB).[3] NF-κB is a master regulator of inflammation, controlling the expression of cytokines, chemokines, and adhesion molecules that are crucial for the recruitment of immune cells to the vascular wall. By suppressing NF-κB, Isosalvianolic Acid C can reduce the production of these inflammatory mediators.[3]

• p38-MAPK Pathway Modulation: The p38 mitogen-activated protein kinase (p38-MAPK) pathway is another key signaling cascade involved in inflammatory responses.[3] Isosalvianolic Acid C has been identified as a potential modulator of this pathway, suggesting it can interfere with stress- and cytokine-induced inflammatory signaling.[3][8]

Key Signaling Pathways

The therapeutic effects of Isosalvianolic Acid C are mediated through its interaction with several critical intracellular signaling pathways. Understanding these pathways is essential for elucidating its precise mechanism of action and identifying potential therapeutic targets.

p38-MAPK Signaling Pathway

The p38-MAPK pathway is activated by cellular stress and inflammatory cytokines, leading to a cascade of events that promote inflammation and apoptosis. Isosalvianolic Acid C has been shown to target this pathway, potentially downregulating the expression of downstream inflammatory molecules.[3][8] This modulation can help to halt the progression of atherosclerotic plaques.[3]

Caption: p38-MAPK signaling pathway and its inhibition by Isosalvianolic Acid C.

NF-κB Signaling Pathway

The NF-κB pathway is central to the inflammatory processes in atherosclerosis. Isosalvianolic Acid C can inhibit this pathway, thereby reducing the expression of pro-inflammatory genes and decreasing the inflammatory response within the vascular wall.[3]

Caption: NF-κB signaling pathway and its inhibition by Isosalvianolic Acid C.

Nrf2 Antioxidant Response Pathway

Activation of the Nrf2 pathway is a key mechanism for cellular protection against oxidative stress. Isosalvianolic Acid C promotes the activation of Nrf2, leading to the upregulation of antioxidant enzymes and a reduction in cellular damage.[1][3]

Caption: Activation of the Nrf2 antioxidant pathway by Isosalvianolic Acid C.

Preclinical Evidence and Quantitative Data

While clinical data on Isosalvianolic Acid C is limited, preclinical studies using animal models and cell cultures provide valuable insights into its potential.[2] Much of the quantitative data available is for the broader class of salvianolic acids, particularly A and B, which share structural and functional similarities.

In Vivo Animal Studies

Studies utilizing ApoE-/- mice, a common model for atherosclerosis, have shown that treatment with a combination of salvianolic and triterpenic acids (including Isosalvianolic Acid C) can significantly reduce atherosclerotic plaque area.[3]

Table 1: Effects of Salvianolic Acid Combination Therapy in ApoE-/- Mice

Parameter	Model Group	Atorvastatin Group	Salvianolic Acid Combination Group	Reference
Carotid Plaque Area	Significantly Increased	Significantly Decreased	Markedly Reduced	[3]
Total Cholesterol (TC)	Significantly Increased	Significantly Decreased	Significantly Downregulated	[3]
LDL-C	Significantly Increased	Significantly Decreased	Significantly Downregulated	[3]
Superoxide (B77818) Dismutase (SOD) Activity	N/A	N/A	Increased in Liver	[3]
Nitric Oxide (NO) Level	N/A	N/A	Reduced in Liver	[3]
NF-κB Expression (Carotid)	Significantly Increased	Significantly Decreased	Significantly Downregulated	[3]

| p38-MAPK Expression (Carotid) | Significantly Elevated | Significantly Downregulated | Significantly Downregulated |[3] |

Note: The Salvianolic Acid Combination (SHC) group used a mixture of compounds from Salvia miltiorrhiza and hawthorn.[3]

Another study on Zucker diabetic fatty rats, a model for type 2 diabetes and atherosclerosis, showed that Salvianolic Acid A (SAA) ameliorated disrupted lipid profiles and reduced inflammatory markers.[7][9]

Table 2: Effects of Salvianolic Acid A (SAA) in Zucker Diabetic Fatty Rats

Parameter	Model Group	SAA High-Dose (1 mg/kg) Group	Reference
Blood Cholesterol	Higher than normal	Significantly Decreased	[7][9]
LDL-C	Higher than normal	Significantly Decreased	[7][9]
Triglycerides (TG)	Higher than normal	Significantly Decreased	[7][9]
hs-CRP (serum)	N/A	Decreased	[9]
NLRP3 Inflammasome (aortic tissue)	N/A	Suppressed Activation	[7][9]

| NF-κB Signaling (aortic tissue) | N/A | Suppressed Activation |[7][9] |

Pharmacokinetic Data

Pharmacokinetic studies have been conducted primarily on Salvianolic Acids A and B in rats, providing an indication of the absorption, distribution, and bioavailability of this class of compounds. The oral bioavailability is generally low.[4]

Table 3: Pharmacokinetic Parameters of Salvianolic Acids in Rats

Compound & Dose	Route	Cmax (Peak Concentration)	t1/2 (Half-life)	Absolute Bioavailability	Reference
Sal B (100 mg/kg)	IV	~910 µg/mL	~105 minutes	-	[4]
Sal B (500 mg/kg)	Oral	1.5 µg/mL	~248 minutes	2.3%	[4]
Sal A (100 mg/kg)	Oral	308 ng/mL	~3.29 hours	-	[4]

| Sal A (5-20 mg/kg) | Oral | 31.53 - 111.91 µg/L | 1.72 - 1.96 hours | 0.39 - 0.52% |[10] |

Experimental Protocols and Methodologies

Reproducibility is key in scientific research. This section details common experimental protocols used to investigate the effects of Isosalvianolic Acid C and related compounds in cardiovascular research.

Atherosclerosis Animal Model

This protocol is based on studies using ApoE-/- mice to investigate the anti-atherosclerotic effects of active compounds.[3][8]

Caption: General experimental workflow for in vivo atherosclerosis studies.

• Animals: ApoE-/- mice are commonly used as they spontaneously develop hypercholesterolemia and atherosclerotic lesions.[3]

• Diet: Animals in the model, positive control, and treatment groups are typically fed a high-fat diet to accelerate atherosclerosis development.[3][7]

• Grouping and Administration: Mice are randomly divided into groups: a model group receiving vehicle, a positive control group (e.g., atorvastatin), and one or more experimental groups receiving Isosalvianolic Acid C at various dosages. Administration is typically via oral gavage.[3]

• Sample Collection: After the treatment period, blood samples are collected for lipid and biomarker analysis. The aorta is perfused and harvested for histopathological examination.[3]

• Plaque Analysis: The aorta is stained with Oil Red O to visualize lipid-rich plaques, and the total plaque area is quantified using image analysis software.

• Biochemical Assays: Serum levels of total cholesterol (TC), triglycerides (TG), LDL-C, and HDL-C are measured. Markers of oxidative stress (e.g., malondialdehyde (MDA), superoxide dismutase (SOD)) and inflammation are also assessed.[3]

• Protein Expression Analysis: Western blotting is performed on protein lysates from aortic tissue to measure the expression levels of key proteins in signaling pathways like NF-κB and p38-MAPK.[3]

In Vitro Cell-Based Assays

• Cell Culture: Human umbilical vein endothelial cells (HUVECs) or macrophage cell lines (e.g., RAW 264.7) are commonly used.

• Induction of Inflammation/Oxidative Stress: Cells are stimulated with agents like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α) to induce an inflammatory response, or with hydrogen peroxide (H₂O₂) to induce oxidative stress.[3][6]

• Treatment: Cells are pre-treated with varying concentrations of Isosalvianolic Acid C before stimulation.

• Endpoint Analysis:

  • Cytokine Measurement: Levels of inflammatory cytokines (e.g., IL-6, TNF-α) in the cell culture supernatant are measured using ELISA.

  • ROS Measurement: Intracellular ROS levels are quantified using fluorescent probes like DCFH-DA.

  • Western Blotting: Expression and phosphorylation status of key signaling proteins (e.g., p-p38, p-NF-κB p65) are analyzed.[3]

Conclusion and Future Directions

Isosalvianolic Acid C is a promising natural compound for cardiovascular disease research, with strong preclinical evidence supporting its antioxidant and anti-inflammatory properties.[1] Its ability to modulate the p38-MAPK, NF-κB, and Nrf2 pathways provides a solid mechanistic basis for its observed cardioprotective effects.[3]

However, further research is required to fully elucidate its potential. Key areas for future investigation include:

• Pharmacokinetic and Bioavailability Studies: Rigorous pharmacokinetic studies specifically for Isosalvianolic Acid C are needed to understand its absorption, distribution, metabolism, and excretion profile, and to develop strategies to improve its low oral bioavailability.[4][10]

• Clinical Trials: Well-designed, large-scale, randomized controlled clinical trials are necessary to validate the efficacy and safety of Isosalvianolic Acid C in human patients with cardiovascular diseases.[2]

• Target Identification: Further studies are needed to identify the direct molecular targets of Isosalvianolic Acid C to better understand its mechanism of action.

• Comparative Studies: Head-to-head studies comparing the potency and efficacy of Isosalvianolic Acid C with other salvianolic acid isomers would be highly valuable.

References

• 1. researchgate.net [researchgate.net]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Mechanism of salvianolic phenolic acids and hawthorn triterpenic acids combination in intervening atherosclerosis: network pharmacology, molecular docking, and experimental validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Effect of Salvianolic Acid on Vascular Protection and Possible Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salvianolic Acid A Ameliorates Early-Stage Atherosclerosis Development by Inhibiting NLRP3 Inflammasome Activation in Zucker Diabetic Fatty Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Mechanism of salvianolic phenolic acids and hawthorn triterpenic acids combination in intervening atherosclerosis: network pharmacology, molecular docking, and experimental validation [frontiersin.org]
• 9. Salvianolic Acid A Ameliorates Early-Stage Atherosclerosis Development by Inhibiting NLRP3 Inflammasome Activation in Zucker Diabetic Fatty Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Some pharmacokinetic parameters of salvianolic acid A following single-dose oral administration to rats - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Isosalvianolic Acid C from Salvia miltiorrhiza

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C, a water-soluble phenolic acid derived from Salvia miltiorrhiza (Danshen), has garnered significant interest within the scientific community for its potential therapeutic properties. As a member of the salvianolic acid family, it contributes to the antioxidant and anti-inflammatory effects associated with this traditional medicinal herb.[1] These application notes provide a comprehensive overview of the extraction, purification, and quantification of Isosalvianolic Acid C, along with insights into its biological significance. The protocols detailed herein are intended to serve as a practical guide for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Extraction of Phenolic Acids from Salvia miltiorrhiza

The primary method for extracting Isosalvianolic Acid C and other phenolic acids from Salvia miltiorrhiza is ethanol (B145695) reflux extraction. This technique has been optimized to maximize the yield of these water-soluble compounds while maintaining their stability.[2][3]

Optimized Ethanol Reflux Extraction Parameters

A summary of the optimized conditions for ethanol reflux extraction of phenolic acids from Salvia miltiorrhiza is presented in Table 1.[2]

Parameter	Optimal Value
Solvent	60% Ethanol
Material-to-Liquid Ratio	1:10 (g/mL)
Reflux Time	1.5 hours
Reflux Temperature	Approximately 80°C

Experimental Protocols

Protocol 1: Ethanol Reflux Extraction

This protocol outlines the step-by-step procedure for the extraction of phenolic acids, including Isosalvianolic Acid C, from dried Salvia miltiorrhiza root and rhizome.

Materials and Equipment:

• Dried Salvia miltiorrhiza root and rhizome powder

• 60% Ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Gauze

• Filter paper

• Rotary evaporator

Procedure:

• Weigh the desired amount of dried Salvia miltiorrhiza powder.

• Transfer the powder to a round-bottom flask.

• Add 60% ethanol to the flask according to a 1:10 material-to-liquid ratio (e.g., for 10g of powder, add 100mL of 60% ethanol).[2]

• Set up the reflux apparatus with the condenser.

• Heat the mixture to approximately 80°C and maintain a gentle reflux for 1.5 hours.[2]

• After reflux, allow the mixture to cool to room temperature.

• Filter the mixture through four layers of gauze to remove the bulk plant material.[2]

• Further clarify the filtrate by passing it through filter paper.

• Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

Protocol 2: Purification of Isosalvianolic Acid C using Macroporous Resin Chromatography

This protocol describes the purification of the crude extract to isolate Isosalvianolic Acid C and other salvianolic acids.[4][5]

Materials and Equipment:

• Crude extract from Protocol 1

• Macroporous resin (e.g., AB-8 or XDA-5)[4][5]

• Chromatography column

• Deionized water

• Ethanol (various concentrations)

• pH meter

• Hydrochloric acid (for pH adjustment)

• Fraction collector (optional)

• Rotary evaporator

Procedure:

• Pre-treat the macroporous resin by washing it sequentially with ethanol and then deionized water until the eluent is clear.

• Pack the chromatography column with the pre-treated resin.

• Dissolve the crude extract in deionized water to a suitable concentration (e.g., 1.0 g/mL).[5]

• Adjust the pH of the extract solution to approximately 4 with dilute hydrochloric acid.[4]

• Load the extract solution onto the prepared column at a controlled flow rate.

• Wash the column with deionized water to remove unbound impurities.

• Elute the column with a stepwise gradient of ethanol. A common elution solvent is 70% ethanol.[4] Collect the eluate in fractions.

• Monitor the fractions for the presence of Isosalvianolic Acid C using a suitable analytical method (e.g., HPLC).

• Combine the fractions containing the purified Isosalvianolic Acid C.

• Concentrate the combined fractions using a rotary evaporator to yield the purified product.

Protocol 3: Quantification of Isosalvianolic Acid C by HPLC

This protocol provides a method for the quantitative analysis of Isosalvianolic Acid C in the purified extract.

Materials and Equipment:

• Purified Isosalvianolic Acid C sample

• Isosalvianolic Acid C reference standard

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 mm x 250 mm, 5 µm)[6]

• Acetonitrile (HPLC grade)

• Formic acid or phosphoric acid (HPLC grade)

• Deionized water (HPLC grade)

• Syringe filters (0.45 µm)

HPLC Conditions: A summary of typical HPLC conditions for the analysis of salvianolic acids is presented in Table 2.[6]

Parameter	Condition
Column	C18 (4.6 mm x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	A suitable gradient to separate the compounds of interest
Flow Rate	1.0 mL/min
Detection Wavelength	288 nm
Column Temperature	30°C

Procedure:

• Prepare a stock solution of the Isosalvianolic Acid C reference standard of known concentration in a suitable solvent (e.g., methanol).

• Prepare a series of standard solutions by diluting the stock solution to create a calibration curve.

• Dissolve the purified sample in the mobile phase or a suitable solvent.

• Filter all standard and sample solutions through a 0.45 µm syringe filter before injection.

• Inject the standard and sample solutions into the HPLC system.

• Identify the Isosalvianolic Acid C peak in the sample chromatogram by comparing the retention time with that of the reference standard.

• Quantify the amount of Isosalvianolic Acid C in the sample by using the calibration curve generated from the standard solutions.

Quantitative Data

The content of Isosalvianolic Acid C in the raw material of Salvia miltiorrhiza can vary. However, upon processing, particularly through specific drying methods, the content of salvianolic acids can be significantly altered. Table 3 provides representative data on the content of various salvianolic acids found in Salvia miltiorrhiza after a specific post-harvest drying process, which can give an indication of the potential yield.[7]

Compound	Content in Fresh Material (% of dry weight)	Maximum Content after Drying (% of dry weight)
Salvianolic acid B	~0.01	5.51
Salvianolic acid A	Not specified	Not specified
Isosalvianolic acid C	Not specified	Not specified
Total Salvianolic Acids	0.20	6.61

Note: Specific quantitative data for Isosalvianolic Acid C is often reported as part of the total phenolic acid content. The yield will be dependent on the specific batch of raw material and the precise execution of the extraction and purification protocols.

Stability of Isosalvianolic Acid C

Salvianolic acids, in general, exhibit greater stability in ethanol solutions compared to aqueous solutions.[2] The degradation of these compounds is influenced by both pH and temperature.[8][9] For instance, salvianolic acid B shows maximum stability at a pH of 4.0 and degradation is accelerated at higher temperatures and in alkaline conditions.[8][9] While specific stability studies on Isosalvianolic Acid C are limited, it is reasonable to infer that it follows a similar stability profile due to its structural similarities to other salvianolic acids. For long-term storage, it is recommended to keep the purified compound in a solid, dry form, protected from light and high temperatures.[10]

Biological Signaling Pathways

Isosalvianolic Acid C has been shown to modulate several key signaling pathways involved in inflammation and oxidative stress. Understanding these pathways is crucial for elucidating its mechanism of action and therapeutic potential.

Experimental Workflow

Caption: Experimental workflow for Isosalvianolic Acid C.

AMPK/Nrf2 Signaling Pathway

Isosalvianolic Acid C can activate the AMPK/Nrf2 signaling pathway, which plays a critical role in cellular defense against oxidative stress.

Caption: Activation of the AMPK/Nrf2 pathway.

TLR4-TREM1-NF-κB Signaling Pathway

Isosalvianolic Acid C has been shown to attenuate inflammatory responses by inhibiting the TLR4-TREM1-NF-κB signaling pathway.

Caption: Inhibition of the TLR4-TREM1-NF-κB pathway.

References

• 1. Salvianolic acids from Salvia miltiorrhiza Bunge and their anti-inflammatory effects through the activation of α7nAchR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study on Optimization of Ethanol Reflux Extraction of Phenolic Acids from Salvia miltiorrhiza [scirp.org]
• 3. Study on Optimization of Ethanol Reflux Extraction of Phenolic Acids from <i>Salvia miltiorrhiza</i> [scirp.org]
• 4. [Optimization of preparative separation and purification of water-soluble substance from Salvia miltiorrhiza by macroporous resins] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification of Isosalvianolic Acid C using HPLC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C is a water-soluble phenolic acid derived from Salvia miltiorrhiza (Danshen), a plant widely used in traditional Chinese medicine. This compound has garnered significant interest within the scientific community due to its potent antioxidant and various pharmacological activities. As research into its therapeutic potential progresses, the need for highly purified Isosalvianolic Acid C for in vitro and in vivo studies becomes paramount. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the isolation and purification of natural products, offering high resolution and efficiency. This document provides a detailed protocol for the purification of Isosalvianolic Acid C from a crude extract of Salvia miltiorrhiza using preparative HPLC.

Experimental Protocols

Crude Extract Preparation from Salvia miltiorrhiza

A preliminary extraction is necessary to isolate the phenolic acid fraction containing Isosalvianolic Acid C from the raw plant material.

Materials:

• Dried roots of Salvia miltiorrhiza

• 70% Ethanol (B145695) (v/v) in water

• Rotary evaporator

• Freeze dryer

Protocol:

• Grind the dried roots of Salvia miltiorrhiza into a fine powder.

• Macerate the powder in 70% ethanol at a 1:10 (w/v) ratio for 24 hours at room temperature.

• Filter the mixture and collect the supernatant.

• Repeat the extraction process on the residue two more times to ensure maximum yield.

• Combine the supernatants and concentrate the solution under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Lyophilize the concentrated extract to obtain a dry powder. This crude extract will be the starting material for HPLC purification.

Preparative HPLC Purification of Isosalvianolic Acid C

This protocol outlines the conditions for the separation and purification of Isosalvianolic Acid C from the crude extract.

Instrumentation and Materials:

• Preparative HPLC system with a fraction collector

• C18 reversed-phase column (e.g., 20 mm x 250 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile (B52724)

• Syringe filters (0.45 µm)

• Isosalvianolic Acid C standard (for peak identification)

Protocol:

• Sample Preparation: Dissolve the crude extract in a minimal amount of the initial mobile phase composition (e.g., 90% A, 10% B). Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC Method:

  • Equilibrate the C18 column with the initial mobile phase conditions for at least 30 minutes.

  • Inject the filtered sample onto the column.

  • Run a linear gradient elution as detailed in Table 1.

  • Monitor the elution profile at 280 nm.

  • Collect fractions corresponding to the peak of Isosalvianolic Acid C, which can be identified by comparing the retention time with that of a standard.

• Post-Purification:

  • Combine the fractions containing the purified Isosalvianolic Acid C.

  • Remove the acetonitrile from the collected fractions using a rotary evaporator.

  • Lyophilize the aqueous solution to obtain the purified Isosalvianolic Acid C as a solid powder.

  • Assess the purity of the final product using analytical HPLC.

Data Presentation

HPLC Conditions

The following table summarizes the recommended preparative HPLC conditions for the purification of Isosalvianolic Acid C.

Parameter	Condition
Column	C18 Reversed-Phase (20 mm x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	10-40% B over 40 minutes
Flow Rate	10 mL/min
Detection	UV at 280 nm
Injection Volume	1-5 mL (depending on concentration and column loading capacity)
Column Temperature	30°C

Potential Impurities in Salvia miltiorrhiza Extract

Crude extracts of Salvia miltiorrhiza are complex mixtures containing various compounds. The HPLC method should be optimized to resolve Isosalvianolic Acid C from these potential impurities.

Compound Class	Examples
Other Salvianolic Acids	Salvianolic acid A, Salvianolic acid B, Rosmarinic acid, Lithospermic acid
Tanshinones	Tanshinone I, Tanshinone IIA, Cryptotanshinone, Dihydrotanshinone I
Other Phenolic Compounds	Caffeic acid, Protocatechuic aldehyde, Danshensu
Sugars	Fructose, Glucose, Sucrose

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the purification of Isosalvianolic Acid C.

Purification Workflow for Isosalvianolic Acid C.

Signaling Pathway

Isosalvianolic Acid C has been shown to exert its biological effects through the modulation of various signaling pathways. One such pathway is the CaMKKβ-AMPK-SIRT1 pathway, which is involved in cellular energy homeostasis and has implications for various diseases.

Modulation of the CaMKKβ-AMPK-SIRT1 pathway by Isosalvianolic Acid C.

Application Note: Structural Elucidation of Isosalvianolic Acid C using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isosalvianolic acid C is a bioactive phenolic compound isolated from various Salvia species, known for its significant antioxidant properties.[1] Its complex structure necessitates a comprehensive analytical approach for unambiguous characterization. This application note details the use of one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural elucidation of Isosalvianolic Acid C. The methodologies and data presented herein provide a robust framework for the identification and characterization of this and structurally related natural products.

Structural Elucidation Workflow

The structural elucidation of Isosalvianolic Acid C is systematically achieved by a series of NMR experiments. The workflow begins with the acquisition of 1D ¹H and ¹³C NMR spectra to identify the basic proton and carbon environments. Subsequently, 2D NMR experiments, including COSY, HSQC, and HMBC, are employed to establish connectivity and build the molecular framework.

Caption: Experimental workflow for the structural elucidation of Isosalvianolic Acid C.

Quantitative NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shift data for Isosalvianolic Acid C, recorded in C₆D₆.

Table 1: ¹H NMR Data (C₆D₆)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-1	2.37	m
H-2α	1.20	m
H-2β	2.06	m
H-3α	1.42	m
H-3β	1.61	m
H-4	2.72	m
H-7	4.56	dd	5.6, 2.6
H-10	6.22	d	1.9
H-11	7.39	d	1.9
H-13	1.08	d	6.7
H-14	0.76	s
H-15	1.11	s
7-OH	d	5.6

Table 2: ¹³C NMR Data (C₆D₆)

Position	Chemical Shift (δ) ppm	DEPT
C-1	C
C-2	CH₂
C-3	CH₂
C-4	32.2	CH
C-5	120.8	C
C-6	C
C-7	72.3	CH
C-8	C
C-9	52.2	C
C-10	109.3	CH
C-11	142.2	CH
C-12	C
C-13	CH₃
C-14	CH₃
C-15	CH₃

Note: Some carbon chemical shifts were not explicitly provided in the source material but their presence was confirmed by 2D NMR correlations.

Key 2D NMR Correlations

The structural backbone of Isosalvianolic Acid C was pieced together using key correlations from COSY and HMBC spectra.

COSY Correlations:

The COSY spectrum revealed proton-proton coupling networks. A key observation was the coupling between H-4 (δ 2.72) and a proton on the same carbon, confirming a CH₂ group which is part of a larger spin system including protons at δ 1.20, 2.06, 1.42, and 1.61.[2]

HMBC Correlations:

Long-range proton-carbon correlations were instrumental in connecting different structural fragments.

References

• 1. Isosalvianolic acid C | 142115-17-1 | SFA11517 | Biosynth [biosynth.com]
• 2. rsc.org [rsc.org]

Application Note: Quantification of Isosalvianolic Acid C in Plant Extracts by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction Isosalvianolic acid C is a phenolic compound found in plants of the Salvia genus, notably in the roots of Salvia miltiorrhiza (Danshen). Like other salvianolic acids, it is recognized for its significant biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[1][2] Accurate and precise quantification of Isosalvianolic Acid C in plant extracts is crucial for quality control of herbal medicines, pharmacological research, and the development of new therapeutic agents. This document provides a detailed protocol for the extraction and quantification of Isosalvianolic Acid C using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[3][4]

Part 1: Extraction and Sample Preparation

This section details the protocol for extracting Isosalvianolic Acid C from dried plant material. Ultrasound-assisted extraction is employed to improve efficiency and yield while minimizing the degradation of thermally sensitive compounds.[5]

Experimental Workflow for Quantification

Caption: Workflow for Isosalvianolic Acid C quantification.

Protocol 1: Ultrasound-Assisted Extraction

• Material Preparation: Dry the plant material (e.g., Salvia miltiorrhiza roots) and grind it into a fine powder (10-80 mesh).[6]

• Solvent Addition: To the powdered plant material, add a 60% aqueous ethanol (B145695) solution at a solvent-to-material ratio of 20:1 (v/w).[5]

• Extraction: Place the mixture in an ultrasonic bath. Perform the extraction under the following conditions:

  • Ultrasonic Frequency: 45 kHz[5]

  • Extraction Temperature: 30°C[5]

  • Extraction Time: 25 minutes[5]

• Filtration: After extraction, filter the mixture through filter paper to separate the extract from the solid plant residue.

• Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the ethanol.

• Final Preparation: Reconstitute the concentrated aqueous extract in a suitable solvent (e.g., 50% methanol) to a known volume. For LC-MS/MS analysis, filter the final extract through a 0.22 µm syringe filter before injection.

Part 2: LC-MS/MS Quantification

This protocol outlines the analytical conditions for quantifying Isosalvianolic Acid C using a sensitive and reliable LC-MS/MS method.[3][7]

Protocol 2: Quantitative Analysis by LC-MS/MS

1. Materials and Reagents

• Isosalvianolic Acid C analytical standard (≥95% purity)[8]

• Internal Standard (IS), e.g., Danshensu or a structurally similar compound not present in the sample.

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

2. Standard and Sample Preparation

• Stock Solutions: Prepare stock solutions of Isosalvianolic Acid C and the Internal Standard in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the Isosalvianolic Acid C stock solution with 50% methanol to achieve a concentration range relevant to the expected sample concentrations (e.g., 5-1000 ng/mL).[3][4] Spike each standard with the IS at a constant concentration.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

• Plant Extract Samples: Dilute the prepared plant extracts (from Part 1) to fall within the calibration curve range. Spike with the IS to the same final concentration as in the standards.

3. Instrumentation and Conditions

Parameter	Condition
HPLC System	Standard High-Performance Liquid Chromatography System
Mass Spectrometer	Triple Quadrupole Mass Spectrometer with Electrospray Ionization (ESI) Source
Column	Reversed-phase C18 column (e.g., Agilent Zorbax SB-C18, 2.1 x 100 mm, 3.5 µm)[3][4]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	A linear gradient tailored to separate the analyte from matrix interferences.
Flow Rate	0.3 mL/min[3][4]
Injection Volume	5-10 µL
Column Temperature	30-40°C
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Type	Multiple Reaction Monitoring (MRM)
Example MRM Transitions	Isosalvianolic Acid C: Precursor Ion (Q1) → Product Ion (Q3) (Specific m/z values to be optimized)
Internal Standard: Precursor Ion (Q1) → Product Ion (Q3) (Specific m/z values to be optimized)

Part 3: Method Validation and Data Presentation

Method validation is essential to ensure that the analytical procedure is accurate, reliable, and reproducible. The following table summarizes typical performance characteristics for the quantification of salvianolic acids in biological matrices, which can be used as a benchmark for method development.[3][9][10]

Table 1: Summary of Typical Quantitative Method Validation Parameters

Parameter	Typical Value	Description
Linearity (r²)	> 0.999	The correlation coefficient of the calibration curve, indicating the linearity of the response over a given range.
Linear Range	5 - 1000 ng/mL[3][4]	The concentration range over which the method is linear, accurate, and precise.
Limit of Detection (LOD)	1 - 2 ng/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	3 - 5 ng/mL[9]	The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.
Precision (RSD%)	< 10%[3][4]	The relative standard deviation of replicate measurements, assessing intra- and inter-day variability.
Accuracy (RE%)	Within ±15% (±20% at LOQ)	The closeness of the measured value to the true value, often expressed as relative error.[3][4]
Recovery (%)	> 85%[3][4]	The efficiency of the extraction procedure, determined by comparing the analyte response in an extracted sample to a non-extracted standard.
Stability	Stable	Analyte stability assessed under various conditions (e.g., freeze-thaw, short-term storage).[3][4]

Part 4: Associated Signaling Pathways

Isosalvianolic Acid C has been shown to modulate key cellular signaling pathways involved in inflammation and oxidative stress. Understanding these mechanisms is vital for drug development.

AMPK/Nrf2 Signaling Pathway

Salvianolic Acid C (SalC) has been demonstrated to exert anti-inflammatory effects by activating the AMP-activated protein kinase (AMPK)/Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[2] Activation of this pathway leads to the inhibition of NF-κB, a key regulator of inflammation.[1][2]

Caption: Isosalvianolic Acid C inhibits inflammation via AMPK/Nrf2.

References

• 1. mdpi.com [mdpi.com]
• 2. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study. | Semantic Scholar [semanticscholar.org]
• 5. Investigation on ultrasound-assisted extraction of salvianolic acid B from Salvia miltiorrhiza root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN101544625B - Ultrasonic extraction method for salvianolic acid B - Google Patents [patents.google.com]
• 7. Development and Validation of a Novel LC-MS/MS Method for the Quantitation of 19 Fingerprint Phytochemicals in Salvia Species: A Chemometric Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Купить Isosalvianolic acid C,Analytical reference substance, ≥95% (HPLC), 5mg – Unigent [unigent.ru]
• 9. Pharmacokinetic study of salvianolic acid D after oral and intravenous administration in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC determination and pharmacokinetic studies of salvianolic acid B in rat plasma after oral administration of Radix Salviae Miltiorrhizae extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isosalvianolic Acid C in In Vitro Experimental Models

For Researchers, Scientists, and Drug Development Professionals

Isosalvianolic Acid C (SalC), a phenolic acid extracted from Salvia miltiorrhiza, has garnered significant interest for its therapeutic potential in a range of diseases.[1][2] In vitro studies have been instrumental in elucidating its mechanisms of action, particularly its anti-inflammatory, antioxidant, and anti-fibrotic properties.[1][3][4] These application notes provide an overview of the in vitro experimental models used to investigate SalC, complete with detailed protocols for key experiments and a summary of quantitative data.

Anti-inflammatory and Neuroprotective Effects

SalC has been shown to exert potent anti-inflammatory and neuroprotective effects in various cell-based models. A common in vitro model for neuroinflammation involves the use of microglia cells stimulated with lipopolysaccharide (LPS) to mimic an inflammatory state.[3]

Key In Vitro Models and Findings:

• LPS-stimulated Microglia: SalC has been demonstrated to suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in LPS-activated microglia.[3]

• Oxygen-Glucose Deprivation/Reperfusion (OGD/R): In models mimicking ischemic stroke, SalC protects neuronal cells (e.g., HT22) and microglial cells (e.g., BV2) from OGD/R-induced injury.[2]

Quantitative Data Summary: Anti-inflammatory Effects of Isosalvianolic Acid C

Cell Line	Inducer	Analyte	Concentration of SalC	Result	Reference
Rat Microglia	LPS	TNF-α	Not Specified	Inhibition of overexpression	[3]
Rat Microglia	LPS	IL-1β	Not Specified	Inhibition of overexpression	[3]
Rat Microglia	LPS	IL-6	Not Specified	Inhibition of overexpression	[3]
Rat Microglia	LPS	PGE₂	Not Specified	Inhibition of overexpression	[3]
RAW264.7 Macrophages	LPS	Prostaglandin (B15479496) E2	250 µg/ml	Significant inhibition	[5]
BV-2 Microglia	LPS	Prostaglandin E2	250 µg/ml	Significant inhibition	[5]
HT22 Neuronal Cells	OGD/R	Cell Viability	100 µM, 200 µM	Protective effect	[2]
BV2 Microglial Cells	OGD/R	Cell Viability	100 µM, 200 µM	Protective effect	[2]

Experimental Protocol: Anti-inflammatory Assay in LPS-stimulated Microglia

This protocol outlines the steps to assess the anti-inflammatory effects of Isosalvianolic Acid C on lipopolysaccharide (LPS)-stimulated microglial cells.

1. Cell Culture and Treatment:

• Culture rat microglia cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.
• Seed the cells in 96-well plates for viability assays or larger plates for protein/RNA analysis.
• Pre-treat the cells with varying concentrations of Isosalvianolic Acid C for 1 hour.
• Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified duration (e.g., 24 hours) to induce an inflammatory response.[5]

2. Measurement of Inflammatory Mediators (ELISA):

• After the incubation period, collect the cell culture supernatant.
• Measure the concentrations of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as prostaglandin E2 (PGE₂), using commercially available ELISA kits according to the manufacturer's instructions.[3]

3. Cell Viability Assay (MTT Assay):

• Following treatment, add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.
• Remove the MTT solution and add dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 570 nm using a microplate reader to determine cell viability.[3]

4. Western Blot Analysis for Signaling Pathway Proteins:

• Lyse the cells to extract total protein.
• Determine protein concentration using a BCA protein assay kit.
• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
• Block the membrane and incubate with primary antibodies against proteins of interest (e.g., p-AMPK, p-NF-κB p65, Nrf2, HO-1).[3]
• Incubate with a corresponding secondary antibody.
• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[3]

5. Immunofluorescence for NF-κB Nuclear Translocation:

• Grow cells on coverslips and subject them to the treatment protocol.
• Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.
• Block with goat serum and incubate with an anti-NF-κB p65 antibody.
• Incubate with a fluorescently labeled secondary antibody.
• Counterstain the nuclei with DAPI.
• Visualize the subcellular localization of NF-κB p65 using a fluorescence microscope.[3]

Signaling Pathway of Isosalvianolic Acid C in Neuroinflammation

Caption: Isosalvianolic Acid C signaling pathway in neuroinflammation.

Experimental Workflow for Anti-inflammatory Assay

Caption: Workflow for in vitro anti-inflammatory assays.

Anti-fibrotic Effects

Isosalvianolic Acid C has demonstrated anti-fibrotic effects in kidney disease models by inhibiting the epithelial-mesenchymal transition (EMT).[1] In vitro studies commonly utilize renal fibroblasts and TGF-β-stimulated kidney epithelial cells.[1]

Key In Vitro Models and Findings:

• Rat Kidney Fibroblasts (NRK-49F): SalC dose-dependently reduces the expression of extracellular matrix proteins like fibronectin and collagen I.[1]

• Human Kidney Epithelial Cells (HK2): In TGF-β-stimulated HK2 cells, SalC inhibits the expression of EMT markers such as N-cadherin and vimentin (B1176767).[1]

Quantitative Data Summary: Anti-fibrotic Effects of Isosalvianolic Acid C

Cell Line	Inducer	Analyte	Concentration of SalC	Result	Reference
NRK-49F	-	Fibronectin mRNA	10-100 µM	Dose-dependent reduction	[1]
NRK-49F	-	Collagen I mRNA	10-100 µM	Dose-dependent reduction	[1]
NRK-49F	-	Collagen III mRNA	10-100 µM	Dose-dependent reduction	[1]
NRK-49F	-	Fibronectin protein	30-100 µM	Dose-dependent reduction	[1]
NRK-49F	-	Collagen I protein	30-100 µM	Dose-dependent reduction	[1]
HK2	TGF-β	N-cadherin	10-100 µM	Progressive inhibition	[1]
HK2	TGF-β	Vimentin	10-100 µM	Progressive inhibition	[1]

Experimental Protocol: Anti-fibrotic Assay in Kidney Cells

This protocol describes the methodology to evaluate the anti-fibrotic properties of Isosalvianolic Acid C in renal cell lines.

1. Cell Culture and Treatment:

• Culture NRK-49F rat kidney fibroblasts or HK2 human kidney epithelial cells in appropriate media and conditions.[1]
• For experiments with HK2 cells, stimulate them with TGF-β to induce an epithelial-mesenchymal transition.
• Treat the cells with a range of concentrations of Isosalvianolic Acid C (e.g., 10 µM to 100 µM) for a specified time.[1]

2. RNA Extraction and Quantitative Real-Time PCR (qRT-PCR):

• Extract total RNA from the treated cells using a suitable kit.
• Synthesize cDNA from the RNA templates.
• Perform qRT-PCR using primers specific for fibronectin, collagen I, and collagen III to quantify their mRNA expression levels.

3. Western Blot Analysis for Fibrotic Markers:

• Prepare cell lysates and determine protein concentrations.
• Conduct SDS-PAGE and Western blotting as described previously.
• Use primary antibodies against fibronectin, collagen I, N-cadherin, and vimentin to assess their protein expression levels.[1]

Signaling Pathway of Isosalvianolic Acid C in Renal Fibrosis

Caption: Isosalvianolic Acid C signaling in renal fibrosis.

Antioxidant Activity

The antioxidant properties of salvianolic acids, including SalC, are attributed to their polyphenolic structure, which enables them to scavenge free radicals.[6]

Key In Vitro Assays:

• DPPH Radical Scavenging Assay: Measures the ability of the compound to donate a hydrogen atom or electron to the stable DPPH radical.

• Ferric Reducing Antioxidant Power (FRAP) Assay: Assesses the capacity of the compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[7]

• Cupric Ion Reducing Antioxidant Capacity (CUPRAC) Assay: Measures the reduction of cupric ions (Cu²⁺) to cuprous ions (Cu⁺) by the antioxidant.[8]

Experimental Protocol: DPPH Radical Scavenging Assay

1. Reagent Preparation:

• Prepare a stock solution of Isosalvianolic Acid C in a suitable solvent (e.g., methanol (B129727) or ethanol).
• Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent.

2. Assay Procedure:

• Add different concentrations of the Isosalvianolic Acid C solution to the DPPH solution.
• Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).
• Measure the absorbance of the solution at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

3. Calculation:

• Calculate the percentage of DPPH radical scavenging activity using the following formula:
• Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100
• Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

Workflow for Antioxidant Activity Assays

Caption: Workflow for in vitro antioxidant activity assays.

References

• 1. imrpress.com [imrpress.com]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]
• 6. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Phenolic Compounds and Determination of Antioxidant Activity in Extracts and Infusions of Salvia Leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. RP-HPLC/MS/MS Analysis of the Phenolic Compounds, Antioxidant and Antimicrobial Activities of Salvia L. Species - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays of Isosalvianolic Acid C Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C, also known as Salvianolic Acid C (SalC), is a water-soluble polyphenolic compound extracted from Salvia miltiorrhiza (Danshen), a plant widely used in traditional medicine.[1][2] Emerging scientific evidence has highlighted its significant therapeutic potential, demonstrating potent anti-inflammatory, neuroprotective, and antioxidant properties.[1][3][4] These activities make Isosalvianolic Acid C a compelling candidate for drug development in the context of inflammatory diseases, neurodegenerative disorders, and conditions associated with oxidative stress.

These application notes provide detailed protocols for a range of cell-based assays to evaluate the biological activity of Isosalvianolic Acid C. The described methods will enable researchers to quantify its anti-inflammatory effects by measuring nitric oxide and pro-inflammatory cytokine production, assess its neuroprotective capabilities by determining cell viability and apoptosis, and characterize its antioxidant potential through radical scavenging and induction of antioxidant pathways.

Data Presentation: Quantitative Effects of Isosalvianolic Acid C

The following tables summarize the quantitative data on the biological activities of Isosalvianolic Acid C from various cell-based assays.

Table 1: Anti-inflammatory Activity of Isosalvianolic Acid C

Assay	Cell Line	Stimulant	Outcome Measured	Concentration of Isosalvianolic Acid C	Result	Reference
Griess Assay	RAW 264.7	LPS (1 µg/mL)	Nitric Oxide (NO) Production	1, 5, 10 µM	Dose-dependent inhibition	[1][2]
ELISA	BV-2 Microglia	LPS	TNF-α, IL-1β, IL-6 Production	Not Specified	Significant reduction	[5]
Western Blot	Mouse Renal Tissue	Cisplatin	iNOS and COX-2 Expression	Not Specified	Reduced expression	[6]

Table 2: Neuroprotective Activity of Isosalvianolic Acid C

Assay	Cell Line	Stressor	Outcome Measured	Concentration of Isosalvianolic Acid C	Result	Reference
MTT Assay	SH-SY5Y	H₂O₂	Cell Viability	Not Specified	Enhanced neuronal survival	[7]
TUNEL Assay	Neonatal Rat Brain	Hypoxia-Ischemia	Neuronal Apoptosis	15 mg/kg/day (in vivo)	Notable suppression of neuron loss	[4]

Table 3: Antioxidant Activity of Isosalvianolic Acid C

Assay	Method	Outcome Measured	IC50 Value	Reference
DPPH Assay	Radical Scavenging	DPPH radical scavenging activity	Lower IC50 indicates higher activity	[8][9]
Western Blot	BV-2 Microglia	Nrf2 and HO-1 Expression	Not Specified	Upregulated expression

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the data presentation tables.

Anti-inflammatory Assays

This protocol is adapted from studies on inflammatory responses in macrophages.[1][6][10]

Objective: To quantify the inhibitory effect of Isosalvianolic Acid C on nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

• Isosalvianolic Acid C

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium Nitrite (B80452) (NaNO₂) standard solution

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/well and incubate overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Isosalvianolic Acid C for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Griess Reaction:

  • Transfer 100 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration based on a standard curve generated with known concentrations of sodium nitrite.

This protocol is a general guideline for commercially available ELISA kits.[5][11]

Objective: To measure the concentration of pro-inflammatory cytokines in the supernatant of cell cultures treated with Isosalvianolic Acid C.

Materials:

• Cell culture supernatant from treated cells (e.g., BV-2 microglia stimulated with LPS)

• Commercially available ELISA kit for TNF-α, IL-6, or IL-1β

• Microplate reader

Procedure:

• Prepare Reagents: Reconstitute and prepare all reagents from the ELISA kit according to the manufacturer's instructions.

• Standard Curve: Prepare a serial dilution of the cytokine standard provided in the kit to generate a standard curve.

• Assay:

  • Add standards, controls, and cell culture supernatants to the appropriate wells of the antibody-coated microplate.

  • Incubate as per the kit's protocol.

  • Wash the wells multiple times with the provided wash buffer.

  • Add the detection antibody and incubate.

  • Wash the wells again.

  • Add the enzyme conjugate (e.g., Streptavidin-HRP) and incubate.

  • Wash the wells a final time.

  • Add the substrate solution and incubate in the dark for color development.

• Stop Reaction: Add the stop solution provided in the kit to terminate the reaction.

• Measurement: Measure the absorbance at the wavelength specified in the kit's instructions (typically 450 nm).

• Calculation: Determine the cytokine concentration in the samples by interpolating from the standard curve.

This protocol details the Western blot analysis to assess the effect of Isosalvianolic Acid C on key proteins in the NF-κB and Nrf2 signaling pathways.[1][6][12]

Objective: To determine the effect of Isosalvianolic Acid C on the expression and phosphorylation of proteins involved in the NF-κB (p65, IκBα) and Nrf2 (Nrf2, HO-1) pathways.

Materials:

• Treated cells (e.g., BV-2 microglia or RAW 264.7 macrophages)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-Nrf2, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the cells with RIPA buffer, quantify protein concentration using the BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Neuroprotection Assays

This protocol is a standard method to assess cell viability.[7]

Objective: To evaluate the protective effect of Isosalvianolic Acid C on cell viability in a model of neuronal stress.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium

• Isosalvianolic Acid C

• Stress-inducing agent (e.g., H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS in HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Pre-treat cells with Isosalvianolic Acid C for a specified duration.

• Induce Stress: Expose the cells to a stressor like H₂O₂.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at a wavelength between 540 and 600 nm.

This protocol provides a general overview of the TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) assay for detecting DNA fragmentation, a hallmark of apoptosis.[4][13][14]

Objective: To visualize and quantify apoptotic cells in a neuronal cell culture or tissue section treated with Isosalvianolic Acid C.

Materials:

• Fixed cells or tissue sections

• Permeabilization solution (e.g., Triton X-100 or Proteinase K)

• TUNEL reaction mixture (containing TdT enzyme and labeled dUTPs)

• Fluorescent microscope or flow cytometer

Procedure:

• Fixation and Permeabilization: Fix the cells or tissue sections and then permeabilize them to allow entry of the labeling reagents.

• TUNEL Reaction: Incubate the samples with the TUNEL reaction mixture to label the 3'-OH ends of fragmented DNA.

• Detection: Visualize the labeled cells using a fluorescent microscope or quantify the apoptotic cell population by flow cytometry.

Antioxidant Assays

This is a common and straightforward assay to measure the radical scavenging activity of a compound.[8][9][15]

Objective: To determine the free radical scavenging capacity of Isosalvianolic Acid C.

Materials:

• Isosalvianolic Acid C

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (B129727) or ethanol (B145695)

• Methanol or ethanol

• Spectrophotometer or microplate reader

Procedure:

• Reaction Mixture: Mix various concentrations of Isosalvianolic Acid C with the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for about 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm.

• Calculation: Calculate the percentage of DPPH radical scavenging activity. The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, can be determined.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams were created using Graphviz (DOT language) to illustrate the key signaling pathways and experimental workflows described.

Caption: NF-κB Signaling Pathway Inhibition by Isosalvianolic Acid C.

Caption: Nrf2 Signaling Pathway Activation by Isosalvianolic Acid C.

Caption: Workflow for Assessing Anti-inflammatory Activity.

Caption: Workflow for Assessing Neuroprotective Activity.

References

• 1. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Salvianic acid A protects human neuroblastoma SH-SY5Y cells against MPP+-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salvianolic acid A protects human SH-SY5Y neuroblastoma cells against H₂O₂-induced injury by increasing stress tolerance ability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models | MDPI [mdpi.com]
• 7. Combined Treatment with Three Natural Antioxidants Enhances Neuroprotection in a SH-SY5Y 3D Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. New natural pro-inflammatory cytokines (TNF-α, IL-6 and IL-1β) and iNOS inhibitors identified from Penicillium polonicum through in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Salvianolic Acid A Activates Nrf2-Related Signaling Pathways to Inhibit Ferroptosis to Improve Ischemic Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Salvianolic Acid A Protects the Kidney against Oxidative Stress by Activating the Akt/GSK-3β/Nrf2 Signaling Pathway and Inhibiting the NF-κB Signaling Pathway in 5/6 Nephrectomized Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Salvianolic acid B protects SH-SY5Y neuroblastoma cells from 1-methyl-4-phenylpyridinium-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Applications of Isosalvianolic Acid C: A Guide for Rodent-Based Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo therapeutic potential of Isosalvianolic Acid C (SalC) in various rodent models of disease. The protocols and data presented herein are compiled from peer-reviewed scientific literature to guide researchers in designing and executing their own pre-clinical studies.

Therapeutic Applications and Efficacy

Isosalvianolic Acid C, a potent polyphenolic compound derived from Salvia miltiorrhiza, has demonstrated significant therapeutic effects in rodent models of ischemic stroke, acute kidney injury, neuroinflammation, and renal fibrosis. Its mechanisms of action are primarily attributed to its anti-inflammatory, antioxidant, and anti-apoptotic properties.

Table 1: Summary of Isosalvianolic Acid C Efficacy in Rodent Models

Disease Model	Rodent Species	Dosing Regimen	Key Efficacy Endpoints	Observed Effects	Citations
Cerebral Ischemia (tMCAO)	Mouse	Not specified	Infarct volume, Neurological deficit score	Significantly reduced infarct volume and improved neurological deficits.	[1][2]
Acute Kidney Injury (Cisplatin-induced)	Mouse	5, 10, 20 mg/kg, i.p. for 10 days	Blood Urea Nitrogen (BUN), Creatinine (B1669602) (CRE), Inflammatory mediators (iNOS, COX-2), Oxidative stress markers (MDA, GSH)	Mitigated renal histological changes, decreased BUN and CRE levels, reduced inflammatory mediators, lowered MDA, and increased GSH levels.	[3][4]
Neuroinflammation (LPS-induced)	Rat	Not specified	Pro-inflammatory cytokines (TNF-α, IL-1β, IL-6), PGE2	Inhibited the overexpression of inflammatory cytokines.	[5]
Hypoxic-Ischemic Brain Damage	Neonatal Rat	15 mg/kg/day, i.p.	Muscle strength, Motor function, Spatial memory, Neuronal loss, Oxidative stress markers, Pro-inflammatory factors (TNF-α, IL-6, IL-1β)	Improved motor and cognitive functions, suppressed neuron loss, enhanced antioxidant production, and diminished pro-inflammatory factors.	[6]
Renal Tubulointerstitial Fibrosis (UUO & AAI)	Mouse	Not specified	Renal fibrosis, Extracellular matrix protein expression	Reduced the level of renal tubulointerstitial fibrosis and inhibited extracellular matrix protein expression.	[7]

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below. Researchers should adapt these protocols to their specific experimental design and institutional guidelines.

Protocol 1: Cisplatin-Induced Acute Kidney Injury in Mice[3][4]

• Animal Model: Male BALB/c mice (6-8 weeks old).

• Acclimatization: House mice in a controlled environment for at least one week prior to the experiment.

• Grouping: Divide mice into the following groups (n=6 per group):

  • Control (saline)

  • Cisplatin (B142131) (20 mg/kg, i.p.)

  • Amifostine (positive control, 200 mg/kg, i.p.) + Cisplatin

  • SalC (5 mg/kg, i.p.) + Cisplatin

  • SalC (10 mg/kg, i.p.) + Cisplatin

  • SalC (20 mg/kg, i.p.) + Cisplatin

• Dosing:

  • Administer SalC or Amifostine intraperitoneally for 10 consecutive days.

  • On day 7, induce acute kidney injury by a single intraperitoneal injection of cisplatin (20 mg/kg) 30 minutes after the SalC or Amifostine treatment.

• Sample Collection and Analysis:

  • At the end of the study period, collect blood samples for measurement of BUN and creatinine levels.

  • Harvest kidney tissues for histological examination (e.g., H&E staining) and biochemical analysis (e.g., Western blot for inflammatory and oxidative stress markers).

Protocol 2: Lipopolysaccharide (LPS)-Induced Neuroinflammation in Rats[5]

• Animal Model: Male Sprague-Dawley rats.

• Acclimatization: Acclimatize rats for one week before the experiment.

• Grouping:

  • Control

  • LPS

  • SalC + LPS

• Dosing:

  • Pre-treat rats with SalC at the desired dose.

  • Induce neuroinflammation by intracerebroventricular or intraperitoneal injection of LPS.

• Behavioral and Molecular Analysis:

  • Perform behavioral tests to assess cognitive and motor function.

  • Collect brain tissue for analysis of inflammatory cytokines (TNF-α, IL-1β, IL-6) by ELISA and for examination of signaling pathway components (e.g., p-AMPK, Nrf2, NF-κB) by Western blot.

Signaling Pathways and Mechanisms of Action

Isosalvianolic Acid C exerts its therapeutic effects by modulating several key signaling pathways involved in inflammation, oxidative stress, and cell survival.

TLR4-TREM1-NF-κB Signaling in Cerebral Ischemia[1][2]

In the context of ischemic stroke, SalC has been shown to inhibit neuroinflammation by down-regulating the TLR4-TREM1-NF-κB signaling pathway in microglia.[1][2] This pathway is a critical driver of the inflammatory response following cerebral ischemic injury.

Caption: SalC inhibits neuroinflammation via the TLR4-TREM1-NF-κB pathway.

AMPK/Nrf2 Signaling in Neuroinflammation[5]

SalC activates the AMPK/Nrf2 signaling pathway, which in turn attenuates the NF-κB-mediated inflammatory response.[5] This highlights the compound's ability to modulate cellular stress responses and inflammation.

Caption: SalC activates AMPK/Nrf2 signaling to reduce inflammation.

CaMKK-AMPK-Sirt1 Pathway in Acute Kidney Injury[3]

In a mouse model of cisplatin-induced acute kidney injury, Isosalvianolic Acid C was found to exert its protective effects through the activation of the CaMKK-AMPK-Sirt1 signaling pathway.[3] This pathway is crucial for cellular energy homeostasis and stress resistance.

Caption: SalC protects against kidney injury via the CaMKK-AMPK-Sirt1 pathway.

TGF-β/Smad Signaling in Renal Fibrosis[7]

Isosalvianolic Acid C has been shown to ameliorate renal tubulointerstitial fibrosis by inhibiting the transforming growth factor-β (TGF-β)/Smad signaling pathway.[7] This pathway is a key mediator of fibrosis in various organs.

Caption: SalC inhibits renal fibrosis by targeting the TGF-β/Smad pathway.

Pharmacokinetics and Bioavailability

A study in rats determined the pharmacokinetic profile of Isosalvianolic Acid C following both intravenous and oral administration.[8]

Table 2: Pharmacokinetic Parameters of Isosalvianolic Acid C in Rats[8]

Administration Route	Dose	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Absolute Oral Bioavailability (%)
Intravenous	5 mg/kg	-	-	1731.5 ± 289.4	-
Oral	20 mg/kg	0.25 ± 0.08	20.3 ± 4.2	20.2 ± 3.4	0.29 ± 0.05

The results indicate a very low absolute oral bioavailability for Isosalvianolic Acid C in rats, suggesting that parenteral administration routes may be more effective for achieving therapeutic concentrations in vivo.[8][9]

Safety and Toxicology

While comprehensive toxicology studies specifically for Isosalvianolic Acid C are not widely available in the public domain, studies on related compounds such as Salvianolic Acid A provide some insight. For Salvianolic Acid A, the LD50 in mice via intravenous administration was 1161.2 mg/kg.[10] In a 4-week repeated-dose toxicity study in dogs, the no-observed-adverse-effect-level (NOAEL) for Salvianolic Acid A was 20 mg/kg, with the liver, kidneys, and thymus identified as potential target organs at higher doses.[10] It is crucial for researchers to conduct appropriate safety and toxicology studies for Isosalvianolic Acid C according to regulatory guidelines.

Disclaimer: This document is intended for informational purposes only and does not constitute a recommendation for any specific use or dosage. All research should be conducted in accordance with applicable laws and institutional guidelines.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK-AMPK-Sirt1-Associated Signaling Pathway in Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective Effect of Salvianolic Acid C in Neonatal Rats Following Hypoxic-ischemic Brain Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Salvianolic Acid C Inhibits the Epithelial-Mesenchymal Transition and Ameliorates Renal Tubulointerstitial Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study. | Semantic Scholar [semanticscholar.org]
• 10. Non-clinical safety evaluation of salvianolic acid A: acute, 4-week intravenous toxicities and genotoxicity evaluations - PMC [pmc.ncbi.nlm.nih.gov]

Isosalvianolic Acid C: Application Notes and Protocols for Cerebral Ischemic Injury Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalvianolic Acid C (SalC) is a polyphenolic compound derived from Salvia miltiorrhiza that has demonstrated significant neuroprotective effects in preclinical models of cerebral ischemic injury. Its therapeutic potential lies in its potent anti-inflammatory and anti-apoptotic properties. These application notes provide a comprehensive overview of the mechanisms of action of SalC and detailed protocols for its investigation in in vivo and in vitro models of stroke.

Mechanism of Action

Salvianolic Acid C mitigates cerebral ischemic injury primarily by inhibiting neuroinflammation and apoptosis.[1][2] A key mechanism is the downregulation of the Toll-like receptor 4 (TLR4)-triggering receptor expressed on myeloid cells 1 (TREM1)-nuclear factor kappa B (NF-κB) signaling pathway in microglia.[1][2] This inhibition reduces the production of pro-inflammatory cytokines, thereby limiting the inflammatory cascade that exacerbates brain damage following ischemia.[3] Additionally, SalC exhibits anti-apoptotic effects by modulating the expression of key apoptosis-related proteins.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies investigating the efficacy of Isosalvianolic Acid C in a transient middle cerebral artery occlusion (tMCAO) mouse model of cerebral ischemia.

Table 1: In Vivo Efficacy of Isosalvianolic Acid C in a tMCAO Mouse Model

Treatment Group	Dosage (mg/kg)	Administration Route	Infarct Volume Reduction (%)	Neurological Deficit Score Improvement	Reference
SalC - Low Dose	20	Intraperitoneal	~50%	Significant Improvement	[1]
SalC - High Dose	40	Intraperitoneal	~65%	Significant Improvement	[1]
Edaravone (Positive Control)	4	Intraperitoneal	Comparable to High Dose SalC	Comparable to High Dose SalC	[1]

Note: Infarct volume reduction and neurological deficit scores are compared to the vehicle-treated model group.

Signaling Pathway and Experimental Workflow Diagrams

Experimental Protocols

In Vivo Model: Transient Middle Cerebral Artery Occlusion (tMCAO) in Mice

This protocol describes the induction of focal cerebral ischemia followed by reperfusion in mice.

Materials:

• Male C57BL/6 mice (20-25 g)

• Isoflurane (B1672236) anesthesia system

• Heating pad with rectal probe for temperature control

• Surgical microscope

• Micro-surgical instruments

• 6-0 silicone-coated monofilament

• Sutures

• Isosalvianolic Acid C (SalC)

• Sterile saline

• 2,3,5-triphenyltetrazolium chloride (TTC)

Procedure:

• Anesthetize the mouse with 2-3% isoflurane for induction and maintain with 1-1.5% isoflurane.

• Place the mouse in a supine position on a heating pad to maintain body temperature at 37.0 ± 0.5°C.

• Make a midline neck incision to expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal end of the ECA and place a temporary ligature around the CCA.

• Insert a 6-0 silicone-coated monofilament through a small incision in the ECA and advance it into the ICA to occlude the origin of the middle cerebral artery (MCA).

• After 1.5 hours of occlusion, withdraw the monofilament to allow reperfusion.

• Suture the incision and allow the mouse to recover.

• Administer SalC (20 or 40 mg/kg) or vehicle (saline) intraperitoneally at the time of reperfusion.[1]

• After 48 hours of reperfusion, assess neurological deficits using a standardized scoring system.[1]

• Euthanize the mice and collect the brains for TTC staining to measure infarct volume.[1]

In Vitro Model: Oxygen-Glucose Deprivation/Reperfusion (OGD/R) in BV2 Microglia

This protocol simulates ischemic conditions in a microglial cell line.

Materials:

• BV2 murine microglial cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• DMEM without glucose

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• Hypoxia chamber (1% O2, 5% CO2, 94% N2)

• Isosalvianolic Acid C (SalC)

Procedure:

• Culture BV2 cells in high-glucose DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• When cells reach 80-90% confluency, replace the culture medium with glucose-free DMEM.

• Place the cells in a hypoxia chamber for 4-6 hours at 37°C to induce oxygen-glucose deprivation.[4][5]

• To simulate reperfusion, replace the glucose-free DMEM with high-glucose DMEM and return the cells to a normoxic incubator (95% air, 5% CO2) for 12-24 hours.[4]

• Treat the cells with various concentrations of SalC during the reperfusion period.

• Collect cell lysates and supernatants for subsequent analysis.

Western Blot Analysis

This protocol is for the detection of key proteins in the TLR4-TREM1-NF-κB and apoptotic pathways.

Materials:

• Brain tissue homogenates or BV2 cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-TLR4, anti-TREM1, anti-p-p65, anti-p65, anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-β-actin

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Extract total protein from brain tissue or BV2 cells using RIPA buffer.[1]

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (15-20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.[1]

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.[1]

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an ECL reagent and an imaging system.

• Quantify band densities and normalize to the loading control (β-actin).

Immunofluorescence Staining for Microglia

This protocol is for the visualization of microglia in brain tissue sections using an Iba1 marker.

Materials:

• 50 µm thick frozen brain sections

• Phosphate-buffered saline (PBS)

• 0.3% Triton X-100 in PBS

• Blocking solution (1% BSA, 0.3% Triton X-100 in PBS)

• Primary antibody: anti-Iba1 (1:1000 dilution)

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488)

• DAPI for nuclear counterstaining

• Mounting medium

Procedure:

• Perfuse mice with 4% paraformaldehyde and prepare 50 µm frozen brain sections.[6]

• Wash sections three times for 5 minutes each with 0.3% Triton X-100 in PBS.[6]

• Block with 1% BSA, 0.3% Triton X-100 in PBS for 2 hours at room temperature.[6]

• Incubate with anti-Iba1 primary antibody (1:1000) overnight at 4°C.[6]

• Wash sections three times with 0.3% Triton X-100 in PBS.[6]

• Incubate with a fluorescently labeled secondary antibody for 2 hours at room temperature.[6]

• Wash sections and counterstain with DAPI.

• Mount the sections and visualize using a fluorescence microscope.

TUNEL Assay for Apoptosis Detection

This protocol is for the detection of apoptotic cells in brain tissue sections.

Materials:

• Paraffin-embedded or frozen brain sections (5 µm)

• TUNEL assay kit (e.g., from BD Biosciences or Clontech)

• Proteinase K (for paraffin (B1166041) sections)

• TdT reaction mix

• Fluorescently labeled dUTP (e.g., FITC-dUTP) or Biotin-dUTP with Streptavidin-HRP/CY3

• DAPI for nuclear counterstaining

• Mounting medium

Procedure:

• For paraffin sections, deparaffinize and rehydrate the tissue.

• If using paraffin sections, perform antigen retrieval with Proteinase K for 5 minutes.[7]

• For frozen sections, fix with cold acetone (B3395972) for 10 minutes.[7]

• Rinse the slides with PBS.

• Incubate the sections with TdT reaction mix containing labeled nucleotides in a humidified chamber at 37°C for 60 minutes.[7]

• Stop the reaction and wash with PBS.

• If using an indirect method, incubate with the detection reagent (e.g., CY3-Streptavidin).[7]

• Counterstain with DAPI.

• Mount and visualize under a fluorescence microscope. Apoptotic nuclei will be brightly stained.[8]

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salvianolic acid C improves cerebral ischemia reperfusion injury through suppressing microglial cell M1 polarization and promoting cerebral angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Ginkgolides and bilobalide protect BV2 microglia cells against OGD/reoxygenation injury by inhibiting TLR2/4 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fujifilmbiosciences.fujifilm.com [fujifilmbiosciences.fujifilm.com]
• 7. Mouse Phenotyping UCSD University of California San Diego [mousepheno.ucsd.edu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Isosalvianolic Acid C in the Treatment of Doxorubicin-Induced Cardiotoxicity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of Isosalvianolic Acid C (also referred to as Salvianolic Acid C) in mitigating doxorubicin-induced cardiotoxicity. The protocols outlined below are based on established methodologies in the field and insights from recent research, offering a framework for preclinical evaluation.

Introduction

Doxorubicin (B1662922) (DOX) is a potent and widely used chemotherapeutic agent; however, its clinical application is often limited by severe cardiotoxicity, which can lead to cardiomyopathy and heart failure. The primary mechanisms of DOX-induced cardiac damage involve the generation of reactive oxygen species (ROS), leading to oxidative stress, mitochondrial dysfunction, and cardiomyocyte apoptosis.[1][2]

Isosalvianolic Acid C, a polyphenolic compound extracted from Salvia miltiorrhiza, has recently emerged as a promising cardioprotective agent. A 2025 study demonstrated that Isosalvianolic Acid C attenuates DOX-induced cardiomyocyte injury by modulating apoptosis and oxidative stress.[2] This document details the underlying signaling pathways, experimental protocols to investigate these effects, and a structured presentation of expected quantitative outcomes.

Signaling Pathways of Isosalvianolic Acid C in Cardioprotection

Isosalvianolic Acid C exerts its protective effects against doxorubicin-induced cardiotoxicity through the modulation of several key signaling pathways. Recent findings indicate that Isosalvianolic Acid C can inhibit oxidative stress and apoptosis by influencing the JNK, PI3K/Akt/mTOR, and Nrf2/HO-1 pathways.[2]

Doxorubicin-Induced Cardiotoxicity Pathway

Caption: Doxorubicin-induced cardiotoxicity signaling cascade.

Protective Signaling Pathway of Isosalvianolic Acid C

Caption: Protective mechanisms of Isosalvianolic Acid C.

Data Presentation

The following tables provide a structured format for presenting quantitative data from in vitro and in vivo studies. Representative data from studies on other salvianolic acids are included for illustrative purposes, with expected outcomes for Isosalvianolic Acid C noted.

In Vitro Studies: H9c2 Cardiomyocytes

Table 1: Effect of Isosalvianolic Acid C on H9c2 Cell Viability and Apoptosis

Treatment Group	Concentration	Cell Viability (%)	TUNEL-positive Cells (%)	Caspase-3 Activity (Fold Change)
Control	-	100 ± 5.0	2.1 ± 0.5	1.0 ± 0.1
Doxorubicin (DOX)	1 µM	52.3 ± 4.5	28.5 ± 3.2	3.5 ± 0.4
DOX + Isosalvianolic Acid C	10 µM	Expected Increase	Expected Decrease	Expected Decrease
DOX + Salvianolic Acid A[3]	50 µM	78.1 ± 6.2	11.2 ± 1.5	1.8 ± 0.2
Isosalvianolic Acid C alone	10 µM	98.5 ± 4.8	2.5 ± 0.6	1.1 ± 0.1

Table 2: Effect of Isosalvianolic Acid C on Oxidative Stress Markers in H9c2 Cells

Treatment Group	Concentration	Intracellular ROS (Fold Change)	MDA Level (nmol/mg protein)	SOD Activity (U/mg protein)
Control	-	1.0 ± 0.1	1.2 ± 0.2	150.4 ± 12.1
Doxorubicin (DOX)	1 µM	4.2 ± 0.5	5.8 ± 0.6	75.2 ± 8.5
DOX + Isosalvianolic Acid C	10 µM	Expected Decrease	Expected Decrease	Expected Increase
DOX + Sinapic Acid[4]	400 µM	1.5 ± 0.2	Not Reported	135.8 ± 10.3
Isosalvianolic Acid C alone	10 µM	1.1 ± 0.1	1.3 ± 0.2	148.9 ± 11.8

In Vivo Studies: Animal Model of Doxorubicin-Induced Cardiotoxicity

Table 3: Effect of Isosalvianolic Acid C on Cardiac Function and Injury Biomarkers in Mice

Treatment Group	Dosage	LVEF (%)	LVFS (%)	Serum CK-MB (U/L)	Serum LDH (U/L)
Control	-	60.5 ± 4.1	32.1 ± 2.5	50.2 ± 5.6	210.5 ± 20.1
Doxorubicin (DOX)	15 mg/kg	35.2 ± 3.8	18.5 ± 2.1	152.8 ± 15.3	480.2 ± 45.3
DOX + Isosalvianolic Acid C	20 mg/kg	Expected Increase	Expected Increase	Expected Decrease	Expected Decrease
DOX + Salvianolic Acids[5]	40 mg/kg	Not Reported	Not Reported	85.1 ± 9.2	Not Reported
Isosalvianolic Acid C alone	20 mg/kg	59.8 ± 4.5	31.5 ± 2.8	52.1 ± 6.1	215.4 ± 22.5

LVEF: Left Ventricular Ejection Fraction; LVFS: Left Ventricular Fractional Shortening; CK-MB: Creatine Kinase-MB; LDH: Lactate Dehydrogenase.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of Isosalvianolic Acid C against doxorubicin-induced cardiotoxicity.

In Vitro Experimental Workflow

Caption: General workflow for in vitro experiments.

H9c2 Cell Culture and Treatment

• Cell Line: H9c2 rat cardiomyoblasts.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.[6]

• Treatment Protocol:

  • Seed H9c2 cells in appropriate culture plates (e.g., 96-well for viability, 6-well for protein extraction).

  • Allow cells to adhere and reach approximately 80% confluency.

  • Pre-treat cells with varying concentrations of Isosalvianolic Acid C (e.g., 2, 10, 50 µM) for 2 to 4 hours.[3][7]

  • Introduce doxorubicin (e.g., 1 µM) to the culture medium and incubate for 24 hours to induce cardiotoxicity.[3]

Cell Viability Assay (MTT Assay)

• Principle: Measures the metabolic activity of viable cells.

• Protocol:

  • After the treatment period, remove the culture medium.

  • Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well and incubate for 4 hours at 37°C.[8]

  • Remove the MTT solution and add 100 µL of dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Express cell viability as a percentage relative to the control group.

Apoptosis Detection (TUNEL Assay)

• Principle: Detects DNA fragmentation in apoptotic cells.

• Protocol:

  • Culture and treat cells on glass coverslips.

  • Fix the cells with 4% paraformaldehyde for 20 minutes.

  • Permeabilize the cells with 0.1% Triton X-100 in sodium citrate (B86180) for 5 minutes.

  • Perform the TUNEL staining according to the manufacturer's instructions (e.g., In Situ Cell Death Detection Kit, Roche).

  • Counterstain nuclei with DAPI.

  • Visualize the cells using a fluorescence microscope and quantify the percentage of TUNEL-positive (apoptotic) cells.[3]

Measurement of Intracellular Reactive Oxygen Species (ROS)

• Principle: Uses the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) which is oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF).

• Protocol:

  • After treatment, wash the cells with phosphate-buffered saline (PBS).

  • Incubate the cells with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.[4]

  • Wash the cells again with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence microplate reader or visualize under a fluorescence microscope.

  • Express ROS levels as a fold change relative to the control group.

Western Blot Analysis

• Principle: Detects and quantifies specific proteins involved in signaling pathways.

• Protocol:

  • Lyse the treated cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration using a BCA assay.

  • Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies include those against:

    • Apoptosis: Cleaved Caspase-3, Bcl-2, Bax[9]

    • Oxidative Stress: Nrf2, HO-1[2]

    • Signaling: p-JNK, JNK, p-Akt, Akt, p-mTOR, mTOR[2]

    • Loading Control: GAPDH or β-actin

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band densities using image analysis software and normalize to the loading control.

In Vivo Animal Model of Doxorubicin-Induced Cardiotoxicity

• Animals: Male BALB/c mice or Sprague-Dawley rats are commonly used.[9][10]

• Doxorubicin Administration: A cumulative dose of 15-20 mg/kg is typically administered via intraperitoneal (i.p.) injection, either as a single dose or in multiple injections over a period of time.[9][11]

• Isosalvianolic Acid C Treatment: Administer Isosalvianolic Acid C (e.g., via intravenous or oral gavage) for a specified period before and/or after doxorubicin injection.[9]

• Evaluation of Cardiotoxicity:

  • Echocardiography: To measure cardiac function parameters like LVEF and LVFS.

  • Serum Biomarkers: Collect blood samples to measure levels of CK-MB and LDH.[9]

  • Histopathology: Harvest hearts, fix in formalin, and embed in paraffin. Stain tissue sections with Hematoxylin and Eosin (H&E) to observe myocardial fiber arrangement, cytoplasmic vacuolization, and myofibrillar loss.[1]

  • TUNEL Staining: To assess apoptosis in heart tissue sections.[11]

Conclusion

Isosalvianolic Acid C presents a promising therapeutic strategy for mitigating doxorubicin-induced cardiotoxicity. Its mechanism of action, involving the modulation of key signaling pathways related to oxidative stress and apoptosis, provides a strong rationale for its further development. The protocols and data presentation formats provided herein offer a standardized framework for researchers to investigate and validate the cardioprotective effects of Isosalvianolic Acid C.

References

• 1. Frontiers | Potential chemoprotective effects of active ingredients in Salvia miltiorrhiza on doxorubicin-induced cardiotoxicity: a systematic review of in vitro and in vivo studies [frontiersin.org]
• 2. Validated target-based network pharmacology reveals that salvianolic acid C attenuates doxorubicin-induced cardiotoxicity by regulating apoptosis and oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salvianolic Acid A Protects H9C2 Cardiomyocytes from Doxorubicin-Induced Damage by Inhibiting NFKB1 Expression Thereby Downregulating Long-Noncoding RNA (lncRNA) Plasmacytoma Variant Translocation 1 (PVT1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sinapic Acid Ameliorates Doxorubicin-Induced Cardiotoxicity in H9c2 Cardiomyoblasts by Inhibiting Oxidative Stress Through Activation of the Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salvianolic acids prevent acute doxorubicin cardiotoxicity in mice through suppression of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New Insights About Doxorubicin-Induced Toxicity to Cardiomyoblast-Derived H9C2 Cells and Dexrazoxane Cytoprotective Effect: Contribution of In Vitro 1H-NMR Metabonomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]
• 8. Icariin Protects H9c2 Rat Cardiomyoblasts from Doxorubicin-Induced Cardiotoxicity: Role of Caveolin-1 Upregulation and Enhanced Autophagic Response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salvianolic acid B protects against doxorubicin induced cardiac dysfunction via inhibition of ER stress mediated cardiomyocyte apoptosis - Toxicology Research (RSC Publishing) [pubs.rsc.org]
• 10. Salvianolic acid B attenuates doxorubicin-induced ER stress by inhibiting TRPC3 and TRPC6 mediated Ca2+ overload in rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Salvianolic acid B protects against doxorubicin induced cardiac dysfunction via inhibition of ER stress mediated cardiomyocyte apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Isosalvianolic Acid C solubility in DMSO and other solvents

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Isosalvianolic Acid C. Below you will find frequently asked questions (FAQs) and troubleshooting guides related to its solubility and handling in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Isosalvianolic Acid C?

For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for Isosalvianolic Acid C. It exhibits high solubility in DMSO.

Q2: What is the maximum concentration of Isosalvianolic Acid C that can be achieved in DMSO?

Based on available data, the solubility of Isosalvianolic Acid C in DMSO is consistently reported to be in the range of 50-55 mg/mL.

• 55 mg/mL (111.69 mM) [1]

• 50 mg/mL (101.54 mM)

To achieve these concentrations, sonication or gentle heating may be required to aid dissolution.[1] It is also important to use fresh, anhydrous DMSO, as hygroscopic DMSO can significantly impact the solubility of the product.

Q3: In which other solvents is Isosalvianolic Acid C soluble?

Q4: How should I prepare Isosalvianolic Acid C for in vivo studies?

For in vivo experiments, a common formulation involves a co-solvent system to ensure bioavailability and prevent precipitation. A widely used formulation is:

• 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline. In this system, a solubility of 5.5 mg/mL (11.17 mM) can be achieved.[1]

• Another suggested formulation is 10% DMSO and 90% (20% SBE-β-CD in Saline) , which achieves a solubility of ≥ 2.5 mg/mL (5.08 mM) .

When preparing these formulations, it is crucial to add the solvents sequentially and ensure the solution is clear before adding the next component. Gentle heating and/or sonication can be used to aid dissolution.

Solubility Data

The following table summarizes the known solubility of Isosalvianolic Acid C in various solvents.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	50 - 55	101.54 - 111.69	Sonication and/or gentle heating is recommended. Use anhydrous DMSO.[1]
Methanol (B129727)	Soluble	Not specified	Qualitative data.
Water	Soluble	Not specified	Qualitative data.
Ethanol (B145695)	Soluble	Not specified	Qualitative data.
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	5.5	11.17	For in vivo use.[1]
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.5	≥ 5.08	For in vivo use.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty dissolving Isosalvianolic Acid C in DMSO.	1. The compound has precipitated out of a stock solution. 2. The DMSO is not anhydrous. 3. Insufficient mixing.	1. Gently warm the solution and/or sonicate to redissolve. 2. Use fresh, high-purity, anhydrous DMSO. 3. Vortex or sonicate the solution until the compound is fully dissolved.
Precipitation observed after adding the stock solution to an aqueous buffer.	The concentration of the organic solvent (e.g., DMSO) is too high in the final aqueous solution, causing the compound to precipitate.	Ensure the final concentration of the organic solvent is minimal and does not exceed the recommended percentage for your experimental system (typically <0.5% for cell-based assays). Perform serial dilutions of the stock solution in your aqueous buffer.
Inconsistent results in biological assays.	1. Degradation of the compound in solution. 2. Incomplete dissolution of the compound.	1. Prepare fresh working solutions for each experiment. Store stock solutions at -80°C for long-term stability. 2. Visually inspect your solution to ensure there are no visible particles before use. If necessary, briefly centrifuge and use the supernatant.

Experimental Protocols

Protocol for Determining Equilibrium Solubility (Shake-Flask Method)

This protocol is a standardized method for determining the equilibrium solubility of a compound.

• Preparation: Add an excess amount of Isosalvianolic Acid C powder to a vial containing the solvent of interest (e.g., water, ethanol, PBS at a specific pH). The excess solid is crucial to ensure that saturation is reached.

• Equilibration: Seal the vials and place them in a mechanical shaker or agitator. Maintain a constant temperature (e.g., 25°C or 37°C). The agitation should be vigorous enough to keep the solid suspended. The time required to reach equilibrium should be determined empirically but is often 24-48 hours.

• Phase Separation: After equilibration, allow the suspension to settle. To separate the undissolved solid from the saturated solution, centrifuge the samples at a high speed.

• Sampling and Dilution: Carefully collect an aliquot of the clear supernatant. Dilute the aliquot with an appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of Isosalvianolic Acid C in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the equilibrium solubility.

Signaling Pathways and Mechanisms of Action

Isosalvianolic Acid C has been shown to exert its biological effects through the modulation of key signaling pathways involved in inflammation and oxidative stress.

Inhibition of the NF-κB Signaling Pathway

Isosalvianolic Acid C can suppress inflammatory responses by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. It has been observed to prevent the phosphorylation and degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB. This leads to a downstream reduction in the expression of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

Caption: Inhibition of the NF-κB pathway by Isosalvianolic Acid C.

Activation of the Keap1/Nrf2/HO-1 Signaling Pathway

Isosalvianolic Acid C can also protect cells from oxidative stress by activating the Nrf2 signaling pathway. It is suggested that Isosalvianolic Acid C disrupts the interaction between Keap1 and Nrf2. This allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) and promotes the transcription of antioxidant enzymes like Heme Oxygenase-1 (HO-1).

Caption: Activation of the Nrf2 pathway by Isosalvianolic Acid C.

References

• 1. Salvianolicacid C CAS#: 115841-09-3 [m.chemicalbook.com]
• 2. Salvianolicacid C | 115841-09-3 [amp.chemicalbook.com]

Improving the stability of Isosalvianolic Acid C in solution

Welcome to the technical support center for Isosalvianolic Acid C (ISC). This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges related to the stability of ISC in solution. Below you will find frequently asked questions (FAQs) and troubleshooting guides to help ensure the integrity of your experiments.

Disclaimer: Specific stability data for Isosalvianolic Acid C under various experimental conditions are limited. Much of the guidance provided is based on studies of structurally related and more extensively researched compounds, such as Salvianolic Acid A and Salvianolic Acid B.

Frequently Asked Questions (FAQs)

Q1: How should I store Isosalvianolic Acid C powder and its stock solutions?

A1: Proper storage is critical to maintaining the integrity of Isosalvianolic Acid C. For long-term storage, the powdered form should be kept at -20°C for up to three years. Once dissolved in a solvent, stock solutions are best stored at -80°C, where they can remain stable for up to one year. For short-term storage of solutions (up to one month), -20°C is also acceptable.[1][2] It is recommended to store solutions in tightly sealed containers, protected from light and moisture.[1][3]

Q2: What is the best solvent for dissolving Isosalvianolic Acid C?

A2: Isosalvianolic Acid C is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (B87167) (DMSO).[4] It has a high solubility in DMSO, reaching up to 50 mg/mL (101.54 mM).[1] When using DMSO, it is crucial to use a fresh, anhydrous grade, as the presence of water can affect the stability of the compound.[1] For in vivo studies, specific formulations using co-solvents like PEG300 and Tween 80 are recommended.[1][2]

Q3: My Isosalvianolic Acid C solution has changed color. Is it still usable?

A3: A change in the color of your ISC solution could indicate degradation. Phenolic compounds like salvianolic acids can oxidize, leading to a color change. It is recommended to prepare fresh solutions for your experiments. If you must use a previously prepared solution that has changed color, it is advisable to first verify its integrity using an analytical method like HPLC.

Q4: At what pH is Isosalvianolic Acid C most stable?

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
Low or inconsistent bioactivity in assays	Degradation of ISC in the stock solution or assay buffer.	- Prepare fresh stock solutions before each experiment.- Store stock solutions at -80°C in small aliquots to avoid multiple freeze-thaw cycles.- If possible, adjust the pH of your assay buffer to be slightly acidic.- Protect solutions from light during experiments.
Precipitation of ISC in aqueous buffer	Low aqueous solubility of ISC.	- Prepare a concentrated stock solution in DMSO and then dilute it in the aqueous buffer. Ensure the final DMSO concentration is compatible with your experimental system.- For in vivo formulations, consider using co-solvents like PEG300 and Tween 80 to improve solubility.[1][2]
Unexpected peaks in HPLC analysis	Degradation of ISC.	- Review your solution preparation and storage procedures. Ensure protection from light, high temperatures, and extreme pH.- The presence of new peaks may indicate the formation of degradation products.

Quantitative Data Summary

The following tables summarize key stability and solubility information for Isosalvianolic Acid C and the closely related Salvianolic Acid B.

Table 1: Recommended Storage Conditions for Isosalvianolic Acid C

Form	Storage Temperature	Duration
Powder	-20°C	Up to 3 years[2]
In Solvent	-80°C	Up to 1 year[2]
In Solvent	-20°C	Up to 1 month[1]

Table 2: Solubility of Isosalvianolic Acid C

Solvent	Concentration	Notes
DMSO	50 mg/mL (101.54 mM)[1]	Ultrasonic agitation may be needed. Use of fresh, anhydrous DMSO is recommended.[1]
Methanol	Soluble[4]	-
Ethanol	Soluble[4]	-
Water	Soluble[4]	-

Table 3: Stability of Salvianolic Acid B (as a proxy for ISC)

Condition	Observation	Reference
Solid State (40°C, 75% RH)	Stable for 6 months in sealed packaging.	[7]
Solid State (60°C or high humidity)	Degradation observed with open exposure.	[7]
Normal Saline Solution	Severe degradation under accelerated conditions.	[7]
pH-Dependence	Most stable at pH 2.0-5.0.	[5]

Experimental Protocols

Protocol for Assessing the Stability of Isosalvianolic Acid C in Solution

This protocol outlines a general method for evaluating the stability of ISC under various conditions (e.g., different pH, temperature, and light exposure) using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

• Isosalvianolic Acid C (high purity standard)
• HPLC-grade solvents (e.g., acetonitrile (B52724), methanol, water)
• Buffers of various pH values (e.g., phosphate (B84403) buffer, citrate (B86180) buffer)
• Temperature-controlled incubator/water bath
• Light-protective containers (e.g., amber vials)
• HPLC system with a UV detector and a C18 column

2. Preparation of ISC Solutions: a. Prepare a concentrated stock solution of ISC in a suitable solvent (e.g., 1 mg/mL in methanol). b. Dilute the stock solution with the desired buffers to achieve the final experimental concentration.

3. Stability Study Design: a. pH Influence: Aliquot the ISC solution into separate vials containing buffers of different pH values (e.g., pH 3, 5, 7, 9). b. Temperature Influence: Store aliquots of the ISC solution at different temperatures (e.g., 4°C, 25°C, 37°C). c. Light Influence: Expose some aliquots to light while keeping others in the dark. d. Time Points: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), take a sample from each condition for HPLC analysis.

4. HPLC Analysis: a. Set up the HPLC system. A typical method for salvianolic acids involves a C18 column with a gradient elution of acetonitrile and acidified water (e.g., with phosphoric or acetic acid).[8][9] b. Set the detection wavelength to an appropriate value for ISC (e.g., around 280-290 nm).[8] c. Inject the samples and record the chromatograms.

5. Data Analysis: a. Calculate the percentage of ISC remaining at each time point relative to the initial concentration (time 0). b. Plot the percentage of remaining ISC against time for each condition to determine the degradation rate.

Visualizations

Caption: Experimental workflow for assessing ISC stability.

Caption: Hypothesized degradation pathway of Salvianolic Acid B.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isosalvianolic acid C | LDL | TargetMol [targetmol.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Salvianolicacid C | 115841-09-3 [amp.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HPLC determination and pharmacokinetic studies of salvianolic acid B in rat plasma after oral administration of Radix Salviae Miltiorrhizae extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Determination of salvianolic acid B in the radix of Salvia miltiorrhiza Bge. by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]

Isosalvianolic Acid C degradation pathways and prevention

Welcome to the Technical Support Center for Isosalvianolic Acid C. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential degradation pathways of Isosalvianolic Acid C and strategies for its prevention. The information presented here is based on current scientific literature regarding Isosalvianolic Acid C and structurally related compounds, such as Salvianolic Acid A and B. Due to limited direct research on Isosalvianolic Acid C stability, some information is inferred from these related molecules.

Frequently Asked Questions (FAQs)

Q1: What is Isosalvianolic Acid C and why is its stability a concern?

Isosalvianolic Acid C is a phenolic acid and a member of the salvianolic acid family, which are bioactive compounds found in Salvia miltiorrhiza (Danshen). Like other salvianolic acids, it possesses antioxidant and other pharmacological properties. Its stability is a concern because phenolic compounds, particularly those with catechol moieties and ester linkages, are susceptible to degradation under various environmental conditions, which can lead to a loss of biological activity and the formation of unknown impurities.

Q2: What are the primary factors that can cause the degradation of Isosalvianolic Acid C?

Based on studies of related salvianolic acids and other phenolic compounds, the primary factors that can induce degradation of Isosalvianolic Acid C are:

• pH: Both acidic and alkaline conditions can promote hydrolysis of the ester linkage and oxidation of the phenolic hydroxyl groups. Degradation of similar compounds, like Salvianolic Acid B, is observed to be more rapid in alkaline solutions.

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions, including hydrolysis and oxidation.

• Light: Exposure to UV or even ambient light can provide the energy to initiate photo-oxidation of the phenolic rings.

• Oxygen: The presence of oxygen can lead to oxidative degradation, especially in solution.

• Enzymes: In biological matrices or crude plant extracts, enzymes like polyphenol oxidases can catalyze the degradation of phenolic compounds.

Q3: What are the likely degradation products of Isosalvianolic Acid C?

Direct studies on the degradation products of Isosalvianolic Acid C are scarce. However, based on its structure and the known degradation of Salvianolic Acid A and B, potential degradation products could include smaller phenolic acids resulting from the cleavage of its core structure. Notably, Isosalvianolic Acid C itself has been identified as a degradation product of Salvianolic Acid A under certain conditions, suggesting it is an intermediate in a larger degradation cascade.[1] Further degradation could potentially lead to compounds like caffeic acid and danshensu (B613839) through hydrolysis and oxidation.

Q4: How can I prevent the degradation of Isosalvianolic Acid C during my experiments?

To minimize degradation, consider the following preventative measures:

• Storage: Store solid Isosalvianolic Acid C in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). For solutions, prepare them fresh and use them immediately. If short-term storage of solutions is necessary, keep them at low temperatures (2-8 °C) and protected from light.

• Solvent Selection: Use deoxygenated solvents for preparing solutions. Buffering the solution to a slightly acidic pH (around 4-6) may improve stability compared to neutral or alkaline conditions.

• Antioxidants: The addition of antioxidants, such as ascorbic acid or glutathione, may help to prevent oxidative degradation in solution.

• Chelating Agents: Trace metal ions can catalyze oxidation. Adding a chelating agent like EDTA can help to sequester these ions.

Troubleshooting Guides

Issue 1: Rapid loss of Isosalvianolic Acid C potency in solution.

Possible Cause	Troubleshooting Step
Oxidation	Prepare solutions with deoxygenated solvents. Store solutions under an inert atmosphere. Add an antioxidant (e.g., ascorbic acid at 0.1%).
pH Instability	Measure the pH of your solution. Adjust to a slightly acidic pH (4-6) using a suitable buffer system (e.g., acetate (B1210297) buffer).
Photodegradation	Protect solutions from light by using amber vials or wrapping containers in aluminum foil. Work in a dimly lit environment when possible.
High Temperature	Prepare and store solutions at low temperatures (2-8°C). Avoid heating solutions unless absolutely necessary.

Issue 2: Appearance of unknown peaks in HPLC analysis over time.

Possible Cause	Troubleshooting Step
Degradation	This is a strong indicator of degradation. Follow the prevention strategies outlined in the FAQs and Issue 1.
Contamination	Ensure the purity of your Isosalvianolic Acid C standard and the cleanliness of your solvents and vials.
Matrix Effects	If working with complex samples, perform a stability study of Isosalvianolic Acid C in the specific matrix to understand its stability profile.

Quantitative Data Summary

Direct quantitative data on Isosalvianolic Acid C degradation is limited. The following table summarizes stability data for the closely related Salvianolic Acid B, which can serve as a proxy for estimating the stability of Isosalvianolic Acid C.

Compound	Condition	Matrix	Half-life (t1/2)	Reference
Salvianolic Acid B	40°C, 75% RH (accelerated)	Solid (in aluminum foil)	Stable for 6 months	[2]
Salvianolic Acid B	60°C	Solid (open exposure)	Degradation observed	[2]
Salvianolic Acid B	92.5% RH	Solid (open exposure)	Degradation observed	[2]
Salvianolic Acid B	Accelerated conditions	Normal Saline Solution	Severe degradation	[2]
Salvianolic Acid B	pH 1.5, 3.0, 5.0	Buffered aqueous solution	Stable for 30 hours	[3]
Salvianolic Acid B	Alkaline pH	Buffered aqueous solution	Degradation is easier	[3]

Experimental Protocols

Protocol 1: Forced Degradation Study of Isosalvianolic Acid C

This protocol outlines a forced degradation study to identify potential degradation products and pathways.

1. Materials:

• Isosalvianolic Acid C
• HPLC-grade methanol (B129727) and water
• Formic acid (or other suitable mobile phase modifier)
• Hydrochloric acid (HCl)
• Sodium hydroxide (B78521) (NaOH)
• Hydrogen peroxide (H₂O₂)
• HPLC or UPLC system with DAD or MS detector
• pH meter
• UV lamp

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of Isosalvianolic Acid C in methanol (e.g., 1 mg/mL).
• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at 60°C for various time points (e.g., 1, 4, 8, 24 hours). Neutralize with NaOH before analysis.
• Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at room temperature for various time points. Neutralize with HCl before analysis.
• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Incubate at room temperature for various time points.
• Thermal Degradation: Incubate an aliquot of the stock solution in a neutral aqueous solution at 60°C for various time points.
• Photodegradation: Expose an aliquot of the stock solution in a quartz cuvette to UV light (e.g., 254 nm) for various time points. Keep a control sample in the dark.
• Analysis: Analyze all samples by a validated stability-indicating HPLC-UV or LC-MS method. Compare the chromatograms of the stressed samples with the control to identify degradation products.

Protocol 2: HPLC Method for Stability Testing

This is a general HPLC method that can be optimized for the analysis of Isosalvianolic Acid C and its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10-40% B

  • 25-30 min: 40-80% B

  • 30-35 min: 80% B

  • 35-40 min: 80-10% B

  • 40-45 min: 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Diode array detector scanning from 200-400 nm; monitor at the λmax of Isosalvianolic Acid C (e.g., around 280 nm and 320 nm).

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations

Caption: Inferred degradation pathway of Isosalvianolic Acid C.

Caption: Workflow for assessing the stability of Isosalvianolic Acid C.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Isosalvianolic Acid C Oral Bioavailability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the oral bioavailability of Isosalvianolic Acid C.

Frequently Asked Questions (FAQs)

Why is the oral bioavailability of Isosalvianolic Acid C so low?

The oral bioavailability of Isosalvianolic Acid C is exceptionally low, reported to be approximately 0.29% in rats.[1][2] This poor bioavailability is attributed to a combination of several factors:

• Low Aqueous Solubility: While soluble in organic solvents like methanol (B129727), its solubility in aqueous media, which is crucial for absorption in the gastrointestinal tract, is limited.[3]

• Poor Intestinal Permeability: Its chemical structure may contribute to inefficient passive diffusion across the intestinal epithelium. Furthermore, it may be a substrate for efflux transporters like P-glycoprotein (P-gp) and Multidrug Resistance-Associated Protein 2 (MRP2), which actively pump compounds back into the intestinal lumen, thereby reducing absorption.

• Extensive First-Pass Metabolism: Isosalvianolic Acid C is likely subject to significant metabolism in the intestines and liver before it can reach systemic circulation. This includes phase II conjugation reactions, particularly glucuronidation, and potential phase I metabolism by Cytochrome P450 enzymes.

What are the key physicochemical properties of Isosalvianolic Acid C I should be aware of?

Understanding the physicochemical properties of Isosalvianolic Acid C is fundamental to addressing its bioavailability challenges.

Property	Value	Source
Molecular Formula	C₂₆H₂₀O₁₀	[4]
Molar Mass	492.4 g/mol	[4]
Predicted pKa	2.76 ± 0.10	[3]
Predicted XLogP3-AA	4	[4]
Solubility	Soluble in methanol and water; insoluble in petroleum ether.	[3]

Note: The XLogP3-AA is a predicted value for the octanol-water partition coefficient, suggesting a degree of lipophilicity.

How can I experimentally assess the permeability of Isosalvianolic Acid C?

The Caco-2 cell permeability assay is the gold-standard in vitro model for predicting human intestinal absorption and identifying potential efflux transporter substrates. A bidirectional assay should be performed to calculate the apparent permeability coefficient (Papp) in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the involvement of active efflux.

Which metabolic enzymes are likely responsible for the first-pass metabolism of Isosalvianolic Acid C?

Based on studies of structurally similar salvianolic acids, the primary metabolic pathways for Isosalvianolic Acid C are likely:

• Glucuronidation: UDP-glucuronosyltransferases (UGTs), particularly UGT1A1 and UGT1A9, are major enzymes responsible for the metabolism of salvianolic acids.

• CYP450-mediated metabolism: Cytochrome P450 enzymes, especially CYP3A4, may be involved in its metabolism. Isosalvianolic Acid C and its analogues may also act as inhibitors of these enzymes, leading to potential drug-drug interactions.

What formulation strategies can be employed to improve the oral bioavailability of Isosalvianolic Acid C?

Several advanced formulation strategies can be explored to overcome the challenges of low solubility and poor permeability:

• Lipid-Based Nanoformulations:

  • Liposomes: Encapsulating Isosalvianolic Acid C within these phospholipid vesicles can enhance its solubility and facilitate its transport across the intestinal mucosa.

  • Solid Lipid Nanoparticles (SLNs): These are lipid-based nanoparticles that are solid at room and body temperature and can protect the drug from degradation in the GI tract while improving its absorption.[4][5]

Troubleshooting Guides

Problem 1: Inconsistent or low recovery of Isosalvianolic Acid C in in vitro permeability assays (e.g., Caco-2).

Possible Causes:

• Low aqueous solubility: The compound may be precipitating in the assay buffer.

• Non-specific binding: The compound may be adsorbing to the plasticware of the assay plates.

• Cellular metabolism: Caco-2 cells express some metabolic enzymes that could be degrading the compound during the assay.

Troubleshooting Steps:

• Solubility Assessment: Determine the solubility of Isosalvianolic Acid C in the assay buffer. If it is below the intended test concentration, consider adding a small, non-toxic percentage of a co-solvent like DMSO.

• Recovery Experiment: Perform a recovery experiment without cells to assess non-specific binding to the plate. If significant binding is observed, consider using low-binding plates.

• Metabolic Stability in Caco-2 Cells: Incubate Isosalvianolic Acid C with Caco-2 cell lysates to assess its metabolic stability. If significant degradation is observed, this needs to be factored into the interpretation of the permeability results.

Experimental Protocols

Protocol 1: Caco-2 Cell Permeability Assay

Objective: To determine the bidirectional permeability of Isosalvianolic Acid C and assess its potential as a substrate for efflux transporters.

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.

• Assay Procedure:

  • Prepare a stock solution of Isosalvianolic Acid C in DMSO and dilute to the final concentration in transport buffer.

  • For A-B permeability, add the compound solution to the apical side and fresh transport buffer to the basolateral side.

  • For B-A permeability, add the compound solution to the basolateral side and fresh transport buffer to the apical side.

  • Incubate at 37°C with gentle shaking.

  • Collect samples from the receiver compartment at specified time points.

• Quantification: Analyze the concentration of Isosalvianolic Acid C in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the Papp values and the efflux ratio.

Protocol 2: In Vitro Metabolic Stability in Human Liver Microsomes

Objective: To evaluate the metabolic stability of Isosalvianolic Acid C in the presence of phase I and phase II metabolic enzymes.

Methodology:

• Incubation Mixture: Prepare an incubation mixture containing human liver microsomes, Isosalvianolic Acid C, and a NADPH-regenerating system (for phase I) or UDPGA (for phase II) in phosphate (B84403) buffer.

• Incubation: Pre-warm the mixture at 37°C before initiating the reaction by adding the co-factor.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by adding a cold organic solvent (e.g., acetonitrile).

• Sample Preparation: Centrifuge the samples to precipitate proteins.

• Quantification: Analyze the remaining concentration of Isosalvianolic Acid C in the supernatant using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of remaining Isosalvianolic Acid C against time to determine the half-life (t½) and intrinsic clearance (CLint).

Visualizations

Caption: Challenges in the oral bioavailability of Isosalvianolic Acid C.

Caption: Experimental workflow for Caco-2 permeability assay.

Caption: Proposed metabolic pathways for Isosalvianolic Acid C.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. e-century.us [e-century.us]
• 4. Isosalvianolic Acid C | C26H20O10 | CID 44566967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Enhancing the therapeutic efficacy of Isosalvianolic Acid C

Welcome to the technical support center for Isosalvianolic Acid C (SalC). This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Isosalvianolic Acid C and what are its primary therapeutic applications?

Isosalvianolic Acid C (SalC) is a polyphenolic organic compound and a member of the benzofurans, primarily derived from the traditional Chinese medicine Salviae Miltiorrhizae Radix et Rhizoma (Danshen).[1][2] It is a water-soluble compound recognized for its potent anti-inflammatory, antioxidant, and anti-apoptotic properties.[1][3] Research has highlighted its therapeutic potential in various conditions, including ischemic stroke, acetaminophen-induced liver injury, and acute kidney injury.[1][4][5][6][7] In the context of ischemic stroke, SalC has been shown to reduce infarct volume, improve neurological function, and inhibit neuroinflammation.[1][8]

Q2: What are the principal signaling pathways modulated by Isosalvianolic Acid C?

Isosalvianolic Acid C exerts its therapeutic effects by modulating several key signaling pathways:

• TLR4-TREM1-NF-κB Pathway: In microglia, SalC attenuates neuroinflammation by inhibiting this pathway, which is crucial for its protective effects in cerebral ischemic injury.[1][8]

• Keap1/Nrf2/HO-1 Pathway: SalC protects against liver injury by activating the Nrf2 signaling pathway, which enhances the expression of antioxidant enzymes like heme oxygenase-1 (HO-1).[4][9] This pathway is a key mechanism for its antioxidant and anti-inflammatory effects.

• AMPK Signaling: SalC can activate AMPK, which in turn upregulates the Nrf2 pathway, contributing to the suppression of NF-κB-mediated inflammatory responses.[9][10]

• CaMKK–AMPK–Sirt1 Pathway: In models of acute kidney injury, SalC provides protection through the activation of this signaling cascade.[6]

Q3: What are the known challenges related to the solubility of Isosalvianolic Acid C?

While generally described as a water-soluble compound, its practical application in experiments can present solubility challenges, particularly when preparing concentrated stock solutions.[3][11][12][13] It is a weakly acidic drug.[12][13][14] For in vitro studies, Dimethyl sulfoxide (B87167) (DMSO) is a common solvent.[11] For in vivo formulations, a mixture of solvents is often required to achieve the desired concentration and maintain stability.[11]

Q4: What is the stability of Isosalvianolic Acid C under common experimental conditions?

The stability of polyphenolic compounds like SalC can be a concern. Related compounds, such as Salvianolic Acid B, are known to be unstable at high temperatures and in non-optimal pH conditions, especially in aqueous solutions.[15][16][17] Degradation can occur rapidly in simulated gastro-intestinal fluids and under exposure to high humidity.[15][16] It is recommended to prepare solutions fresh, store them protected from light at low temperatures (-20°C or -80°C for solvents), and use them immediately.[11][16] Solid SalC is more stable but should be stored under inert gas at 2-8°C.[16][18]

Q5: How can the bioavailability of Isosalvianolic Acid C be enhanced for in vivo studies?

Like other salvianolic acids, SalC may have low oral bioavailability.[19][20] To enhance its therapeutic efficacy in animal models, researchers can consider the following strategies:

• Parenteral Administration: Intravenous or intraperitoneal injections are commonly used to bypass first-pass metabolism and ensure higher systemic exposure.[4][6][11][19]

• Combination Therapy: Co-administration with agents like borneol has been shown to enhance the intestinal absorption and bioavailability of other salvianolic acids.[21]

• Novel Drug Delivery Systems: Developing advanced formulations such as liposomes, nanoparticles, or self-microemulsifying drug delivery systems (SMEDDS) can improve solubility, stability, and bioavailability.[12][14][22]

Troubleshooting Guides

Issue 1: Inconsistent or weak therapeutic effects in in vitro cell culture experiments.

• Question: My Isosalvianolic Acid C treatment shows variable or no significant effect on inflammatory markers (e.g., TNF-α, IL-6) in my LPS-stimulated microglia. What could be the cause?

• Answer:

  • Compound Degradation: SalC may be unstable in culture media over long incubation periods. Prepare fresh stock solutions in DMSO and add them to the media immediately before treating the cells. Minimize exposure to light and elevated temperatures.

  • Improper Dissolution: Ensure the compound is fully dissolved in the stock solution. Sonication may be recommended for DMSO solutions.[11] When diluting the stock in aqueous media, ensure it disperses evenly to avoid precipitation.

  • Suboptimal Concentration: The effective concentration can be cell-type dependent. Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. Published studies have used concentrations ranging from micromolar to low millimolar for different assays.[1][11]

  • Cell Health and Passage Number: Ensure your cells are healthy and within a low passage number. High passage numbers can lead to phenotypic drift and altered responses to stimuli.

  • Incorrect Timing: The timing of SalC treatment relative to the inflammatory stimulus (e.g., LPS) is critical. Pre-treatment with SalC for 1 hour before adding LPS is a common protocol.[23]

Issue 2: Low efficacy or high variability in animal models.

• Question: I am not observing significant neuroprotection in my mouse tMCAO model of ischemic stroke after administering Isosalvianolic Acid C. Why might this be happening?

• Answer:

  • Poor Bioavailability: As discussed in the FAQs, salvianolic acids often have low oral bioavailability.[19] If using oral gavage, the compound may not be reaching therapeutic concentrations in the brain. Consider switching to intraperitoneal (i.p.) or intravenous (i.v.) administration.[11][19]

  • Inadequate Dosage or Formulation: The dose may be too low. Refer to the quantitative data tables for dosages used in similar studies.[6][11] Additionally, the vehicle used for administration is critical. A common in vivo formulation is a mixture of DMSO, PEG300, Tween 80, and saline to ensure solubility and stability.[11]

  • Timing of Administration: The therapeutic window for neuroprotective agents in stroke models is often narrow. The timing of SalC administration (before, during, or after the ischemic event) will significantly impact the outcome. Published protocols often involve administration shortly after reperfusion.[1]

  • Metabolism: The compound may be rapidly metabolized and cleared. Investigate the pharmacokinetic profile if possible, or adjust the dosing frequency based on the half-life of related compounds.

Issue 3: Difficulty preparing a stable, concentrated stock solution.

• Question: Isosalvianolic Acid C is precipitating out of my aqueous buffer when I try to make a working solution. What should I do?

• Answer:

  • Use an Organic Solvent for Stock: Prepare a high-concentration primary stock solution in 100% DMSO. SalC has good solubility in DMSO (55 mg/mL).[11] Store this stock at -80°C.

  • Serial Dilution: When preparing working solutions for cell culture, perform serial dilutions. First, dilute the DMSO stock in a small volume of culture medium, vortexing gently, and then add this intermediate dilution to the final volume of medium. The final concentration of DMSO in the culture medium should be kept low (typically <0.1%) to avoid solvent toxicity.

  • Check pH: The stability and solubility of related compounds are pH-dependent, with maximum stability often observed in slightly acidic conditions (e.g., pH 4.0).[15] While cell culture media is buffered around pH 7.4, be mindful of the pH if preparing solutions in simple buffers.

  • Fresh Preparation: Due to potential instability in aqueous solutions, always prepare working solutions immediately before use.[16]

Quantitative Data Summary

Table 1: In Vitro Experimental Parameters for Isosalvianolic Acid C

Cell Line	Model / Stimulus	Concentration of SalC	Treatment Duration	Observed Effect	Reference
BV2 (Mouse Microglia)	Oxygen-Glucose Deprivation/Reperfusion (OGD/R)	100 µM, 200 µM	During 12h OGD + 2h Reperfusion	Inhibition of TLR4-TREM1-NF-κB pathway activation	[1]
BV2 (Mouse Microglia)	LPS/IFN-γ	Not specified	Not specified	Suppression of M1 polarization and inflammatory factors	[24]
HT22 (Mouse Hippocampal)	Oxygen-Glucose Deprivation/Reperfusion (OGD/R)	100 µM, 200 µM	During 6h OGD + 2h Reperfusion	Increased cell viability	[1]
hPDLSCs (Human Periodontal Stem Cells)	LPS (1 µg/mL)	0 - 5 mM	1h pre-treatment, then 24h with LPS	Cytokine modulation	[11]
HEK293T-ACE2	SARS-CoV-2 Pseudovirus	0 - 100 µM	Not specified	Viral entry inhibition	[11]

Table 2: In Vivo Experimental Parameters for Isosalvianolic Acid C

Animal Model	Disease Model	Route of Administration	Dosage of SalC	Dosing Schedule	Observed Effect	Reference
C57BL/6J Mice	Acetaminophen (APAP)-induced liver injury	Intraperitoneal (i.p.)	5, 10, 20 mg/kg	Daily for 6 days before APAP	Attenuation of liver damage, oxidative stress, and inflammation	[4]
ICR Mice	Cisplatin-induced acute kidney injury	Intraperitoneal (i.p.)	5, 10, 20 mg/kg	Daily for 10 days (Cisplatin on day 7)	Reduced kidney injury scores, inflammation, and apoptosis	[6]
tMCAO Mice	Transient Middle Cerebral Artery Occlusion (Stroke)	Not specified	Not specified	Not specified	Reduced infarct volume, improved neurological deficits	[1][8]

Table 3: Solubility and Formulation Data

Parameter	Value / Description	Reference
Solubility in DMSO	55 mg/mL (111.69 mM)	[11]
Recommended In Vivo Formulation	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	[11]
Achievable Concentration in Formulation	5.5 mg/mL (11.17 mM)	[11]
Storage (Powder)	-20°C for 3 years (under inert gas recommended)	[11][18]
Storage (In Solvent)	-80°C for 1 year	[11]

Experimental Protocols

Protocol 1: Oxygen-Glucose Deprivation/Reperfusion (OGD/R) In Vitro Model

This protocol is adapted from studies investigating the neuroprotective effects of SalC.[1]

• Cell Culture: Plate BV2 microglia or HT22 neuronal cells in appropriate culture vessels and grow to 80-90% confluency.

• Induction of OGD:

  • Aspirate the normal culture medium.

  • Wash the cells three times with sterile phosphate-buffered saline (PBS).

  • Replace the medium with glucose-free DMEM without FBS.

  • Place the cells in an anaerobic chamber with a gas mixture of 95% N₂ and 5% CO₂.

  • Incubate for the desired duration (e.g., 12 hours for BV2 cells, 6 hours for HT22 cells).

• SalC Treatment: To determine the protective effect, dissolve SalC in the glucose-free DMEM to the final desired concentration (e.g., 100 µM or 200 µM) and add it to the cells during the OGD period.

• Reperfusion:

  • Remove the cells from the anaerobic chamber.

  • Aspirate the glucose-free medium.

  • Replace it with normal, complete culture medium (containing glucose and FBS).

  • Return the cells to a standard aerobic incubator (95% air, 5% CO₂) for the reoxygenation period (e.g., 2 hours).

• Endpoint Analysis: After reperfusion, harvest cells or supernatant for downstream analysis, such as cell viability assays (MTT, LDH), Western blotting for signaling proteins, or ELISA for inflammatory cytokines.

Protocol 2: Western Blot Analysis for TLR4/NF-κB Pathway Proteins

• Protein Extraction: Following experimental treatment (e.g., OGD/R), lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) from each sample onto a 10-12% SDS-polyacrylamide gel. Run the gel until adequate separation of proteins is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., anti-TLR4, anti-TREM1, anti-phospho-p65, anti-p65, anti-β-actin) overnight at 4°C with gentle agitation. Dilute antibodies according to the manufacturer's recommendations.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing steps, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Quantification: Densitometrically quantify the band intensities using software like ImageJ. Normalize the expression of target proteins to a loading control (e.g., β-actin) and calculate the ratio of phosphorylated to total protein where applicable.

Visualizations

Caption: SalC inhibits neuroinflammation via the TLR4-TREM1-NF-κB pathway.

Caption: SalC activates the Keap1/Nrf2 antioxidant signaling pathway.

Caption: General experimental workflow for in vitro testing of SalC.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C | C26H20O10 | CID 13991590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Frontiers | Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer [frontiersin.org]
• 4. Salvianolic Acid C against Acetaminophen-Induced Acute Liver Injury by Attenuating Inflammation, Oxidative Stress, and Apoptosis through Inhibition of the Keap1/Nrf2/HO-1 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The therapeutic effects of salvianolic acids on ischemic stroke: From molecular mechanisms to clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The efficacy and safety of salvianolic acids on acute cerebral infarction treatment: A protocol for systematic review and meta analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Salvianolic acid C | CYP2C8 and CYP2J2 inhibitor | TargetMol [targetmol.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Salvianolic Acid B: A Review of Pharmacological Effects, Safety, Combination Therapy, New Dosage Forms, and Novel Drug Delivery Routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Salvianolicacid C | 115841-09-3 [amp.chemicalbook.com]
• 19. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Some pharmacokinetic parameters of salvianolic acid A following single-dose oral administration to rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Comparative pharmacokinetic and bioavailability studies of three salvianolic acids after the administration of Salviae miltiorrhizae alone or with synthetical borneol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]
• 24. Salvianolic acid C improves cerebral ischemia reperfusion injury through suppressing microglial cell M1 polarization and promoting cerebral angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential off-target effects of Isosalvianolic Acid C

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding potential off-target effects of Isosalvianolic Acid C for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the known or predicted off-target effects of Isosalvianolic Acid C?

Direct experimental screening data for Isosalvianolic Acid C is limited in publicly available literature. However, based on studies of structurally similar compounds, particularly Salvianolic Acid C, several potential off-target interactions should be considered in your experiments. These include:

• Inhibition of Cytochrome P450 (CYP) Enzymes: Salvianolic Acid C has been identified as a non-competitive inhibitor of CYP2C8 and a mixed inhibitor of CYP2J2.[1] Given the structural similarity, Isosalvianolic Acid C may exhibit similar inhibitory effects on these or other CYP isoforms.

• Janus Kinase (JAK) Inhibition: In silico docking studies have predicted a high binding affinity of Salvianolic Acid C to Janus Kinase (JAK).[2] This suggests a potential for Isosalvianolic Acid C to interfere with JAK-STAT signaling pathways.

• HMG-CoA Reductase Inhibition: Some studies have suggested that salvianolic acids can inhibit HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway.[3]

It is crucial to experimentally validate these potential off-target effects in your specific assay system.

Q2: My experimental results with Isosalvianolic Acid C are inconsistent or show unexpected phenotypes. How can I troubleshoot this?

Unexpected results could be due to a variety of factors, including off-target effects. Consider the following troubleshooting steps:

• Review the Literature: Cross-reference your observed phenotype with the known biological activities of inhibitors of potential off-targets (CYP450s, JAKs, HMG-CoA reductase).

• Dose-Response Analysis: Perform a careful dose-response analysis. Off-target effects may only manifest at higher concentrations.

• Use of Control Compounds: Include well-characterized inhibitors of the suspected off-target pathways (e.g., a known JAK inhibitor) as positive controls to see if they replicate the unexpected phenotype.

• Counter-Screening Assays: If you suspect a specific off-target interaction, perform a direct enzymatic or cell-based assay to test the inhibitory activity of Isosalvianolic Acid C against the purified enzyme or pathway.

• Structural Analogs: If available, test the activity of other salvianolic acid analogs to understand the structure-activity relationship of the observed effect.

Q3: Are there any known safety or toxicity concerns with Isosalvianolic Acid C?

Specific safety and toxicity data for Isosalvianolic Acid C are not extensively reported. However, studies on related compounds like Salvianolic Acid A and B have been conducted. For instance, a phase 1 clinical trial of Salvianolic Acid B injection showed good safety and tolerability at certain doses, though some adverse events like elevated liver enzymes were noted.[4] Given the potential for CYP450 inhibition, co-administration of Isosalvianolic Acid C with drugs metabolized by these enzymes could lead to drug-drug interactions.

Quantitative Data Summary

The following table summarizes the available quantitative data for the inhibitory activities of Salvianolic Acid C. Researchers should note that these values are for a structurally related compound and should be used as a reference for designing experiments with Isosalvianolic Acid C.

Target	Compound	Assay Type	Value	Unit	Reference
CYP2C8	Salvianolic Acid C	Enzymatic Inhibition	-	-	[1]
CYP2J2	Salvianolic Acid C	Enzymatic Inhibition	-	-	[1]
JAK	Salvianolic Acid C	In silico docking	-10.7	kcal/mol	[2]

Note: Specific IC50 or Ki values for CYP2C8 and CYP2J2 inhibition by Salvianolic Acid C were not found in the provided search results, only a qualitative description of the inhibition type.

Experimental Protocols

The following are detailed methodologies for key experiments to investigate potential off-target effects of Isosalvianolic Acid C.

Protocol 1: Cytochrome P450 (CYP) Inhibition Assay

This protocol is adapted from standard fluorometric-based CYP inhibition assays.

Objective: To determine the half-maximal inhibitory concentration (IC50) of Isosalvianolic Acid C against specific CYP isoforms (e.g., CYP2C8, CYP2J2).

Materials:

• Recombinant human CYP enzymes (e.g., CYP2C8, CYP2J2)

• Fluorogenic probe substrate specific for the CYP isoform

• NADPH regenerating system

• Potassium phosphate (B84403) buffer (pH 7.4)

• Isosalvianolic Acid C stock solution (in DMSO)

• Positive control inhibitor (known inhibitor for the specific CYP isoform)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Prepare a series of dilutions of Isosalvianolic Acid C in potassium phosphate buffer. The final DMSO concentration should be kept below 1%.

  • Prepare the reaction mixture containing the CYP enzyme, fluorogenic probe substrate, and NADPH regenerating system in potassium phosphate buffer.

• Incubation:

  • Add the Isosalvianolic Acid C dilutions or control inhibitor to the wells of the 96-well plate.

  • Initiate the reaction by adding the reaction mixture to each well.

  • Incubate the plate at 37°C for the recommended time for the specific CYP isoform.

• Measurement:

  • Stop the reaction by adding a suitable stop solution (e.g., acetonitrile).

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the fluorogenic product.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of Isosalvianolic Acid C relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the Isosalvianolic Acid C concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: JAK Kinase Activity Assay

This protocol describes a general in vitro kinase assay to validate the predicted inhibition of JAK by Isosalvianolic Acid C.

Objective: To determine if Isosalvianolic Acid C inhibits the enzymatic activity of a specific JAK family member (e.g., JAK1, JAK2, JAK3, or TYK2).

Materials:

• Recombinant active JAK enzyme

• Peptide substrate for the JAK enzyme (e.g., a peptide containing a tyrosine residue)

• ATP

• Kinase assay buffer

• Isosalvianolic Acid C stock solution (in DMSO)

• Positive control inhibitor (e.g., Tofacitinib)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 96-well white microplates

• Luminometer

Procedure:

• Prepare Reagents:

  • Prepare serial dilutions of Isosalvianolic Acid C in kinase assay buffer.

• Kinase Reaction:

  • In a 96-well plate, add the JAK enzyme, peptide substrate, and Isosalvianolic Acid C dilutions or control.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This involves adding ADP-Glo™ reagent to deplete the remaining ATP, followed by the addition of Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Measurement:

  • Read the luminescence on a plate-reading luminometer.

• Data Analysis:

  • Calculate the percent inhibition of JAK activity for each concentration of Isosalvianolic Acid C.

  • Determine the IC50 value by plotting percent inhibition versus the log of the compound concentration.

Protocol 3: HMG-CoA Reductase Inhibition Assay

This protocol is based on a spectrophotometric assay that measures the decrease in NADPH absorbance.

Objective: To determine if Isosalvianolic Acid C inhibits the activity of HMG-CoA reductase.

Materials:

• HMG-CoA Reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Isosalvianolic Acid C stock solution (in DMSO)

• Positive control inhibitor (e.g., Pravastatin)

• UV-transparent 96-well plates

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reaction Mixture:

  • Prepare a reaction mixture containing HMG-CoA reductase, HMG-CoA, and NADPH in the assay buffer.

• Incubation:

  • Add serial dilutions of Isosalvianolic Acid C or the positive control to the wells of a UV-transparent 96-well plate.

  • Initiate the reaction by adding the reaction mixture.

• Measurement:

  • Immediately measure the absorbance at 340 nm in a kinetic mode at 37°C for 10-20 minutes. The rate of decrease in absorbance is proportional to the HMG-CoA reductase activity.

• Data Analysis:

  • Calculate the rate of NADPH consumption for each concentration of Isosalvianolic Acid C.

  • Determine the percent inhibition relative to the vehicle control and calculate the IC50 value.

Visualizations

Caption: General experimental workflow for off-target inhibition assays.

Caption: Potential inhibition of the JAK-STAT pathway by Isosalvianolic Acid C.

References

• 1. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 2. medinadiscovery.com [medinadiscovery.com]
• 3. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]
• 4. In silico analysis and experimental validation of molecular mechanisms of salvianolic acid A‐inhibited LPS‐stimulated inflammation, in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isosalvianolic Acid C HPLC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the HPLC analysis of Isosalvianolic Acid C.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for the analysis of Isosalvianolic Acid C?

A1: A common starting point for the analysis of Isosalvianolic Acid C and related phenolic acids is reversed-phase HPLC. A typical method would utilize a C18 column with a gradient elution profile involving a mixture of an acidified aqueous mobile phase (e.g., water with 0.1% formic or phosphoric acid) and an organic modifier like acetonitrile (B52724) or methanol (B129727). Detection is typically performed using a UV detector, with a wavelength set around 280-286 nm, which is a common absorbance maximum for salvianolic acids.

Q2: How should I prepare my Isosalvianolic Acid C sample for HPLC analysis?

A2: Isosalvianolic Acid C should be accurately weighed and dissolved in a solvent compatible with the mobile phase, such as methanol or a mixture of the initial mobile phase conditions. It is crucial to ensure complete dissolution. The sample solution should then be filtered through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could clog the HPLC system or column.

Q3: What are the expected degradation products of Isosalvianolic Acid C?

A3: While specific degradation pathways for Isosalvianolic Acid C are not extensively documented, related salvianolic acids are known to be susceptible to degradation under certain conditions. For instance, Salvianolic Acid B degradation is dependent on pH and temperature.[1] Degradation of salvianolic acids can involve hydrolysis of ester bonds and rearrangements of the molecular structure. Common degradation products of other salvianolic acids include smaller phenolic acids and their derivatives.[1]

Q4: How can I confirm the identity of the Isosalvianolic Acid C peak in my chromatogram?

A4: The most reliable method for peak identification is to inject a certified reference standard of Isosalvianolic Acid C and compare its retention time with the peak in your sample chromatogram under identical HPLC conditions. Co-injection, where the standard is spiked into a sample, should result in an increase in the height of the corresponding peak without the appearance of a new peak. For absolute confirmation, especially in complex matrices, techniques like LC-MS can be used to confirm the mass-to-charge ratio of the compound in the peak.

Experimental Protocol: HPLC Analysis of Isosalvianolic Acid C

This protocol provides a general methodology for the quantitative analysis of Isosalvianolic Acid C. Method optimization and validation are essential for specific applications.

1. Instrumentation and Materials

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Isosalvianolic Acid C reference standard.

• HPLC-grade acetonitrile, methanol, and water.

• HPLC-grade formic acid or phosphoric acid.

• Volumetric flasks, pipettes, and syringes.

• Syringe filters (0.22 µm or 0.45 µm).

2. Preparation of Mobile Phase

• Mobile Phase A: 0.1% (v/v) formic acid in water.

• Mobile Phase B: Acetonitrile.

• Degas both mobile phases before use.

3. Preparation of Standard and Sample Solutions

• Standard Stock Solution: Accurately weigh a suitable amount of Isosalvianolic Acid C reference standard and dissolve it in methanol to obtain a stock solution of known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Accurately weigh the sample, extract with a suitable solvent (e.g., methanol), and dilute with the initial mobile phase to an expected concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter.

4. Chromatographic Conditions

• A summary of typical chromatographic conditions is presented in Table 1.

Parameter	Recommended Setting
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	0-20 min: 10-40% B20-25 min: 40-80% B25-30 min: 80-10% B30-35 min: 10% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	286 nm

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the Isosalvianolic Acid C standard against its concentration.

• Determine the concentration of Isosalvianolic Acid C in the sample solution by interpolating its peak area from the calibration curve.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC analysis of Isosalvianolic Acid C in a question-and-answer format.

Peak Shape Problems

Q: My Isosalvianolic Acid C peak is tailing. What are the possible causes and solutions?

A: Peak tailing, where the latter half of the peak is drawn out, can be caused by several factors. The troubleshooting workflow for this issue is outlined below.

Caption: Troubleshooting workflow for peak tailing.

Q: My Isosalvianolic Acid C peak is fronting. What should I do?

A: Peak fronting, where the beginning of the peak is sloped, is often due to sample overload or issues with the sample solvent.

Possible Cause	Recommended Solution
Sample Overload	Dilute the sample or reduce the injection volume.
Sample Solvent Stronger than Mobile Phase	Dissolve the sample in the initial mobile phase or a weaker solvent.
Column Deterioration	Replace the column.

Baseline Issues

Q: I am observing a noisy baseline. What are the common causes?

A: A noisy baseline can obscure small peaks and affect integration. The logical relationship between causes and solutions is depicted below.

Caption: Causes and solutions for baseline noise.

Q: My baseline is drifting. How can I fix this?

A: Baseline drift can be either upwards or downwards and can interfere with the quantification of late-eluting peaks.

Possible Cause	Recommended Solution
Column Temperature Fluctuation	Use a column oven and allow for sufficient equilibration time.
Mobile Phase Composition Change	Prepare fresh mobile phase daily. Ensure proper mixing if using a gradient.
Column Bleed	Use a column designed for low bleed, especially with sensitive detectors like mass spectrometers. Flush the column thoroughly.
Contamination in Detector or Flow Cell	Flush the detector and flow cell with a strong, appropriate solvent.

Retention Time and Peak Area Problems

Q: The retention time of my Isosalvianolic Acid C peak is shifting. What could be the reason?

A: Retention time variability can compromise peak identification and quantification. The experimental workflow to diagnose this issue is shown below.

Caption: Workflow for diagnosing retention time shifts.

Q: I am seeing inconsistent peak areas for my Isosalvianolic Acid C standard. What should I check?

A: Inconsistent peak areas for standards will lead to inaccurate quantification.

Possible Cause	Recommended Solution
Injector Issues	Check for air bubbles in the syringe. Ensure the injection loop is completely filled. Clean the injector port.
Sample Degradation	As salvianolic acids can be unstable, prepare fresh standards and samples regularly.[1] Store stock solutions at low temperatures and protected from light.
Leaks in the System	Inspect all fittings for any signs of leakage.
Integration Parameters	Ensure that the peak integration parameters are set correctly and consistently across all chromatograms.

By systematically addressing these common issues, researchers can improve the accuracy, reproducibility, and reliability of their Isosalvianolic Acid C HPLC analyses.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Neuroprotection: Isosalvianolic Acid C vs. Salvianolic Acid B

For Researchers, Scientists, and Drug Development Professionals

Isosalvianolic Acid C (also known as Salvianolic Acid C, Sal C) and Salvianolic Acid B (Sal B) are two prominent phenolic compounds derived from Salvia miltiorrhiza (Danshen), a herb widely used in traditional Chinese medicine. Both compounds have garnered significant attention within the scientific community for their potent neuroprotective properties, offering potential therapeutic avenues for neurological disorders such as ischemic stroke. This guide provides an objective comparison of their neuroprotective efficacy, supported by experimental data, to aid researchers in their ongoing investigations and drug development endeavors.

Quantitative Comparison of Neuroprotective Effects

The following table summarizes the key quantitative data from various preclinical studies, highlighting the neuroprotective effects of Isosalvianolic Acid C and Salvianolic Acid B in models of cerebral ischemia-reperfusion injury.

Parameter	Isosalvianolic Acid C (Sal C)	Salvianolic Acid B (Sal B)	Experimental Model	Reference
Infarct Volume Reduction	Treatment with 20 and 40 mg/kg markedly reduced cerebral infarct volume. At 40 mg/kg, a significant reduction was observed.[1]	30 mg/kg significantly reduced infarct size.[2] A separate study also showed significant reduction in cerebral infarct size.[3]	Transient middle cerebral artery occlusion (tMCAO) in mice	[1][2][3]
Neurological Deficit Improvement	Significantly improved neurological deficits.[1]	Significantly improved neurological deficits.[2]	tMCAO in mice	[1][2]
Brain Edema Reduction	Reversed pathological changes associated with edema.[1]	Significantly reduced brain water content at 24h and 72h post-tMCAO.[4]	tMCAO in mice	[1][4]
Anti-inflammatory Effects	Effectively diminished pro-inflammatory factors including TNF-α, IL-6, and IL-1β.[5] Down-regulated the TLR4-TREM1-NF-κB pathway in microglia.[1][6]	Significantly downregulated the expression of pro-inflammatory mediators TLR4, p-p38MAPK, p-JNK, nuclear NF-κB, and IL-1β.[2] Reduced expression of IL-1β, IL-6, and TNF-α.[3]	Neonatal hypoxic-ischemic brain damage in rats; tMCAO in mice	[1][2][3][5][6]
Antioxidant Effects	Enhanced the production of antioxidants while reducing pro-oxidants.[5]	Increased the activity of antioxidant enzymes such as SOD and GSH-Px and reduced MDA content.[7][8] It can also activate the Nrf2 signaling pathway to enhance cellular antioxidant capacity.[9]	Neonatal hypoxic-ischemic brain damage in rats; Cerebral ischemia-reperfusion injury in mice	[5][7][8][9]
Anti-apoptotic Effects	Significantly reduced neuronal apoptosis in the ischemic cortex.[1]	Inhibits apoptosis via modulation of Bcl-2 and caspase-3.[9] Strongly promoted Bcl-2 protein expression and inhibited Bax protein expression.[7]	tMCAO in mice; Cerebral ischemia-reperfusion injury in mice	[1][7][9]
Cell Viability	Not explicitly quantified in the provided results.	Significantly enhanced cell viability in primary rat cortical neurons subjected to OGD/RP.[10]	Oxygen-glucose deprivation/reperfusion (OGD/RP) in primary rat cortical neurons	[10]

Experimental Protocols

Transient Middle Cerebral Artery Occlusion (tMCAO) in Mice (for both Sal C and Sal B studies)

• Animal Model: Male CD-1 mice or other appropriate strains.

• Ischemia Induction: Cerebral ischemia is induced by transiently occluding the middle cerebral artery for a specified duration (e.g., 60 minutes).

• Drug Administration: Isosalvianolic Acid C (20 and 40 mg/kg) or Salvianolic Acid B (30 mg/kg) is administered intraperitoneally.[1][2]

• Assessment:

  • Neurological Deficits: Evaluated at specific time points (e.g., 24 and 72 hours) after tMCAO using established scoring systems.[1][2]

  • Infarct Volume: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to measure the infarct size.[1]

  • Brain Edema: Assessed by measuring brain water content (wet-dry method).[4]

  • Histopathology and Molecular Analysis: Brain tissues are collected for histological staining (e.g., TUNEL for apoptosis) and molecular analyses (e.g., Western blot, qRT-PCR, ELISA) to determine the expression of inflammatory and apoptotic markers.[1][2][3]

Oxygen-Glucose Deprivation/Reperfusion (OGD/RP) in Primary Rat Cortical Neurons (for Sal B study)

• Cell Culture: Primary cortical neurons are isolated from neonatal Wister rats.

• OGD/RP Induction: The cell model of ischemia-reperfusion injury is established by depriving the neurons of oxygen and glucose for a set period (e.g., 3 hours), followed by a reperfusion period (e.g., 3 or 24 hours).[10]

• Drug Treatment: Salvianolic Acid B (e.g., 10 mg/L) is added to the culture medium.[10]

• Assessment:

  • Cell Viability: Determined using the MTT assay.[10]

  • Oxidative Stress: Levels of cellular reactive oxygen species (ROS) are measured using fluorescent probes. Activities of antioxidant enzymes (e.g., Mn-SOD, CAT, GSH-PX) are assayed.[10]

  • Mitochondrial Function: Mitochondrial membrane potential (ΔΨm) is analyzed by flow cytometry.[10]

  • Apoptosis: The release of cytochrome c is detected by Western blotting.[10]

Signaling Pathways

The neuroprotective effects of both Isosalvianolic Acid C and Salvianolic Acid B are mediated through the modulation of multiple signaling pathways.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective mechanism of salvianolic acid B against cerebral ischemia-reperfusion injury in mice through downregulation of TLR4, p-p38MAPK, p-JNK, NF-κB, and IL-1β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of salvianolic acid B neuroprotection against ischemia/reperfusion induced cerebral injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotective mechanism of salvianolic acid B against cerebral ischemia–reperfusion injury in mice through downregulation of TLR4, p‐p38MAPK, p‐JNK, NF‐κB, and IL‐1β - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective Effect of Salvianolic Acid C in Neonatal Rats Following Hypoxic-ischemic Brain Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antioxidant effect of salvianolic acid B on hippocampal CA1 neurons in mice with cerebral ischemia and reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of salvianolic acid B in the treatment of acute ischemic stroke: a systematic review and meta-analysis of animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Preclinical and experimental evidence of salvianolic acid B in the treatment of neurological diseases [frontiersin.org]
• 10. Neuroprotective effects of salvianolic acid B against oxygen-glucose deprivation/reperfusion damage in primary rat cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Antioxidant Capacity of Salvianolic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant capacities of several major salvianolic acids: Salvianolic Acid A, Salvianolic Acid B, Rosmarinic Acid, and Lithospermic Acid. The information is supported by experimental data from various studies, with detailed methodologies for key antioxidant assays to facilitate reproducible research.

Quantitative Comparison of Antioxidant Activity

The antioxidant potential of salvianolic acids is typically evaluated through various in vitro assays that measure their ability to scavenge free radicals or reduce oxidizing agents. The half-maximal effective concentration (EC₅₀) or inhibitory concentration (IC₅₀) is a common metric, with lower values indicating higher antioxidant potency.

The following table summarizes available data on the antioxidant capacity of selected salvianolic acids. It is important to note that the values are compiled from different studies, and direct comparison should be approached with caution due to variations in experimental conditions.

Compound	DPPH EC₅₀ (µg/mL)	ABTS EC₅₀ (µg/mL)	FRAP (µmol Fe²⁺/g)	ORAC (µmol TE/g)
Salvianolic Acid A	1.43 ± 0.09[1]	1.35 ± 0.00[1]	Data Not Available	Data Not Available
Salvianolic Acid B	1.81 ± 0.01[1]	1.43 ± 0.01[1]	Data Not Available	Data Not Available
Rosmarinic Acid	>95% inhibition at 100 µg/mL[2]	Data Not Available	Data Not Available	Data Not Available
Lithospermic Acid	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Vitamin C (Ascorbic Acid)	~5-25[3]	~28[3]	High Activity[3]	High Activity[3]
Trolox	~40-65[3]	~2-42[3]	Standard Reference[3]	Standard Reference[3]

Note on Data: Direct comparative studies providing IC₅₀/EC₅₀ values for all listed salvianolic acids under identical experimental conditions are limited. The data for standard antioxidants are compiled from multiple sources and may vary. Salvianolic acid B has been reported to exhibit higher scavenging activities against hydroxyl (HO•), superoxide (B77818) anion (O₂•⁻), DPPH, and ABTS radicals than vitamin C.[2][4] However, its iron chelating and H₂O₂ scavenging activities were found to be lower than vitamin C.[4]

Experimental Protocols for Antioxidant Assays

Accurate and reproducible assessment of antioxidant activity is crucial. The following are detailed methodologies for the key experiments cited.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[3]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Test compounds (Salvianolic Acids)

• Positive control (e.g., Ascorbic Acid, Trolox)

• 96-well microplate

• Microplate reader (absorbance at ~517 nm)

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Prepare a stock solution of the test compound and positive control in the same solvent used for the DPPH solution. Create a series of dilutions from the stock solution.

• Reaction Mixture: In a 96-well plate, add a specific volume of the sample or standard solution to a fixed volume of the DPPH solution (e.g., 20 µL of sample to 180 µL of DPPH solution). A blank well should contain the solvent instead of the sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The EC₅₀ value is determined from a plot of scavenging activity against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate (B84403) buffered saline (PBS) or ethanol

• Test compounds

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader (absorbance at ~734 nm)

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

• Dilution of ABTS•+ Solution: Before use, dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare stock solutions and serial dilutions of the test compounds and positive control.

• Reaction Mixture: Add a small volume of the sample or standard solution to a larger volume of the diluted ABTS•+ solution in a 96-well plate (e.g., 10 µL of sample to 190 µL of ABTS•+ solution).

• Incubation: Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

Materials:

• Acetate (B1210297) buffer (300 mM, pH 3.6)

• TPTZ (2,4,6-tripyridyl-s-triazine) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Test compounds

• Standard (e.g., FeSO₄·7H₂O)

• 96-well microplate

• Microplate reader (absorbance at ~593 nm)

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Sample and Standard Preparation: Prepare serial dilutions of the test compounds and the ferrous sulfate (B86663) standard.

• Reaction Mixture: Add a small volume of the sample or standard to a larger volume of the FRAP reagent in a 96-well plate (e.g., 10 µL of sample to 190 µL of FRAP reagent).

• Incubation: Incubate the plate at 37°C for a specific time (e.g., 4-30 minutes).

• Measurement: Measure the absorbance at 593 nm.

• Calculation: A standard curve is generated using the ferrous sulfate standard. The antioxidant capacity of the sample is expressed as µmol of Fe²⁺ equivalents per gram or milliliter of the sample.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals.

Materials:

• Fluorescein (B123965) sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

• Phosphate buffer (75 mM, pH 7.4)

• Test compounds

• Standard (e.g., Trolox)

• Black 96-well microplate

• Fluorescence microplate reader (excitation ~485 nm, emission ~520 nm)

Procedure:

• Reagent Preparation: Prepare solutions of fluorescein, AAPH, test compounds, and Trolox standard in phosphate buffer.

• Reaction Setup: In a black 96-well plate, add the fluorescein solution to all wells. Then, add the test sample, standard, or a blank (phosphate buffer).

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes).

• Initiation of Reaction: Add the AAPH solution to all wells to initiate the radical reaction.

• Measurement: Immediately begin monitoring the fluorescence decay kinetically over a period of time (e.g., 60-90 minutes) at 37°C.

• Calculation: The antioxidant capacity is calculated based on the net area under the fluorescence decay curve (AUC) compared to the Trolox standard curve. The results are expressed as µmol of Trolox equivalents (TE) per gram or milliliter of the sample.

Signaling Pathways in Antioxidant Action

Salvianolic acids exert their antioxidant effects not only through direct radical scavenging but also by modulating intracellular signaling pathways, primarily the Nrf2/HO-1 and PI3K/Akt pathways.

Nrf2/HO-1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to oxidative stress or in the presence of activators like salvianolic acids, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), initiating the transcription of genes such as Heme Oxygenase-1 (HO-1).

References

• 1. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 2. ABTS Antioxidant Assay Kit: A Comprehensive Guide – American Society for Clinical Nutrition (ASCN) [ascn.org]
• 3. Anticancer effects of salvianolic acid A through multiple signaling pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]

Unveiling the Anti-Inflammatory Prowess of Isosalvianolic Acid C: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparison of the anti-inflammatory mechanisms of Isosalvianolic Acid C (SalC) against notable alternatives, including Salvianolic Acid A (SalA), Salvianolic Acid B (SalB), Curcumin, and Resveratrol. This analysis is supported by experimental data, detailed protocols, and visual representations of key biological pathways.

Isosalvianolic Acid C, a phenolic acid derived from Salvia miltiorrhiza, has demonstrated significant anti-inflammatory properties. Its therapeutic potential lies in its ability to modulate key signaling pathways implicated in the inflammatory cascade. This guide will dissect these mechanisms and objectively compare its performance with other well-researched natural anti-inflammatory compounds.

Comparative Analysis of Anti-Inflammatory Activity

The following tables summarize the quantitative data on the anti-inflammatory effects of Isosalvianolic Acid C and its alternatives. It is important to note that the data is compiled from various studies and experimental conditions may differ.

Table 1: In Vitro Inhibition of Key Inflammatory Mediators

Compound	Target	Cell Line	Concentration	Inhibition	Citation
Isosalvianolic Acid C	TNF-α, IL-1β, IL-6	LPS-stimulated microglia	Not Specified	Significant reduction	[1]
Salvianolic Acid A	IL-1β, IL-6, TNF-α	LPS-stimulated microglia	Not Specified	Significant decrease	[2]
Salvianolic Acid B	NO, TNF-α, IL-1β	LPS-stimulated microglia	Not Specified	Significant reduction	[3]
Curcumin	NF-κB (IC50)	RAW264.7 cells	18 µM	50%	[4]
Resveratrol	TNF-α	LPS-activated microglia	Not Specified	Significant inhibition	[5]

Table 2: In Vivo Anti-Inflammatory Effects

Compound	Animal Model	Dosage	Effect	Citation
Isosalvianolic Acid C	Cisplatin-induced AKI	20 mg/kg	Reduced inflammatory mediators	[6]
Salvianolic Acid A	Osteoarthritis model	Not Specified	Decreased inflammatory factors	[7]
Salvianolic Acid B	Rheumatoid Arthritis	20 or 40 mg/kg	Decreased inflammatory cytokines	[8]
Curcumin	Not Specified	Not Specified	Blocks NF-κB activation
Resveratrol	Renal Ischemia/Reperfusion	Not Specified	Inhibited TNF-α and NF-κB	[9]

Key Anti-Inflammatory Signaling Pathways

The anti-inflammatory effects of Isosalvianolic Acid C and its counterparts are primarily mediated through the modulation of critical signaling pathways.

Isosalvianolic Acid C Signaling Pathway

Caption: Isosalvianolic Acid C inhibits the TLR4-TREM1-NF-κB pathway and activates the AMPK/Nrf2 and CaMKK-AMPK-Sirt1 pathways to reduce inflammation.

Comparative Signaling Pathways of Alternatives

Caption: Comparative overview of how Salvianolic Acids A and B, Curcumin, and Resveratrol inhibit pro-inflammatory signaling pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key in vitro and in vivo anti-inflammatory assays.

In Vitro Anti-inflammatory Assay in LPS-Stimulated RAW 264.7 Macrophages

This protocol outlines the steps to assess the anti-inflammatory effects of a test compound on cultured macrophage cells.

1. Cell Culture and Treatment:

• Culture RAW 264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seed the cells in 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere for 24 hours.

• Pre-treat the cells with various concentrations of the test compound (e.g., Isosalvianolic Acid C) for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce an inflammatory response[10][11].

2. Measurement of Nitric Oxide (NO) Production:

• After the incubation period, collect the cell culture supernatant.

• Determine the concentration of nitrite, a stable metabolite of NO, using the Griess reagent[10].

• Mix equal volumes of the supernatant and Griess reagent and incubate for 10-15 minutes at room temperature.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control group.

3. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β):

• Quantify the levels of TNF-α, IL-6, and IL-1β in the cell culture supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions[11].

4. Western Blot Analysis for Signaling Proteins:

• Lyse the cells to extract total protein.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies against key signaling proteins (e.g., phosphorylated and total forms of NF-κB p65, p38, JNK, ERK).

• Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

Caption: Workflow for the in vitro assessment of anti-inflammatory compounds.

In Vivo Carrageenan-Induced Paw Edema Model

This widely used animal model assesses the acute anti-inflammatory activity of a compound.

1. Animal Preparation:

• Use male Wistar rats or Swiss albino mice, weighing between 150-200g.

• Acclimatize the animals for at least one week before the experiment.

• Fast the animals overnight with free access to water before the experiment[12][13].

2. Dosing and Induction of Inflammation:

• Divide the animals into groups: control (vehicle), positive control (e.g., indomethacin), and test compound groups (at least three doses).

• Administer the test compound or vehicle orally or intraperitoneally 30-60 minutes before the carrageenan injection[14].

• Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal to induce inflammation[14][15].

3. Measurement of Paw Edema:

• Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection[13][14].

• The difference in paw volume before and after carrageenan injection represents the degree of edema.

4. Calculation of Inhibition:

• Calculate the percentage of inhibition of edema for each group compared to the control group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

5. Histopathological and Biochemical Analysis (Optional):

• At the end of the experiment, euthanize the animals and collect the paw tissue.

• Process the tissue for histopathological examination to assess inflammatory cell infiltration.

• Homogenize the tissue to measure the levels of inflammatory mediators (e.g., TNF-α, IL-6) and oxidative stress markers[16].

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

Conclusion

Isosalvianolic Acid C exhibits potent anti-inflammatory effects by targeting multiple key signaling pathways, including the TLR4-TREM1-NF-κB, AMPK/Nrf2, and CaMKK-AMPK-Sirt1 pathways. This multifaceted mechanism of action makes it a promising candidate for further investigation and development as a novel anti-inflammatory agent. When compared to other natural compounds like Salvianolic Acids A and B, Curcumin, and Resveratrol, Isosalvianolic Acid C demonstrates a comparable, and in some aspects, a potentially more comprehensive, modulatory effect on inflammatory processes. The provided data and protocols offer a solid foundation for researchers to further validate and explore the therapeutic potential of Isosalvianolic Acid C in various inflammatory conditions.

References

• 1. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Targeting post-stroke neuroinflammation with Salvianolic acid A: molecular mechanisms and preclinical evidence [frontiersin.org]
• 3. Anti-inflammatory activity of salvianolic acid B in microglia contributes to its neuroprotective effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanistic differences in the inhibition of NF-κB by turmeric and its curcuminoid constituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resveratrol inhibits nitric oxide and TNF-alpha production by lipopolysaccharide-activated microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Salvianolic Acid A Exhibits Anti-Inflammatory and Antiarthritic Effects via Inhibiting NF-κB and p38/MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Pharmacological Effects of Salvianolic Acid B Against Oxidative Damage [frontiersin.org]
• 9. Resveratrol inhibits TNF-α-induced inflammation to protect against renal ischemia/reperfusion injury in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. inotiv.com [inotiv.com]
• 15. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 16. mdpi.com [mdpi.com]

A Comparative Guide to Isosalvianolic Acid C and Other Natural Antioxidants

For researchers, scientists, and drug development professionals, understanding the efficacy of various antioxidant compounds is paramount. This guide provides an objective comparison of Isosalvianolic Acid C, a potent phenolic compound derived from Salvia species, with other well-established natural and standard antioxidants: Rosmarinic acid, Vitamin C (Ascorbic Acid), and Trolox. This comparison is supported by quantitative data from in vitro antioxidant assays, detailed experimental protocols, and an overview of the key signaling pathways involved in their antioxidant action.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacities of Isosalvianolic Acid C and other reference compounds are commonly evaluated using various assays that measure their ability to scavenge free radicals. The following table summarizes their performance in the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. The data is presented as IC50 values (the concentration required to scavenge 50% of the radicals), where a lower value indicates higher antioxidant activity.

Compound	DPPH Radical Scavenging (IC50)	ABTS Radical Scavenging (IC50)	Reference
Isosalvianolic Acid C	Data not available in a directly comparable format	Data not available in a directly comparable format
Salvianolic Acid B	1.81 ± 0.01 µg/mL	1.43 ± 0.01 µg/mL	[1]
Rosmarinic Acid	~7.41 µg/mL	Comparable to quercetin	[1]
Vitamin C (Ascorbic Acid)	6.1 - 8.4 µg/mL	~1.0 (TEAC Value)	[2]
Trolox	3.77 - 4.0 µg/mL	1.0 (TEAC Value, by definition)	[2]

Note on Data: The provided data is compiled from various sources and may not be directly comparable due to differences in experimental conditions. Salvianolic Acid B is included as a close structural and functional analogue to Isosalvianolic Acid C, for which specific comparative data is limited. Salvianolic acids, in general, have demonstrated potent antioxidant activities, with some studies suggesting Salvianolic Acid B has higher scavenging activities against certain radicals than Vitamin C.[3]

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to facilitate the replication and validation of these findings.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol (B145695). The solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol, ethanol, or DMSO). From the stock solution, prepare a series of dilutions to obtain a range of concentrations.

• Reaction Mixture: In a 96-well microplate or cuvettes, add a specific volume of the test sample or standard (e.g., 100 µL) to a fixed volume of the DPPH solution (e.g., 100 µL).

• Incubation: Incubate the mixture in the dark at room temperature for a specified period (typically 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer. A blank containing the solvent and DPPH solution is also measured.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [ (Absorbance of Control - Absorbance of Sample) / Absorbance of Control ] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

• Preparation of ABTS•+ Working Solution: Dilute the ABTS•+ stock solution with ethanol or a phosphate (B84403) buffer (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a stock solution and serial dilutions of the test compound as described for the DPPH assay.

• Reaction Mixture: Add a small volume of the test sample or standard (e.g., 20 µL) to a fixed volume of the ABTS•+ working solution (e.g., 180 µL).

• Incubation: Incubate the mixture at room temperature for a specified time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance of the solution at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay. The antioxidant capacity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox.

ORAC (Oxygen Radical Absorbance Capacity) Assay

This assay measures the antioxidant's ability to protect a fluorescent probe from damage by peroxyl radicals.

Procedure:

• Reagent Preparation:

  • Fluorescein (B123965) Solution: Prepare a working solution of fluorescein in a phosphate buffer (75 mM, pH 7.4).

  • AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) Solution: Prepare a fresh solution of AAPH in phosphate buffer.

  • Trolox Standard: Prepare a stock solution and serial dilutions of Trolox in phosphate buffer to create a standard curve.

• Sample Preparation: Prepare dilutions of the test compound in phosphate buffer.

• Assay in 96-well Plate:

  • Add the test sample or Trolox standard to the wells of a black 96-well microplate.

  • Add the fluorescein working solution to all wells.

  • Incubate the plate at 37°C for a pre-incubation period (e.g., 15 minutes).

• Initiation of Reaction: Add the AAPH solution to all wells to initiate the radical generation.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence decay at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm. Readings are taken at regular intervals (e.g., every 1-2 minutes) for at least 60 minutes.

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC). The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample. The ORAC value is then calculated by comparing the net AUC of the sample to the net AUC of the Trolox standard curve and is expressed as micromoles of Trolox Equivalents (TE) per gram or liter of the sample.

Signaling Pathways and Mechanisms of Action

The antioxidant effects of Isosalvianolic Acid C, Rosmarinic acid, and Vitamin C are not solely due to direct radical scavenging but also involve the modulation of intracellular signaling pathways that control the expression of antioxidant enzymes and inflammatory mediators.

Antioxidant Signaling Pathway

A common pathway activated by these antioxidants is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). In the presence of oxidative stress or antioxidants, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of various antioxidant and cytoprotective genes.

Caption: The Nrf2-ARE antioxidant signaling pathway.

Anti-inflammatory Signaling Pathway

Chronic inflammation is closely linked to oxidative stress. Many antioxidants, including Isosalvianolic Acid C, can also modulate inflammatory pathways, primarily by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling cascade. NF-κB is a key transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.

Caption: The NF-κB anti-inflammatory signaling pathway.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for comparing the antioxidant activity of different compounds using in vitro assays.

Caption: Workflow for comparative antioxidant activity assessment.

References

• 1. ajrbps.com [ajrbps.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of Salvianolic Acids: Unveiling Their Cellular Effects Across Diverse Cell Lines

A comprehensive guide for researchers and drug development professionals on the cross-validation of the biological effects of Salvianolic Acids A, B, and C. This guide provides a comparative analysis of their efficacy, supported by experimental data, detailed protocols, and signaling pathway visualizations.

Salvianolic acids, a class of water-soluble phenolic acids derived from Salvia miltiorrhiza, have garnered significant attention for their wide-ranging pharmacological activities. Among these, Salvianolic Acid A (SAA), Salvianolic Acid B (SAB), and Salvianolic Acid C (SAC) are prominent members, each exhibiting distinct yet overlapping biological effects. This guide offers a cross-validation of the effects of these compounds in various cell lines, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular mechanisms to aid in research and development.

Comparative Efficacy of Salvianolic Acids

The cytotoxic and biological activities of Salvianolic Acids A, B, and C have been evaluated across a spectrum of cell lines, including cancer cells and non-cancerous cells. The following table summarizes the quantitative data on their effects, providing a basis for comparing their potency and selectivity.

Compound	Cell Line	Cell Type	Assay	Concentration	Effect
Salvianolic Acid A (SAA)	A549/DDP	Cisplatin-resistant Lung Cancer	IC50	Not specified	Significantly lowered cisplatin (B142131) IC50[1][2][3]
MCF-7	Breast Cancer	Sensitization	12 µM	Sensitized cells to paclitaxel (B517696) 10-fold[1][2][3]
SCC-9	Oral Squamous Cell Carcinoma	Protein Expression	Not specified	Reduced MMP-2 expression[4]
KYSE-150	Esophageal Cancer	Apoptosis	Not specified	Enhanced Bax, decreased Bcl-2 expression[4]
Salvianolic Acid B (SAB)	A375	Melanoma	Cell Migration	12.5 µM	36.38% ± 4.15% inhibition after 12h[5]
25 µM	74.01% ± 1.15% inhibition after 12h[5]
50 µM	92.66% ± 3.66% inhibition after 12h[5]
A375	Melanoma	Cell Proliferation	12.5 µM	30.21% ± 3.24% decrease
25 µM	46.66% ± 0.79% decrease
50 µM	62.54% ± 4.42% decrease
HUVEC	Endothelial Cells	Apoptosis	5, 10, 20 µg/ml	Attenuated H2O2-induced apoptosis[6]
MCF-7	Breast Cancer	Apoptosis	Not specified	Decreased NF-κB, Bcl2, Bcl-XL; Increased Caspase-3, p53[7]
Salvianolic Acid C (SAC)	Microglia	Immune Cells	Inflammatory Response	Not specified	Inhibited LPS-induced NF-κB activation[8]
Mouse Kidney	Kidney Tissue	Apoptosis (in vivo)	Not specified	Suppressed Bax and cleaved caspase 3; increased Bcl-2[9]

Deciphering the Molecular Mechanisms: Signaling Pathways

Salvianolic acids exert their effects by modulating a complex network of intracellular signaling pathways. Key pathways identified include those involved in apoptosis, inflammation, and cell survival.

Intrinsic Apoptosis Pathway

Salvianolic Acids A and B are potent inducers of apoptosis in various cancer cell lines. They primarily act through the intrinsic (mitochondrial) pathway by altering the balance of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to caspase activation and subsequent cell death.[1][4][7]

Caption: Intrinsic apoptosis pathway induced by SAA and SAB.

Anti-inflammatory Pathway of Salvianolic Acid C

Salvianolic Acid C has demonstrated significant anti-inflammatory properties, particularly in immune and kidney cells. It functions by activating the AMPK/Nrf2 signaling axis, which in turn suppresses the pro-inflammatory NF-κB pathway.[8][9]

Caption: Anti-inflammatory mechanism of Salvianolic Acid C.

Experimental Protocols

To ensure the reproducibility and cross-validation of the reported findings, detailed experimental protocols are crucial. Below are generalized methodologies for key experiments cited in the literature.

Cell Culture and Drug Treatment

• Cell Lines: A549, MCF-7, SCC-9, KYSE-150, A375, HUVEC, and microglial cells were cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Drug Preparation: Salvianolic acids were dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare stock solutions, which were then diluted to the desired concentrations in the culture medium for experiments. The final DMSO concentration was typically kept below 0.1%.

Cell Viability Assay (MTT Assay)

• Cells were seeded in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and allowed to adhere overnight.

• The cells were then treated with various concentrations of salvianolic acids for 24, 48, or 72 hours.

• Following treatment, 20 µL of MTT solution (5 mg/mL) was added to each well, and the plates were incubated for an additional 4 hours at 37°C.

• The medium was removed, and 150 µL of DMSO was added to dissolve the formazan (B1609692) crystals.

• The absorbance was measured at 490 nm using a microplate reader. Cell viability was expressed as a percentage of the control group.

Apoptosis Analysis (Annexin V/PI Staining)

• Cells were treated with salvianolic acids for the indicated times.

• Both floating and adherent cells were collected and washed twice with cold PBS.

• The cells were resuspended in 1X binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes at room temperature in the dark, according to the manufacturer's instructions.

• The stained cells were analyzed by flow cytometry within 1 hour.

Western Blot Analysis

• Treated cells were lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentrations were determined using a BCA protein assay kit.

• Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• The membranes were blocked with 5% non-fat milk or bovine serum albumin (BSA) for 1 hour at room temperature.

• The membranes were then incubated with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, p-AMPK, Nrf2, NF-κB) overnight at 4°C.

• After washing, the membranes were incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Experimental Workflow for Cross-Validation

The following diagram illustrates a logical workflow for the cross-validation of salvianolic acid effects in different cell lines.

Caption: Workflow for cross-validating salvianolic acid effects.

References

• 1. Salvianolic acid A & B: potential cytotoxic polyphenols in battle against cancer via targeting multiple signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Salvianolic acid A & B: potential cytotoxic polyphenols in battle against cancer via targeting multiple signaling pathways [ijbs.com]
• 4. Anticancer effects of salvianolic acid A through multiple signaling pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Protective effects of salvianolic acid B against hydrogen peroxide-induced apoptosis of human umbilical vein endothelial cells and underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salvianolic Acid B Slows the Progression of Breast Cancer Cell Growth via Enhancement of Apoptosis and Reduction of Oxidative Stress, Inflammation, and Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Head-to-Head Comparison: Isosalvianolic Acid C and Rosmarinic Acid

For Researchers, Scientists, and Drug Development Professionals

Isosalvianolic acid C and rosmarinic acid, both naturally occurring phenolic compounds, have garnered significant attention within the scientific community for their potent antioxidant and anti-inflammatory properties. This guide provides a comprehensive, data-driven comparison of these two molecules, summarizing their known biological activities, mechanisms of action, and available quantitative data from experimental studies. This objective analysis aims to equip researchers and drug development professionals with the critical information needed to evaluate their therapeutic potential.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for Isosalvianolic Acid C and rosmarinic acid, focusing on their antioxidant and anti-inflammatory activities. It is important to note that direct comparative studies are limited, and much of the data for Isosalvianolic Acid C is derived from studies on salvianolic acids as a broader class.

Parameter	Isosalvianolic Acid C	Rosmarinic Acid	References
DPPH Radical Scavenging Activity (IC50)	Data not specifically available for Isosalvianolic Acid C. However, salvianolic acids, in general, show potent activity.	IC50 values vary depending on the assay conditions, but are generally in the low µg/mL or µM range.	[1][2]
ABTS Radical Scavenging Activity	Salvianolic acids demonstrate strong ABTS radical scavenging capabilities.	Exhibits significant ABTS radical scavenging activity.	[1]
Ferric Reducing Antioxidant Power (FRAP)	Salvianolic acids show significant reducing power.	Demonstrates considerable ferric reducing ability.	[3]

Table 1: Comparison of Antioxidant Activities

Parameter	Isosalvianolic Acid C	Rosmarinic Acid	References
Inhibition of Nitric Oxide (NO) Production (IC50)	Data not specifically available.	Demonstrates inhibition of NO production in LPS-stimulated macrophages.	[4]
Inhibition of Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)	Reduces levels of pro-inflammatory cytokines in vivo.	Reduces levels of TNF-α and IL-6.	[5]
Inhibition of COX-2 Expression	Can inhibit COX-2 expression through the NF-κB pathway.	Down-regulates COX-2 protein expression.	[1]

Table 2: Comparison of Anti-inflammatory Activities

Mechanisms of Action: A Deeper Dive

Both Isosalvianolic Acid C and rosmarinic acid exert their biological effects through multiple signaling pathways.

Isosalvianolic Acid C has been shown to modulate key inflammatory and antioxidant pathways. It can activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical regulator of cellular antioxidant responses.[4] By activating Nrf2, Isosalvianolic Acid C can indirectly inhibit the pro-inflammatory nuclear factor-kappa B (NF-κB) pathway.[4] Furthermore, it has been implicated in the activation of the p38 mitogen-activated protein kinase (p38-MAPK) signaling pathway, which is involved in cellular responses to stress and inflammation.[4]

Rosmarinic acid also demonstrates a broad spectrum of mechanisms. Its antioxidant effects are attributed to its ability to directly scavenge free radicals and to chelate metal ions involved in radical-generating reactions.[6] The anti-inflammatory actions of rosmarinic acid are mediated, in part, by its ability to inhibit the NF-κB signaling pathway, thereby reducing the expression of pro-inflammatory genes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of findings.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Protocol:

• A stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM) is prepared.

• Various concentrations of the test compound (Isosalvianolic Acid C or rosmarinic acid) are prepared in a suitable solvent (e.g., methanol or DMSO).

• An aliquot of the test compound solution is mixed with the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

• The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined from a plot of scavenging activity against compound concentration.[2]

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Protocol:

• The FRAP reagent is prepared by mixing acetate (B1210297) buffer (e.g., 300 mM, pH 3.6), a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, and a solution of FeCl₃·6H₂O.

• The FRAP reagent is warmed to 37°C before use.

• A small volume of the test compound solution is added to the FRAP reagent.

• The mixture is incubated at 37°C for a defined time (e.g., 4 minutes).

• The absorbance of the resulting blue-colored solution is measured at 593 nm.

• A standard curve is generated using a known concentration of FeSO₄·7H₂O.

• The antioxidant capacity of the sample is expressed as ferric reducing equivalents (e.g., in µM Fe(II)).[3]

Griess Assay for Nitric Oxide (NO) Inhibition

This assay is used to determine the concentration of nitrite (B80452), a stable and nonvolatile breakdown product of NO, in cell culture supernatants.

Protocol:

• Macrophage cells (e.g., RAW 264.7) are seeded in a 96-well plate and allowed to adhere.

• The cells are pre-treated with various concentrations of the test compound for a specific duration (e.g., 1 hour).

• The cells are then stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce NO production.

• After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

• An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) is added to the supernatant.

• The mixture is incubated at room temperature for a short period (e.g., 10 minutes) to allow for color development.

• The absorbance is measured at approximately 540 nm.

• The concentration of nitrite is determined from a standard curve prepared with sodium nitrite.

• The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.[8]

Mandatory Visualizations

Signaling Pathways

References

• 1. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving the antioxidant activity and enriching salvianolic acids by the fermentation of Salvia miltiorrhizae with Geomyces luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactive Profile of Distilled Solid By-Products of Rosemary, Greek Sage and Spearmint as Affected by Distillation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of salvianolic phenolic acids and hawthorn triterpenic acids combination in intervening atherosclerosis: network pharmacology, molecular docking, and experimental validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models [mdpi.com]
• 8. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]

Validating the Cardioprotective Effects of Isosalvianolic Acid C In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo cardioprotective effects of Isosalvianolic Acid C (ISC) against two established alternatives, Dexrazoxane (B1684449) and Enalapril (B1671234). The information presented is collated from various preclinical studies, with a focus on experimental data from in vivo models of myocardial ischemia-reperfusion (I/R) injury.

Data Presentation: Quantitative Comparison of Cardioprotective Efficacy

The following tables summarize the key quantitative data from in vivo studies investigating the cardioprotective effects of Isosalvianolic Acid C, Dexrazoxane, and Enalapril in rodent models of myocardial infarction. It is important to note that the data are derived from different studies and direct, head-to-head comparisons should be made with caution due to potential variations in experimental protocols.

Table 1: Effect on Myocardial Infarct Size

Compound	Animal Model	Dosage	Administration Route	Infarct Size Reduction (%)	Reference
Isosalvianolic Acid C (as part of Total Salvianolic Acid Injection)	Rat (I/R)	8 mg/kg/h	Intravenous	Significant reduction (exact percentage not specified)	[1]
Dexrazoxane	Rat (MI)	125 mg/kg	Intraperitoneal	Significant reduction (P=0.013)	[1][2]
Enalapril	Dog (MI)	2.5 mg BID	Oral	Less infarct expansion	[3]

Table 2: Effect on Cardiac Function

Compound	Animal Model	Key Cardiac Function Parameter	Improvement	Reference
Isosalvianolic Acid C (as part of salvianolic acids)	Rat (MI)	Left ventricular function	Improved	[4]
Dexrazoxane	Rat (MI)	Fractional Shortening	23.6% (vs. 17.9% in untreated)	[1]
Dexrazoxane	Rat (MI)	Ejection Fraction	52.0% (vs. 41.2% in untreated)	[1]
Enalapril	Dog (MI)	Ejection Fraction	Higher volume ejection fraction	[3]
Enalapril	Cat (Ischemia)	Circulating Creatine (B1669601) Kinase (CK) activity	Significantly blunted increases	[5]

Experimental Protocols: In Vivo Myocardial Ischemia-Reperfusion Model

The most common in vivo model used to assess the cardioprotective effects of these compounds is the myocardial ischemia-reperfusion (I/R) injury model, typically performed in rats or mice. The following is a generalized, detailed methodology based on common practices described in the literature.[6][7][8][9]

1. Animal Preparation:

• Animal Species: Male Sprague-Dawley or Wistar rats (250-300g) are commonly used.

• Anesthesia: Animals are anesthetized, typically with an intraperitoneal injection of a combination of ketamine and xylazine, or with isoflurane.

• Ventilation: The animal is intubated and connected to a rodent ventilator to maintain respiration.

• Monitoring: Body temperature is maintained at 37°C using a heating pad. Electrocardiogram (ECG) is monitored throughout the procedure to detect ischemic changes.

2. Surgical Procedure:

• A left thoracotomy is performed to expose the heart.

• The pericardium is opened, and the left anterior descending (LAD) coronary artery is identified.

• A suture (e.g., 6-0 silk) is passed around the LAD artery.

3. Induction of Ischemia and Reperfusion:

• Ischemia: The suture is tightened to occlude the LAD artery, inducing myocardial ischemia. Successful occlusion is confirmed by the appearance of a pale color in the myocardial tissue and changes in the ECG (e.g., ST-segment elevation). The ischemic period typically lasts for 30-45 minutes.

• Reperfusion: After the ischemic period, the ligature is released to allow blood flow to return to the previously occluded vessel. The reperfusion period can vary from 2 hours to several days, depending on the study's endpoints.

4. Drug Administration:

• The investigational compound (Isosalvianolic Acid C, Dexrazoxane, or Enalapril) or vehicle is administered at a predetermined time point. This can be before the induction of ischemia (pre-treatment), at the onset of reperfusion, or for a specified duration after reperfusion.

• The route of administration can be intravenous, intraperitoneal, or oral, depending on the drug's properties and the study design.

5. Assessment of Cardioprotective Effects:

• Infarct Size Measurement: At the end of the reperfusion period, the heart is excised. The area at risk (AAR) and the infarcted area are delineated using staining techniques such as Evans blue and 2,3,5-triphenyltetrazolium chloride (TTC). The infarct size is typically expressed as a percentage of the AAR.

• Cardiac Function Assessment: Echocardiography is often performed before, during, and after the I/R injury to measure parameters like left ventricular ejection fraction (LVEF) and fractional shortening (FS).

• Biochemical Markers: Blood samples are collected to measure the levels of cardiac injury markers such as creatine kinase-MB (CK-MB) and cardiac troponin I (cTnI).

• Histological Analysis: Heart tissue is processed for histological examination to assess for inflammation, apoptosis, and fibrosis.

Mandatory Visualizations

Signaling Pathways

References

• 1. | BioWorld [bioworld.com]
• 2. Cardioprotective effect of dexrazoxane in a rat model of myocardial infarction: anti-apoptosis and promoting angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of enalapril on ventricular remodeling and function during healing after anterior myocardial infarction in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cardioprotective effects of enalapril in acute myocardial ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Robust Rat and Mouse Models of Bilateral Renal Ischemia Reperfusion Injury | In Vivo [iv.iiarjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Comparative Efficacy of Isosalvianolic Acid C and Edaravone in Stroke Models: A Research Guide

This guide provides a detailed comparison of the preclinical efficacy of Isosalvianolic Acid C and the clinically approved neuroprotective agent, Edaravone (B1671096), in the context of ischemic stroke. The information is intended for researchers, scientists, and professionals in drug development, offering a synthesis of available experimental data, mechanisms of action, and study protocols.

Introduction to the Compounds

Edaravone is a potent free radical scavenger that has been approved for the treatment of acute ischemic stroke in Japan and is also used for amyotrophic lateral sclerosis (ALS).[1][2][3] Its primary mechanism involves quenching reactive oxygen species (ROS), thereby mitigating oxidative stress, a key pathological process in the ischemic cascade.[1][4][5] Edaravone has been shown to inhibit lipid peroxidation, reduce inflammation, and protect the integrity of the blood-brain barrier following an ischemic event.[1][6]

Isosalvianolic Acid C , a polyphenolic compound derived from Salvia miltiorrhiza, is less studied than its isomers, Salvianolic Acid A and B. However, salvianolic acids, in general, are known for their strong antioxidant and anti-inflammatory properties.[7][8][9] For the purpose of this guide, and due to the limited direct data on Isosalvianolic Acid C, data from Salvianolic Acid A (SalA) and C (SalC) will be used as a proxy to infer potential mechanisms and efficacy, with the clear delineation that these are related but distinct molecules. Salvianolic acids have been shown to exert neuroprotective effects by inhibiting neuroinflammation, apoptosis, and protecting cerebrovascular endothelial cells.[7][10][11]

Comparative Efficacy Data

Table 1: Effects on Infarct Volume and Neurological Deficits

Compound	Animal Model	Dosage & Administration	Infarct Volume Reduction (%)	Neurological Deficit Improvement	Reference
Edaravone	Rat (MCAO)	3 mg/kg, i.v.	Significant reduction	Significant improvement in neurological scores	[12]
Edaravone	Rabbit (Embolic Stroke)	N/A	Improved behavioral outcomes	N/A	[12]
Salvianolic Acid A (SalA)	Rat (Autologous thrombus)	10 mg/kg, oral (pretreatment)	N/A	Significantly improved neurological deficits	[11]
Salvianolic Acid A (SalA)	Meta-analysis	Various doses	Significantly reduced infarct volume (SMD = -4.67)	Significantly improved neurological deficits (SMD = -6.39)	[8][13]
Salvianolic Acid C (SalC)	Mouse (tMCAO)	N/A	Significantly reduced	Significantly improved neurological deficits	[7]

MCAO: Middle Cerebral Artery Occlusion; tMCAO: transient MCAO; i.v.: intravenous; SMD: Standardized Mean Difference.

Table 2: Effects on Biomarkers of Oxidative Stress and Inflammation

Compound	Model	Key Biomarkers	Effect	Reference
Edaravone	Animal (Cerebral I/R)	ROS, Protein Carbonyl	Reduced ROS generation and protein carbonyl content	[5]
Edaravone	Animal models	iNOS, nNOS, eNOS	Decreased detrimental iNOS and nNOS, increased beneficial eNOS	[6]
Edaravone Dexborneol	Mouse (CIRI)	Nrf2, HO-1, NOX2	Activated Nrf2/HO-1 pathway, inhibited NOX2	[14]
Salvianolic Acid A (SalA)	Meta-analysis	IL-6, TNF-α, IL-1β	Significantly inhibited pro-inflammatory cytokines	[8][13]
Salvianolic Acid C (SalC)	Mouse (tMCAO) / Microglia	TLR4, TREM1, NF-κB	Down-regulated the TLR4-TREM1-NF-κB pathway	[7][10]
Salvianolic Acids (General)	N/A	PI3K-Akt, TNF, NF-κB	Inhibition of these inflammatory pathways	[15]

I/R: Ischemia/Reperfusion; CIRI: Cerebral Ischemia Reperfusion Injury; ROS: Reactive Oxygen Species; iNOS: inducible Nitric Oxide Synthase; nNOS: neuronal NOS; eNOS: endothelial NOS; Nrf2/HO-1: Nuclear factor erythroid 2-related factor 2/Heme oxygenase-1; NOX2: NADPH oxidase 2; IL: Interleukin; TNF: Tumor Necrosis Factor; TLR4: Toll-like receptor 4; TREM1: Triggering receptor expressed on myeloid cells 1; NF-κB: Nuclear factor kappa B.

Mechanisms of Action & Signaling Pathways

Edaravone: Potent Free Radical Scavenger

Edaravone's neuroprotective action is primarily attributed to its potent antioxidant properties.[1][3] It freely crosses the blood-brain barrier to scavenge multiple types of free radicals, including hydroxyl radicals (•OH) and peroxyl radicals, thus inhibiting the lipid peroxidation chain reaction that damages cell membranes after an ischemic event.[1][5][12] Beyond direct scavenging, Edaravone also reduces inflammation by decreasing pro-inflammatory cytokines and mitigating microglial activation.[1] It can also upregulate endogenous antioxidant enzymes, further bolstering the cellular defense against oxidative stress.[1]

Caption: Edaravone's primary neuroprotective mechanisms in ischemic stroke.

Salvianolic Acids: Multi-Target Anti-inflammatory and Antioxidant Effects

Salvianolic acids exert their neuroprotective effects through a broader, multi-target mechanism that encompasses potent anti-inflammatory and antioxidant actions.[8][9][15] A key pathway identified for Salvianolic Acid C is the inhibition of neuroinflammation by down-regulating the TLR4-TREM1-NF-κB signaling cascade in microglia.[7][10] This pathway is critical in the innate immune response that, when overactivated during stroke, leads to excessive production of pro-inflammatory cytokines and subsequent neuronal damage. By modulating this pathway, SalC can reduce the inflammatory component of ischemic injury.[7] Other salvianolic acids have been shown to inhibit apoptosis by regulating Bcl-2 family proteins and Caspase-3.[8]

Caption: Salvianolic Acid C inhibits neuroinflammation via the TLR4-TREM1-NF-kB pathway.

Experimental Protocols

The methodologies outlined below are representative of the studies cited in this guide.

Animal Models of Ischemic Stroke

• Middle Cerebral Artery Occlusion (MCAO): This is the most common model for inducing focal cerebral ischemia.

  • Procedure: A filament is inserted into the internal carotid artery to block the origin of the middle cerebral artery. For transient MCAO (tMCAO), the filament is withdrawn after a specific period (e.g., 60-90 minutes) to allow for reperfusion, mimicking the clinical scenario of thrombolysis or thrombectomy.[7]

  • Species: Primarily rats and mice.[7][12]

• Autologous Thrombus Model:

  • Procedure: A blood clot prepared from the animal's own blood is injected to occlude a cerebral artery, closely mimicking embolic stroke.[11]

  • Species: Rats.[11]

Key Experimental Workflow

The following diagram illustrates a typical workflow for preclinical evaluation of neuroprotective agents in a stroke model.

Caption: General experimental workflow for testing neuroprotective agents in stroke models.

Outcome Measures

• Neurological Function: Assessed using scoring systems like the modified Neurological Severity Score (mNSS), which evaluates motor, sensory, balance, and reflex functions. A reduction in the score indicates functional recovery.[7]

• Infarct Volume: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC), where viable tissue stains red and infarcted tissue remains white. The volume of the unstained area is then quantified.[7]

• Histopathology: Techniques like Hematoxylin and Eosin (H&E) or Nissl staining are used to visualize neuronal damage, cell loss, and morphological changes in the ischemic region.[7]

• Biomarker Analysis: Techniques such as ELISA, Western Blot, and real-time PCR are employed to quantify levels of inflammatory cytokines (TNF-α, IL-1β), oxidative stress markers, and key proteins in signaling pathways (e.g., NF-κB, Nrf2, TLR4).[7][14]

Conclusion

Both Edaravone and salvianolic acids (representing the potential of Isosalvianolic Acid C) demonstrate significant neuroprotective effects in preclinical stroke models. Edaravone acts as a targeted and potent free radical scavenger, directly counteracting the oxidative burst that follows ischemia.[1][16] Salvianolic acids appear to operate through a more pleiotropic mechanism, prominently featuring the suppression of key inflammatory signaling pathways in addition to their antioxidant properties.[7][8][15]

While direct comparative efficacy studies are lacking, the available data suggest both compounds are promising neuroprotective agents. A notable clinical development is the combination drug Edaravone Dexborneol, which has shown superior functional outcomes compared to Edaravone alone in a Phase III trial, highlighting the potential benefit of combining antioxidant and anti-inflammatory mechanisms.[17][18] Future research should include head-to-head comparisons of Isosalvianolic Acid C and Edaravone in standardized stroke models to elucidate their relative efficacy and therapeutic potential.

References

• 1. What is the mechanism of Edaravone? [synapse.patsnap.com]
• 2. Edaravone and cyclosporine A as neuroprotective agents for acute ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Edaravone's free radical scavenging mechanisms of neuroprotection against cerebral ischemia: review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Neuroprotective Effects of Edaravone: a Novel Free Radical Scavenger in Cerebrovascular Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Targeting post-stroke neuroinflammation with Salvianolic acid A: molecular mechanisms and preclinical evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Salvianolic acid A prevented cerebrovascular endothelial injury caused by acute ischemic stroke through inhibiting the Src signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? [jstage.jst.go.jp]
• 13. Frontiers | Protective effects of salvianolic acid A on ischemic stroke: A meta-analysis of preclinical studies [frontiersin.org]
• 14. Edaravone dexborneol protects cerebral ischemia reperfusion injury through activating Nrf2/HO‐1 signaling pathway in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]
• 16. Neuroprotection in stroke | PPT [slideshare.net]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | Cost-effectiveness of edaravone dexborneol versus edaravone for the treatment of acute ischemic stroke in China: Based on the TASTE study [frontiersin.org]

Safety & Regulatory Compliance

Proper Disposal of Isosalvianolic Acid C: A Guide for Laboratory Professionals

Effective management of chemical waste is a critical component of laboratory safety and environmental responsibility. This document provides essential guidance on the proper disposal procedures for Isosalvianolic Acid C, tailored for researchers, scientists, and drug development professionals. The information herein is compiled from safety data sheets (SDS) to ensure adherence to safety protocols.

Isosalvianolic Acid C is a compound that requires careful handling due to its potential hazards. It is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1][2]. Furthermore, it is suspected of damaging fertility or the unborn child[2]. Therefore, strict adherence to disposal protocols is paramount to protect both laboratory personnel and the environment.

Hazard and Safety Summary

All personnel handling Isosalvianolic Acid C should be thoroughly familiar with its hazard profile. The following table summarizes key safety information extracted from supplier safety data sheets.

Hazard Classification	GHS Hazard Statements
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed[1][2]
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation (Category 2A)	H319: Causes serious eye irritation[1]
Specific target organ toxicity, single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation[1]
Reproductive Toxicity (Category 2)	H361: Suspected of damaging fertility or the unborn child[2]

Personal Protective Equipment (PPE)

Before handling or preparing Isosalvianolic Acid C for disposal, ensure the following personal protective equipment is used:

• Hand Protection: Wear protective gloves.

• Eye Protection: Use safety goggles with side-shields.

• Skin and Body Protection: Wear impervious clothing to prevent skin contact.

• Respiratory Protection: Use a suitable respirator, especially in areas with inadequate ventilation.

Step-by-Step Disposal Protocol

The primary directive for the disposal of Isosalvianolic Acid C is to adhere to local, state, and federal regulations[1]. The following protocol provides a general framework for its safe disposal:

• Avoid Direct Disposal in Sanitary Sewer: Do not dispose of pure Isosalvianolic Acid C or highly concentrated solutions down the drain. This substance should be treated as hazardous chemical waste.

• Waste Collection:

  • Collect waste Isosalvianolic Acid C, including any contaminated materials (e.g., absorbent pads from a spill), in a designated and properly labeled hazardous waste container.

  • The container must be tightly sealed and stored in a cool, well-ventilated area, away from direct sunlight and sources of ignition[1].

• Handling Spills:

  • In the event of a spill, evacuate personnel from the immediate area.

  • Ensure adequate ventilation.

  • Wear full personal protective equipment.

  • Prevent the spill from entering drains or water courses[1][3].

  • Absorb the spill with an inert, non-combustible material such as diatomite or universal binders.

  • Collect the absorbed material and place it in the designated hazardous waste container for disposal[1].

• Decontamination:

  • Decontaminate surfaces and equipment that have come into contact with Isosalvianolic Acid C by scrubbing with alcohol[1].

  • Dispose of any contaminated cleaning materials as hazardous waste.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste container through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.

  • Ensure all paperwork and labeling are completed in accordance with regulatory requirements.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isosalvianolic Acid C waste.

Caption: Workflow for Isosalvianolic Acid C Disposal.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. abmole.com [abmole.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Isosalvianolic Acid C

For Immediate Reference: Key Safety and Handling Information for Isosalvianolic Acid C

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals working with Isosalvianolic Acid C. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment. Isosalvianolic Acid C is classified as an acute oral toxicant (Category 4), a skin irritant (Category 2), a serious eye irritant (Category 2A), and may cause respiratory irritation (Category 3)[1]. The chemical, physical, and toxicological properties have not been completely investigated[1].

Personal Protective Equipment (PPE) Requirements

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense against exposure. The following table summarizes the required PPE for handling Isosalvianolic Acid C.

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields or a face shield.	Protects against splashes and airborne dust particles that can cause serious eye irritation[1][2].
Hand Protection	Nitrile, neoprene, or butyl rubber gloves. For incidental contact with dilute solutions, double-gloving with nitrile gloves is recommended.	Prevents skin contact, which can cause irritation[1][2]. Phenolic compounds can be absorbed through the skin[3].
Body Protection	A fully buttoned lab coat, long pants, and closed-toe shoes. For tasks with a higher risk of splashes, a butyl rubber or neoprene apron is recommended.	Minimizes skin exposure and contamination of personal clothing[2][4].
Respiratory Protection	A NIOSH-approved respirator is necessary when handling the powder outside of a fume hood or when aerosol formation is possible.	Prevents inhalation of dust, which may cause respiratory tract irritation[1][5].

Engineering Controls and Work Practices

Engineering controls are designed to remove the hazard at the source.

Control	Specification	Rationale
Ventilation	All handling of Isosalvianolic Acid C, especially of the solid form and when preparing solutions, must be conducted in a certified chemical fume hood.	A fume hood contains airborne particles and vapors, preventing inhalation exposure[2][3][4].
Safety Stations	An accessible safety shower and eyewash station must be located in the immediate work area.	Provides immediate decontamination in case of accidental exposure[1][3].
Work Practices	Avoid creating dust and aerosols. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.	Minimizes the risk of ingestion and inadvertent exposure[1].

Procedural Guidance: From Receipt to Disposal

Following a structured workflow is crucial for safety and experimental integrity.

Receiving and Storage

Upon receiving Isosalvianolic Acid C, immediately transfer it to a designated storage area.

Aspect	Procedure
Storage Conditions	Store in a tightly sealed container in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition. Recommended storage temperature is 4°C[1].
Labeling	Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

The following diagram illustrates the receiving and storage workflow.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 4. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 5. extrasynthese.com [extrasynthese.com]